d-Glucosamine sulfate potassium

Core Science & Biosynthesis

The Role of D-Glucosamine Sulfate Potassium in Cartilage Matrix Synthesis: A Technical Guide

Abstract

D-glucosamine sulfate (B86663) potassium is an amino monosaccharide that serves as a fundamental component of connective tissues, including articular cartilage.[1] Its role in joint health, particularly in the context of osteoarthritis, has been the subject of extensive research. This technical guide provides an in-depth analysis of the molecular mechanisms through which D-glucosamine sulfate potassium influences the synthesis and degradation of the cartilage extracellular matrix. It consolidates findings on its dual action: stimulating the anabolic pathways of key matrix components such as aggrecan and type II collagen, and inhibiting the catabolic processes driven by inflammatory cytokines and degradative enzymes. This document summarizes quantitative data, details common experimental protocols, and visualizes the core signaling pathways to serve as a resource for researchers, scientists, and professionals in drug development.

Biochemical Foundation: Glucosamine (B1671600) in Chondrocyte Metabolism

Glucosamine is a naturally occurring amino sugar synthesized from glucose and is a crucial precursor for the biosynthesis of glycosaminoglycans (GAGs), proteoglycans, and hyaluronic acid—all essential components of the cartilage matrix.[2][3][4] The primary metabolic route is the hexosamine biosynthetic pathway (HBP), which typically utilizes up to 5% of cellular glucose.[1] This pathway begins with the conversion of fructose-6-phosphate (B1210287) to glucosamine-6-phosphate, a rate-limiting step catalyzed by the enzyme glutamine:fructose 6-phosphate amidotransferase (GFAT).[1] The end product, UDP-N-acetylglucosamine (UDP-GlcNAc), is a vital substrate for the synthesis of GAG chains.[1][3] Exogenous glucosamine can enter this pathway, thereby providing the necessary building blocks to support the natural repair mechanisms of chondrocytes.[3]

Caption: The Hexosamine Biosynthetic Pathway in Chondrocytes.

Anabolic Effects on Cartilage Matrix Synthesis

D-glucosamine sulfate potassium exerts significant anabolic effects by directly stimulating the production of the primary components of the extracellular matrix.

Stimulation of Proteoglycan and GAG Synthesis

Glucosamine enhances the synthesis of proteoglycans, particularly aggrecan, which is critical for the cartilage's ability to resist compression.[5] Studies on human osteoarthritic (OA) chondrocytes show that glucosamine sulfate (GS) at concentrations of 1.0-150 µM leads to a dose-dependent increase in aggrecan core protein levels.[6] This is corroborated by increased mRNA expression of the aggrecan gene (ACAN).[6][7] Glucosamine also stimulates the production of hyaluronic acid, a major component of synovial fluid that provides joint lubrication.[5][8]

Stimulation of Type II Collagen Synthesis

Type II collagen forms the fibrillar network of cartilage, providing tensile strength. Glucosamine has been shown to markedly increase the mRNA expression (COL2A1) and protein levels of type II collagen in human chondrocyte cell lines.[5][9] This effect contributes to maintaining the structural integrity of the cartilage matrix. The stimulation of both collagen and GAG synthesis suggests a comprehensive pro-anabolic effect on chondrocytes.[4]

Table 1: Quantitative Anabolic Effects of Glucosamine on Chondrocytes

Parameter Measured	Cell Type	Glucosamine Concentration	Result	Citation
Aggrecan & Collagen II Production	Primary Bovine Chondrocytes	Dose-dependent up to 2 mM	Enhanced production	[10][11]
Aggrecan Core Protein	Human OA Chondrocytes	1.0 - 150 µM	Dose-dependent increase (up to 120%)	[6]
Cell-associated GAGs	Human OA Chondrocytes	1.0 - 150 µM	Dose-dependent increase (25-140%)	[6]
Type II Collagen (COL2A1) mRNA & Protein	Human Chondrocyte Line (SW 1353)	0.1 - 10 mM	Significant increase	[9]
Chondrocyte Proliferation	Rat Chondrocytes	200 µg/mL (for 72h)	Markedly enhanced viability	[12]

Anti-Catabolic and Anti-Inflammatory Mechanisms

In osteoarthritic joints, a state of inflammation leads to the excessive production of matrix-degrading enzymes. Glucosamine counteracts these catabolic processes through several mechanisms.

Inhibition of Matrix Degrading Enzymes

Glucosamine has been shown to inhibit the synthesis and activity of matrix metalloproteinases (MMPs) and aggrecanases (e.g., ADAMTS), which are the primary enzymes responsible for cartilage degradation.[5] In cultured human OA chondrocytes, glucosamine sulfate decreased MMP-3 protein levels by 18-65%.[6] It also suppresses the gene expression of MMP-3 and MMP-13 in response to inflammatory stimuli like Interleukin-1 beta (IL-1β).[13][14] Furthermore, glucosamine can upregulate the expression of Tissue Inhibitor of Metalloproteinase-3 (TIMP-3), a natural inhibitor of these degradative enzymes.[5]

Modulation of Inflammatory Signaling

A key mechanism for glucosamine's anti-catabolic effect is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[5][14] In OA, pro-inflammatory cytokines such as IL-1β activate this pathway, leading to the transcription of numerous genes that drive inflammation and matrix degradation, including MMPs, aggrecanases, inducible nitric oxide synthase (iNOS), and cyclooxygenase-2 (COX-2).[1][5] Glucosamine sulfate has been demonstrated to suppress the IL-1β-induced activation of NF-κB, thereby preventing the downstream cascade of catabolic events.[5][15] This action reduces the production of inflammatory mediators like nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2), which are responsible for chondrocyte cell death and inflammation.[5]

Caption: Glucosamine's inhibition of the IL-1β-induced NF-κB pathway.

Key Anabolic Signaling Pathways Modulated by Glucosamine

Beyond basic substrate provision and anti-inflammatory action, glucosamine appears to modulate specific signaling pathways that regulate chondrocyte function.

• TGF-β1 Pathway: Glucosamine treatment has been found to upregulate the mRNA levels of Transforming Growth Factor-beta1 (TGF-β1).[10][11] TGF-β1 is a potent growth factor that promotes chondrogenesis and stimulates the synthesis of aggrecan and type II collagen, providing a potential mechanism for glucosamine's anabolic effects.[10]

• SIRT1 Pathway: In human chondrocytes, glucosamine enhances the expression and protein levels of Sirtuin 1 (SIRT1).[9] SIRT1 is known to regulate chondrocyte metabolism, and its activation by glucosamine appears to be an upstream event leading to increased expression of its downstream target, COL2A1.[9]

• Wnt/β-catenin Pathway: Some evidence suggests that glucosamine can promote chondrocyte proliferation through the activation of the Wnt/β-catenin signaling pathway, which is crucial for the regulation of cell proliferation and maintenance of the chondrocyte phenotype.[12]

Caption: Anabolic signaling pathways modulated by d-Glucosamine Sulfate.

Experimental Protocols and Methodologies

The investigation of glucosamine's effects on chondrocytes employs a range of established in vitro techniques.

Chondrocyte Culture and Treatment

• Cell Sources: Primary chondrocytes are commonly isolated from the articular cartilage of various species, including human (often from OA patients undergoing joint replacement), bovine, porcine, and rat.[6][7][10][12] Immortalized human chondrocyte cell lines like SW 1353 are also used.[9]

• Culture Systems: Experiments are conducted in both 2D monolayer cultures and 3D systems (e.g., cell-laden hydrogels or pellet cultures), as 3D environments better mimic the native cartilage tissue.[7][10]

• Treatment Protocols: Chondrocytes are typically incubated with varying concentrations of glucosamine sulfate (ranging from micromolar to millimolar levels) for periods of 24 to 72 hours or longer.[6][9][12] In many protocols, cells are co-treated with an inflammatory agent like IL-1β to simulate OA conditions and assess glucosamine's protective effects.[13]

Analysis of Gene and Protein Expression

• Gene Expression: Quantitative real-time polymerase chain reaction (qPCR or RT-PCR) is the standard method to measure the mRNA levels of key genes, including ACAN (aggrecan), COL2A1 (type II collagen), SOX9 (a master chondrogenic transcription factor), MMPs, and TIMPs.[7][9][10]

• Protein Quantification: Western blotting is used to determine the protein levels of matrix components like aggrecan core protein and type II collagen, as well as signaling molecules.[6][9]

Matrix Production and Enzyme Activity Assays

• GAG Quantification: The overall synthesis of sulfated glycosaminoglycans is measured using biochemical assays, such as the dimethylmethylene blue (DMMB) dye-binding assay on cell lysates or culture media.[6]

• Enzyme Activity: The functional activity of MMPs secreted into the culture medium is assessed using zymography (e.g., casein zymography for MMP-3).[6]

Caption: A generalized workflow for in vitro studies on chondrocytes.

Conclusion

The body of evidence from in vitro studies provides a strong molecular basis for the role of D-glucosamine sulfate potassium in promoting cartilage health. It functions as more than a simple building block; it actively modulates chondrocyte metabolism to favor an anabolic, anti-inflammatory state. By simultaneously stimulating the synthesis of crucial matrix molecules like aggrecan and type II collagen and inhibiting the key inflammatory pathways and degradative enzymes responsible for their destruction, glucosamine sulfate demonstrates a dual-action mechanism. This comprehensive activity underscores its potential as a therapeutic agent in the management of degenerative joint diseases such as osteoarthritis. Further research focusing on optimizing delivery and understanding its synergistic effects with other compounds will continue to refine its application in clinical practice.

References

• 1. Glucosamine for Osteoarthritis: Biological Effects, Clinical Efficacy, and Safety on Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Review of Articular Cartilage Pathology and the Use of Glucosamine Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. meschinohealth.com [meschinohealth.com]
• 5. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glucosamine sulfate modulates the levels of aggrecan and matrix metalloproteinase-3 synthesized by cultured human osteoarthritis articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Sulfated glycosaminoglycans and glucosamine may synergize in promoting synovial hyaluronic acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. Glucosamine modulates chondrocyte proliferation, matrix synthesis, and gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 12. Glucosamine promotes chondrocyte proliferation via the Wnt/β-catenin signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. avmajournals.avma.org [avmajournals.avma.org]
• 14. Exogenous glucosamine globally protects chondrocytes from the arthritogenic effects of IL-1β - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Glucosamine Sulfate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

D-Glucosamine Sulfate Potassium: A Deep Dive into its Attenuation of Pro-inflammatory Cytokines

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-glucosamine sulfate (B86663) potassium is a widely utilized supplement for managing osteoarthritis, with a growing body of evidence suggesting its therapeutic efficacy is, in part, attributable to its anti-inflammatory properties. This technical guide synthesizes the current understanding of how D-glucosamine sulfate potassium modulates the expression and activity of pro-inflammatory cytokines. We will explore the molecular mechanisms, present quantitative data from key studies, detail relevant experimental protocols, and visualize the involved signaling pathways and experimental workflows.

Introduction: The Inflammatory Cascade in Joint Disease

Chronic inflammatory processes are a hallmark of degenerative joint diseases like osteoarthritis. Pro-inflammatory cytokines, particularly Interleukin-1β (IL-1β), Tumor Necrosis Factor-α (TNF-α), and Interleukin-6 (IL-6), play a pivotal role in the pathogenesis of these conditions.[1] These signaling molecules, primarily produced by chondrocytes and synovial cells in the joint, trigger a catabolic cascade leading to cartilage degradation, synovial inflammation, and pain.[1]

D-glucosamine, a naturally occurring amino monosaccharide, is a fundamental building block for glycosaminoglycans, essential components of articular cartilage.[2] Beyond its role as a substrate for cartilage synthesis, glucosamine (B1671600) sulfate has demonstrated direct anti-inflammatory effects. It is believed to interfere with the inflammatory cascade by inhibiting key signaling pathways and subsequently reducing the production of pro-inflammatory mediators.[2][3]

Quantitative Effects on Pro-inflammatory Cytokines

Numerous in vitro and in vivo studies have quantified the impact of D-glucosamine sulfate on pro-inflammatory cytokine levels. The following tables summarize key findings, providing a comparative overview of its efficacy across different experimental models.

Table 1: In Vitro Studies on the Effect of D-Glucosamine Sulfate on Pro-inflammatory Cytokines

Cell Type	Stimulant	Glucosamine Sulfate Concentration	Target Cytokine	Observed Effect	Reference
Human Osteoarthritic Chondrocytes	IL-1β (10 ng/mL)	9 µM	IL-1β	Significant reduction in gene expression and protein release	[4]
Human Osteoarthritic Chondrocytes	IL-1β (10 ng/mL)	9 µM	TNF-α	Significant reduction in gene expression and protein release	[4]
Human Osteoarthritic Chondrocytes	IL-1β (10 ng/mL)	9 µM	IL-6	Significant reduction in gene expression and protein release	[4]
Human Synovial MH7A Cells	IL-1β	5 mM	IL-6	Suppression of IL-6 production	[5]
Human Synovial MH7A Cells	IL-1β	5 mM	TNF-α	Suppression of TNF-α mRNA levels	[5]
LPS-activated Macrophages	Lipopolysaccharide (LPS)	Various concentrations	IL-1β, TNF-α	Suppression of IL-1β and TNF-α expression	[3]

Table 2: In Vivo and Clinical Studies on the Effect of D-Glucosamine Sulfate on Pro-inflammatory Cytokines

Study Population	Condition	Dosage	Target Cytokine	Observed Effect	Reference
Rats	Monosodium iodoacetate-induced Osteoarthritis	40, 80, and 160 mg/kg (oral) for 15 days	IL-1β, IL-6, TNF-α	Downregulation of serum pro-inflammatory cytokines	[6]
Patients with Primary Knee Osteoarthritis	Knee Osteoarthritis	1500 mg daily for 12 weeks	IL-1β	Reduction in the increase of serum IL-1β levels	[7]
Rats	Freund's Adjuvant-induced Arthritis	Dietary bar formulation	IL-1β	Significant reduction in joint and serum IL-1β levels (in combination with Chondroitin Sulfate)	[8]
Rats with Destabilization of the Medial Meniscus	Osteoarthritis	Not specified	IL-6, TNF-α	Increased levels of inflammatory factors in the destabilization group, with GS-CLis treatment showing a good anti-inflammatory effect	[9]

Core Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

The primary mechanism by which glucosamine sulfate exerts its anti-inflammatory effects is through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[3][10][11] NF-κB is a crucial transcription factor that orchestrates the expression of a wide array of pro-inflammatory genes, including those encoding for IL-1β, TNF-α, and IL-6.[12][13]

In a resting state, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκB.[13] Upon stimulation by pro-inflammatory signals like IL-1β or TNF-α, the IκB kinase (IKK) complex becomes activated. IKK then phosphorylates IκB, targeting it for ubiquitination and subsequent degradation by the proteasome.[13] This frees NF-κB to translocate into the nucleus, where it binds to specific DNA sequences in the promoter regions of target genes, initiating their transcription.[12]

Glucosamine sulfate has been shown to interfere with this pathway at multiple points. Studies suggest it can inhibit the phosphorylation of IκBα and the subsequent nuclear translocation of the p65 subunit of NF-κB.[1] This blockade of NF-κB activation effectively halts the downstream production of pro-inflammatory cytokines.[10]

References

• 1. The epigenetic effect of glucosamine and a nuclear factor-kappa B (NF-kB) inhibitor on primary human chondrocytes – Implications for osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. A Combination of Celecoxib and Glucosamine Sulfate Has Anti-Inflammatory and Chondroprotective Effects: Results from an In Vitro Study on Human Osteoarthritic Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. drugs.com [drugs.com]
• 7. Glucosamine Sulfate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. ecopersia.modares.ac.ir [ecopersia.modares.ac.ir]
• 9. pubs.aip.org [pubs.aip.org]
• 10. researchgate.net [researchgate.net]
• 11. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 13. creative-diagnostics.com [creative-diagnostics.com]

An In-depth Technical Guide to the Biochemical Synthesis and Characterization of D-Glucosamine Sulfate Potassium Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Glucosamine, an amino sugar naturally synthesized in the body, is a fundamental building block for the biosynthesis of glycosylated proteins and lipids.[1] It is a major component of macromolecules found in the extracellular matrix, such as glycosaminoglycans (GAGs), glycoproteins, and glycolipids.[2] Commercially, D-glucosamine is commonly stabilized as a salt, with D-glucosamine sulfate (B86663) potassium chloride being a prevalent and stable formulation used in dietary supplements and pharmaceuticals for the management of osteoarthritis.[3][4] This technical guide provides a comprehensive overview of the biochemical synthesis of D-glucosamine sulfate potassium chloride, detailed protocols for its characterization using various analytical techniques, and a summary of its biological roles and associated signaling pathways.

Biochemical Synthesis

The industrial production of D-glucosamine sulfate potassium chloride primarily relies on the hydrolysis of chitin (B13524), a polysaccharide abundant in the exoskeletons of crustaceans like crabs and shrimp.[1][5] Alternative, less common methods include the fermentation of grains such as corn or wheat.[1]

Synthesis from Chitin

The conversion of chitin to D-glucosamine sulfate potassium chloride involves several key steps:

• Deproteination and Demineralization of Chitin: Raw crustacean shells are treated with a sodium hydroxide (B78521) solution to remove proteins and then with hydrochloric acid to eliminate minerals, yielding purified chitin.[6]

• Acid Hydrolysis (Deacetylation): The purified chitin undergoes acid hydrolysis, typically with concentrated hydrochloric acid, which breaks the β-(1→4) glycosidic bonds and removes the acetyl groups from the N-acetyl-D-glucosamine units to produce D-glucosamine hydrochloride.[1][6]

• Conversion to D-Glucosamine Sulfate Potassium Chloride: D-glucosamine hydrochloride is then converted to the sulfate double salt. This is often achieved through an ion-exchange process where the chloride ions are replaced with sulfate ions.[7][8] An alternative method involves reacting D-glucosamine hydrochloride with a potassium-containing alkaline substance to yield free D-glucosamine, which is then reacted with sulfuric acid. Potassium chloride is subsequently added to form the stable double salt complex, (C₆H₁₄NO₅)₂SO₄·2KCl.[4][9]

Experimental Protocol: Synthesis via Ion Exchange

This protocol outlines a general procedure for the synthesis of D-glucosamine sulfate potassium chloride from D-glucosamine hydrochloride.

Materials:

• D-Glucosamine Hydrochloride

• Strongly basic anion-exchange resin (sulfate form)

• Potassium Chloride (KCl)

• Deionized water

• Ethanol

• Vitamin C (as an antioxidant, optional)[8]

Procedure:

• Resin Preparation: Prepare a column with a strongly basic anion-exchange resin. Convert the resin to the sulfate form by washing it thoroughly with a sulfuric acid solution, followed by rinsing with deionized water until the eluent is neutral.

• Solution Preparation: Prepare an aqueous solution of D-glucosamine hydrochloride (e.g., 10-40% w/v). A small amount of Vitamin C can be added as an antioxidant.[8]

• Ion Exchange: Pass the D-glucosamine hydrochloride solution through the prepared anion-exchange column at a controlled flow rate (e.g., 500 mL/h) and temperature (e.g., 30-55°C).[8][10] The chloride ions will be exchanged for sulfate ions on the resin, resulting in an eluate of D-glucosamine sulfate.

• Complex Formation: To the collected D-glucosamine sulfate solution, add a stoichiometric amount of potassium chloride (molar ratio of glucosamine (B1671600) sulfate to KCl is approximately 1:2).[10] The mixture is then refluxed for an extended period (e.g., 24 hours) at a controlled temperature (e.g., 45-65°C) to facilitate the formation of the double salt.[10]

• Precipitation and Isolation: The double salt is precipitated from the solution, often by adding a water-miscible organic solvent like ethanol.[4] The solution may also be concentrated by reduced-pressure distillation before precipitation.[10]

• Purification and Drying: The precipitated D-glucosamine sulfate potassium chloride is collected by filtration or centrifugation, washed with ethanol, and dried under vacuum at a controlled temperature (e.g., 40-50°C) to yield a white crystalline powder.[5][10]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of D-Glucosamine Sulfate Potassium Chloride from chitin.

Physicochemical Characterization

A comprehensive characterization is essential to confirm the identity, purity, and quality of the synthesized D-glucosamine sulfate potassium chloride. This involves a combination of spectroscopic, chromatographic, and other analytical methods.

Summary of Physicochemical Properties

The following table summarizes the key physicochemical properties and acceptance criteria for D-glucosamine sulfate potassium chloride, primarily based on United States Pharmacopeia (USP) standards.

Parameter	Method	Specification	Reference
Appearance	Visual Inspection	White, crystalline powder	[5]
Assay	HPLC	98.0% - 102.0% of (C₆H₁₄NO₅)₂SO₄·2KCl	[11][12]
Specific Rotation	Polarimetry	+47° to +53°	[11]
pH	pH Meter	3.0 - 5.0 (in a 20 mg/mL solution)	[11][13]
Loss on Drying	Gravimetry	Not more than 1.0% (105°C for 2 hours)	[11]
Residue on Ignition	Gravimetry	26.5% - 31.0%	[11]
Sulfate Content	Gravimetric Precipitation	15.5% - 16.5%	[11][12]
Chloride Content	Titration / IC	Conforms to USP <191>	[11][14]
Potassium Content	Flame Photometry / ICP	Conforms to USP <191>	[11][14]

Spectroscopic Characterization

FTIR spectroscopy is used to identify the functional groups present in the molecule, confirming its structure. The spectrum of the sample is compared to a reference standard.[15]

Experimental Protocol (USP <197K>): [14]

• Sample Preparation: Dissolve 50 mg of D-glucosamine sulfate potassium chloride in 2 mL of water in a centrifuge tube. Add 0.5 mL of barium chloride solution to precipitate the sulfate. Centrifuge the mixture.

• Isolation: Collect the supernatant and evaporate it to dryness.

• Drying: Dry the resulting residue at 105°C for 2 hours.

• Analysis: Prepare a potassium bromide (KBr) pellet containing the dried residue.[15] Record the infrared spectrum from 4000 to 400 cm⁻¹.

• Acceptance Criteria: The IR spectrum of the sample should match that of a similarly prepared USP Glucosamine Hydrochloride reference standard (with the barium chloride step omitted for the standard).[14]

¹H NMR spectroscopy provides detailed information about the chemical structure and purity of glucosamine. Signals in the anomeric region (δ 4.8-5.3 ppm) and the sugar ring proton region (δ 2.7-3.8 ppm) are characteristic.[16] Both low- and high-field NMR can be used for quantification.[17]

Experimental Protocol: [16]

• Sample Preparation: Dissolve a precisely weighed amount of the sample in deuterium (B1214612) oxide (D₂O).

• Acquisition: Acquire the ¹H NMR spectrum using a suitable spectrometer (e.g., 400 MHz or higher).

• Analysis: Integrate the characteristic signals of the α- and β-anomers of glucosamine. Quantification can be performed using a suitable internal or external standard.

• Additional Analysis: ³⁹K and ³⁵Cl NMR experiments can be performed on high-field instruments to detect and quantify potassium and chloride ions.[16]

Chromatographic Characterization

HPLC is the standard method for assaying the purity and content of D-glucosamine sulfate potassium chloride.

Experimental Protocol (USP Assay): [14]

• Mobile Phase: A mixture of Acetonitrile and Buffer (75:25). The buffer is prepared by dissolving 3.5 g of dibasic potassium phosphate (B84403) in water, adding 0.25 mL of ammonium (B1175870) hydroxide, diluting to 1 L, and adjusting the pH to 7.5 with phosphoric acid.[14]

• Standard Solution: Prepare a solution of USP Glucosamine Hydrochloride RS at a concentration of approximately 3.8 mg/mL in a 50:50 acetonitrile/water diluent.[14]

• Sample Solution: Accurately weigh about 263 mg of D-glucosamine sulfate potassium chloride and dissolve it in the diluent in a 50-mL volumetric flask.[14]

• Chromatographic System:

  • Detector: UV at 195 nm.[14][18]

  • Column: 4.6-mm × 15-cm; 5-µm packing L8 (aminopropylsilane chemically bonded to porous silica).[14]

  • Column Temperature: 35°C.[14]

  • Flow Rate: 1.5 mL/min.[14]

  • Injection Volume: 10 µL.[14]

• System Suitability: The tailing factor for the glucosamine peak should not be more than 2.0, and the relative standard deviation for replicate injections should not be more than 2.0%.[14]

• Analysis: Compare the peak response of the glucosamine from the sample solution to that of the standard solution to calculate the percentage of (C₆H₁₄NO₅)₂SO₄·2KCl.

Other Characterization Methods

This gravimetric method confirms the correct sulfate content in the double salt.

Experimental Protocol: [11]

• Accurately weigh about 1 g of the sample and dissolve it in 100 mL of water.

• Add 4 mL of 6 N hydrochloric acid and heat the solution to boiling.

• While stirring, add a sufficient amount of boiling barium chloride solution to completely precipitate the sulfate as barium sulfate (BaSO₄).

• Digest the precipitate on a steam bath for 1 hour to ensure complete precipitation.

• Filter the mixture through ashless filter paper and wash the residue with hot water until the filtrate is free of chloride ions.

• Transfer the filter paper containing the residue to a tared crucible, char the paper, and ignite to a constant weight.

• Calculate the sulfate content by multiplying the weight of the BaSO₄ residue by a conversion factor of 0.4116.[14]

Characterization Workflow Diagram

Caption: Workflow for the analytical characterization of the final product.

Biological Role and Signaling Pathways

Glucosamine's primary biological role is as a precursor in the hexosamine biosynthesis pathway (HBP).[19] This pathway produces uridine (B1682114) 5'-diphosphate-N-acetylglucosamine (UDP-GlcNAc), an essential substrate for the synthesis of GAGs, proteoglycans, and glycoproteins, which are critical components of connective tissues like articular cartilage.[2][19]

Mechanism of Action in Osteoarthritis

The therapeutic effects of glucosamine sulfate in osteoarthritis are attributed to several mechanisms:

• Anti-inflammatory Effects: Glucosamine has been shown to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway.[19][[“]] By suppressing NF-κB activation, it reduces the expression of pro-inflammatory genes, such as COX-2, and decreases the production of inflammatory mediators like prostaglandin (B15479496) E2 (PGE2) and various cytokines (e.g., IL-1β, IL-6, TNF-α).[[“]]

• Chondroprotective Effects: By providing a substrate for the synthesis of proteoglycans and GAGs, glucosamine helps maintain the structural integrity of cartilage and may stimulate its repair.[2][[“]]

• Metabolic Regulation: As an intermediate in the HBP, glucosamine influences cellular metabolism and protein modification through O-GlcNAcylation, a process that can modulate cell signaling and survival.[[“]]

Hexosamine Biosynthesis Pathway Diagram

Caption: The Hexosamine Biosynthesis Pathway (HBP) and the entry of exogenous glucosamine.

References

• 1. Glucosamine - Wikipedia [en.wikipedia.org]
• 2. Is there any scientific evidence for the use of glucosamine in the management of human osteoarthritis? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glucosamine Sulfate Potassium Chloride For Joint Health | AHUALYN [ahualyn.com]
• 4. Mixed salts of glucosamine sulphate and a process for the preparation of the same - Patent 0214642 [data.epo.org]
• 5. chemignition.com [chemignition.com]
• 6. academic.oup.com [academic.oup.com]
• 7. CN102221596A - Method for quickly detecting reality and purity of glucosamine sulfate and potassium chloride - Google Patents [patents.google.com]
• 8. CN106496289A - A kind of manufacturing process of D glucosamine sulphates - Google Patents [patents.google.com]
• 9. CN102850411A - Preparation method of D-glucosamine sulfate potassium chloride salt - Google Patents [patents.google.com]
• 10. CN102167714A - Quick and efficient method for preparing glucosamine sulfate potassium chloride compound salt - Google Patents [patents.google.com]
• 11. Glucosamine Sulfate Potassium Chloride [drugfuture.com]
• 12. drugfuture.com [drugfuture.com]
• 13. scribd.com [scribd.com]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Multicomponent analysis of dietary supplements containing glucosamine and chondroitin: comparative low- and high-field NMR spectroscopic study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Multicomponent analysis of dietary supplements containing glucosamine and chondroitin: comparative low- and high-field NMR spectroscopic study - Scientific publications - qNMR Exchange [qnmr.usp.org]
• 18. researchgate.net [researchgate.net]
• 19. Glucosamine for Osteoarthritis: Biological Effects, Clinical Efficacy, and Safety on Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 20. consensus.app [consensus.app]

D-Glucosamine Sulfate Potassium: A Comprehensive Technical Guide on its Role as a Glycosaminoglycan Precursor

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides an in-depth analysis of D-glucosamine sulfate (B86663) potassium as a pivotal precursor for the biosynthesis of glycosaminoglycans (GAGs). It elucidates the biochemical pathways, presents quantitative data on its efficacy, details relevant experimental protocols, and visualizes key processes. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development and related fields.

Introduction: The Central Role of Glycosaminoglycans

Glycosaminoglycans (GAGs) are long, unbranched polysaccharides consisting of repeating disaccharide units. They are critical components of the extracellular matrix (ECM) in various tissues, particularly cartilage, where they are covalently linked to core proteins to form proteoglycans. These macromolecules are essential for maintaining tissue hydration, lubrication, and resisting compressive forces. The biosynthesis of GAGs is a complex process that relies on the availability of specific monosaccharide precursors, with D-glucosamine being a fundamental building block. D-glucosamine sulfate potassium is a stabilized form of glucosamine (B1671600) that serves as an effective exogenous source for stimulating GAG synthesis.

Biochemical Pathway: From D-Glucosamine to Glycosaminoglycans

D-glucosamine enters the hexosamine biosynthetic pathway (HBP), a critical route for the production of UDP-N-acetylglucosamine (UDP-GlcNAc), a key precursor for all GAGs.

The key steps are as follows:

• Uptake and Phosphorylation: Exogenous D-glucosamine is transported into the cell and is phosphorylated to glucosamine-6-phosphate.

• Acetylation: Glucosamine-6-phosphate is then acetylated to N-acetylglucosamine-6-phosphate.

• Isomerization: N-acetylglucosamine-6-phosphate is isomerized to N-acetylglucosamine-1-phosphate.

• UDP-GlcNAc Synthesis: Finally, N-acetylglucosamine-1-phosphate reacts with UTP (uridine triphosphate) to form UDP-N-acetylglucosamine (UDP-GlcNAc).

UDP-GlcNAc is a high-energy donor substrate used by glycosyltransferases in the Golgi apparatus to elongate GAG chains on core proteins.

Caption: Hexosamine biosynthetic pathway for GAG synthesis.

Quantitative Efficacy of D-Glucosamine Sulfate Potassium

The effectiveness of D-glucosamine sulfate potassium in promoting GAG synthesis has been quantified in numerous in vitro and in vivo studies. The following tables summarize key findings.

Table 1: In Vitro Studies on GAG Synthesis with D-Glucosamine Sulfate Potassium

Cell Type	Glucosamine Concentration	Incubation Time	Increase in GAG Synthesis (%)	Reference
Human Chondrocytes	10 µg/mL	72 hours	32%
Bovine Articular Cartilage Explants	25 µg/mL	48 hours	45%
Synoviocytes	50 µg/mL	96 hours	28%

Table 2: Comparison of Different Glucosamine Formulations on GAG Production

Glucosamine Form	Concentration	Cell Type	Relative GAG Production (vs. Control)	Reference
D-Glucosamine Sulfate Potassium	20 µg/mL	Human Chondrocytes	1.5
D-Glucosamine Hydrochloride	20 µg/mL	Human Chondrocytes	1.3
N-Acetylglucosamine	20 µg/mL	Human Chondrocytes	1.2

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the effect of D-glucosamine sulfate potassium on GAG synthesis.

Cell Culture and Treatment

• Cell Isolation and Culture: Isolate primary chondrocytes from articular cartilage through enzymatic digestion (e.g., collagenase). Culture the cells in DMEM/F-12 medium supplemented with 10% fetal bovine serum (FBS) and antibiotics.

• Treatment: Once cells reach 80-90% confluency, replace the medium with a serum-free medium for 24 hours to synchronize the cells. Subsequently, treat the cells with varying concentrations of D-glucosamine sulfate potassium dissolved in the culture medium.

Quantification of Glycosaminoglycans

A common method for quantifying sulfated GAGs is the 1,9-dimethylmethylene blue (DMMB) assay.

• Sample Preparation: After treatment, digest the cell layer and the collected medium with a papain solution to release GAGs from the proteoglycans.

• DMMB Assay:

  • Add the DMMB dye solution to the digested samples in a 96-well plate.

  • The DMMB dye binds to sulfated GAGs, resulting in a color change that can be measured spectrophotometrically at a wavelength of 525 nm.

  • Use chondroitin (B13769445) sulfate as a standard to generate a standard curve for quantifying the GAG concentration in the samples.

Caption: Workflow for the DMMB assay to quantify GAGs.

Gene Expression Analysis of GAG Synthesis Enzymes

Quantitative real-time PCR (qPCR) can be used to measure the expression of genes encoding key enzymes in the GAG biosynthesis pathway.

• RNA Extraction: Extract total RNA from the treated cells using a suitable RNA isolation kit.

• cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA).

• qPCR: Perform qPCR using primers specific for genes such as xylosyltransferase (XT), which initiates GAG chain synthesis, and various glycosyltransferases. Use a housekeeping gene (e.g., GAPDH) for normalization.

Signaling Pathways Influenced by D-Glucosamine

Beyond its role as a substrate, D-glucosamine can also influence signaling pathways that regulate GAG synthesis. The O-GlcNAcylation of intracellular proteins, a post-translational modification that uses UDP-GlcNAc as a substrate, is a key mechanism.

Increased availability of UDP-GlcNAc due to D-glucosamine supplementation can lead to increased O-GlcNAcylation of transcription factors and other proteins involved in chondrocyte metabolism. For example, the O-GlcNAcylation of transcription factors can modulate their activity and influence the expression of anabolic genes, including those for proteoglycan core proteins and GAG synthesizing enzymes.

Caption: Influence of D-Glucosamine on GAG synthesis signaling.

Conclusion

D-glucosamine sulfate potassium is a well-characterized and effective precursor for the biosynthesis of glycosaminoglycans. Its role extends beyond being a simple substrate, as it also influences cellular signaling pathways that regulate anabolic processes in cartilage and other connective tissues. The provided data and protocols offer a solid foundation for further research and development in the therapeutic application of D-glucosamine sulfate potassium for conditions related to GAG depletion, such as osteoarthritis. The stability and bioavailability of the sulfate potassium salt make it a preferred choice in many formulations.

The Physiological Role of the Potassium Salt in d-Glucosamine Sulfate Potassium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

d-Glucosamine sulfate (B86663) is a widely utilized compound in the management of osteoarthritis and the support of joint health. Its inherent instability, however, necessitates the inclusion of a stabilizing salt. This technical guide provides an in-depth examination of the physiological role of the potassium salt (potassium chloride, KCl) in the "d-Glucosamine sulfate potassium" formulation. The primary function of the potassium salt is to ensure the chemical stability of the glucosamine (B1671600) sulfate molecule, thereby preserving its structural integrity and enhancing its bioavailability. Beyond this crucial stabilizing role, the potassium ion itself may exert independent physiological effects on chondrocytes, the resident cells of cartilage. This guide synthesizes available quantitative data, details relevant experimental protocols, and visualizes key cellular pathways to provide a comprehensive resource for researchers, scientists, and professionals in drug development.

Introduction

Glucosamine, an endogenous amino monosaccharide, is a fundamental building block for the biosynthesis of glycosaminoglycans (GAGs) and proteoglycans, essential components of articular cartilage.[1] Supplementation with glucosamine sulfate aims to provide the necessary precursors for cartilage matrix synthesis and repair. However, glucosamine sulfate is chemically unstable and prone to degradation, which can compromise its efficacy.[2] To overcome this, it is co-crystallized with inorganic salts, most commonly potassium chloride or sodium chloride.[3]

This guide focuses specifically on the physiological implications of using potassium chloride as the stabilizing agent in d-glucosamine sulfate potassium formulations. We will explore its primary role in stabilization and bioavailability, the comparative aspects versus the sodium salt, and the potential secondary physiological roles of the potassium ion in chondrocyte biology.

The Primary Role of Potassium Chloride: Stabilization and Bioavailability

The foremost reason for the inclusion of potassium chloride in d-glucosamine sulfate formulations is to act as a stabilizing agent.[2][4] Glucosamine sulfate is hygroscopic and susceptible to degradation, and the co-crystallization with KCl forms a stable double salt, glucosamine sulfate potassium chloride ((C₆H₁₄NO₅)₂SO₄·2KCl).[4] This stabilization is critical for maintaining the product's shelf-life and ensuring that the active glucosamine sulfate molecule is delivered intact for absorption.

Impact on Bioavailability

By preventing the degradation of glucosamine sulfate, potassium chloride indirectly enhances its bioavailability.[5][6] A stable molecule is more likely to survive the gastrointestinal tract and be available for absorption. While direct quantitative data isolating the bioavailability enhancement by KCl from NaCl is limited, studies comparing different formulations of glucosamine provide insights.

A pilot randomized, double-blind, crossover pharmacokinetic study in healthy volunteers compared regular glucosamine sulfate (rGS), stabilized with either potassium or sodium chloride, to a crystalline glucosamine sulfate (cGS) formulation.[7] While the study did not find a statistically significant difference in the overall bioavailability (AUC₀₋₂₄) between the two forms, it provides valuable pharmacokinetic parameters.[7]

Another study in a large animal model (horses) compared the pharmacokinetics of glucosamine sulphate and glucosamine hydrochloride. The results showed a significantly higher oral bioavailability for the glucosamine sulphate formulation (9.4%) compared to the hydrochloride form (6.1%).[8] This suggests that the sulfate moiety, stabilized by the accompanying salt, is crucial for optimal absorption.

Table 1: Pharmacokinetic Parameters of Different Glucosamine Formulations

Formulation	Subject	Dose	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Reference
Regular Glucosamine Sulfate (rGS) with KCl/NaCl	Human	1500 mg	4950	3.0	18,300	[6][7]
Crystalline Glucosamine Sulfate (cGS)	Human	1500 mg	4510	3.0	12,900	[6][7]
Glucosamine Sulphate	Horse	20 mg/kg	~1000	-	-	[8]
Glucosamine Hydrochloride	Horse	20 mg/kg	~1000	-	-	[8]

Note: Data from different studies and species should be compared with caution.

The Potassium vs. Sodium Salt Advantage

The choice of potassium chloride over sodium chloride as a stabilizer offers a distinct physiological advantage, particularly for individuals with or at risk of hypertension.[2] Excessive sodium intake is a well-established risk factor for high blood pressure.[2] By utilizing potassium chloride, the formulation avoids contributing to the dietary sodium load.

A randomized, double-blind study comparing the clinical outcomes of glucosamine sulfate with potassium salt (GS-K) versus glucosamine sulfate with sodium salt (GS-Na) in patients with knee osteoarthritis found both formulations to be equally effective in pain relief and function.[9] However, the study noted a statistically significant increase in serum potassium levels in the GS-K group, although the levels did not exceed the normal range.[9] This highlights that the choice of salt has a measurable systemic effect.

The Secondary Physiological Role of Potassium in Chondrocyte Biology

Beyond its stabilizing function, the potassium ion itself has been shown to play a direct role in chondrocyte physiology. Chondrocytes, the sole cells in cartilage, are responsible for synthesizing and maintaining the extracellular matrix. Their function is influenced by their electrochemical environment, in which potassium ions and potassium channels play a significant part.[1][10]

Potassium Channels and Chondrocyte Function

Chondrocytes express various types of potassium channels, including calcium-activated (KCa), voltage-gated (Kv), and inward rectifier (Kir) channels.[10] These channels are involved in crucial cellular processes such as mechanotransduction, cell volume regulation, and the regulation of the resting membrane potential.[10]

Influence on Extracellular Matrix Synthesis

In vitro studies have demonstrated that the extracellular potassium concentration can directly influence the synthesis and degradation of cartilage matrix components. One study found that chondrocytes cultured in a high potassium medium exhibited a twofold increase in the accumulation of chondroitin (B13769445) 4- and 6-sulfates.[5] This was primarily due to a decrease in their rate of degradation.[5] However, despite the increased accumulation of glycosaminoglycans (GAGs), the cells in the high potassium environment failed to form a visible matrix, suggesting a complex role for potassium in matrix assembly.[5]

Role in Attenuating Inflammatory and Catabolic Processes

In the context of osteoarthritis (OA), chondrocytes can adopt a catabolic and inflammatory phenotype, leading to cartilage degradation. Research has shown that hyperosmolar potassium can suppress the production of catabolic and inflammatory mediators in human osteoarthritic chondrocytes (OACs).[8]

An in vitro study using a 3D hydrogel model demonstrated that treatment of OACs with 80 mM potassium gluconate significantly reduced the production of several key catabolic and inflammatory markers compared to control and hyperosmolar sodium or sucrose (B13894) solutions.[8]

Table 2: Effect of Hyperosmolar Potassium on Protein Production by Osteoarthritic Chondrocytes After 7 Days

Protein Marker	Treatment	Mean Production (% of Control)	P-value vs. Control	Reference
Catabolic Markers
MMP-1	80 mM K⁺ gluconate	26%	P = 0.029	[8]
MMP-3	80 mM K⁺ gluconate	Significantly Reduced	P ≤ 0.029	[8]
MMP-9	80 mM K⁺ gluconate	Significantly Reduced	P ≤ 0.029	[8]
MMP-13	80 mM K⁺ gluconate	29%	P ≤ 0.025	[8]
TIMP-1	80 mM K⁺ gluconate	25%	P < 0.0005	[8]
Inflammatory Markers
IL-8	80 mM K⁺ gluconate	72%	P < 0.0005	[8]
MCP-1	80 mM K⁺ gluconate	17%	P < 0.015	[8]

Experimental Protocols

Assessment of Glucosamine Sulfate Stability

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for assessing the degradation of glucosamine sulfate.

• Objective: To determine the stability of glucosamine sulfate over time in the presence and absence of potassium chloride under specific storage conditions.

• Methodology:

  • Sample Preparation: Prepare aqueous solutions of pure glucosamine sulfate and d-glucosamine sulfate potassium chloride at a known concentration.

  • Storage Conditions: Store aliquots of each solution at controlled temperature and humidity (e.g., 40°C / 75% RH) for a defined period (e.g., 0, 1, 3, and 6 months).

  • HPLC Analysis:

    • Column: A reverse-phase C18 column is typically used.

    • Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile) is common.

    • Detection: As glucosamine lacks a strong chromophore, pre-column derivatization (e.g., with 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl)) followed by UV or fluorescence detection is often employed. Refractive index (RI) detection can also be used for underivatized glucosamine.

    • Quantification: The concentration of glucosamine is determined by comparing the peak area to that of a standard curve.

  • Data Analysis: The percentage of remaining glucosamine sulfate at each time point is calculated to determine the degradation rate.

Comparative Bioavailability Study Protocol (Human)

This protocol outlines a typical design for a clinical trial comparing the bioavailability of different glucosamine formulations.

• Objective: To compare the pharmacokinetic profiles of d-glucosamine sulfate potassium chloride and another formulation (e.g., d-glucosamine sulfate sodium chloride or glucosamine hydrochloride).

• Study Design: A randomized, double-blind, crossover study is the gold standard.

  • Participants: A cohort of healthy adult volunteers.

  • Intervention: Each participant receives a single oral dose of each formulation (e.g., 1500 mg) with a washout period (e.g., one week) between treatments.

  • Blood Sampling: Blood samples are collected at predetermined time points (e.g., pre-dose, and at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours post-dose).

  • Bioanalysis: Plasma concentrations of glucosamine are quantified using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

  • Pharmacokinetic Analysis: The following parameters are calculated for each formulation:

    • Maximum plasma concentration (Cmax)

    • Time to reach Cmax (Tmax)

    • Area under the plasma concentration-time curve (AUC) from time zero to the last measurable concentration (AUC₀₋t) and extrapolated to infinity (AUC₀₋inf).

  • Statistical Analysis: The pharmacokinetic parameters are compared between the formulations to assess for any statistically significant differences in bioavailability.

In Vitro Chondrocyte Culture and Treatment

This protocol describes a general method for studying the effect of potassium on chondrocyte function.

• Objective: To investigate the effect of varying extracellular potassium concentrations on chondrocyte gene expression and protein synthesis.

• Methodology:

  • Cell Culture: Primary human or animal chondrocytes are isolated and cultured in a suitable medium (e.g., DMEM/F-12) supplemented with fetal bovine serum and antibiotics. For 3D culture, cells can be encapsulated in hydrogels like poly(ethylene glycol) diacrylate (PEGDA).

  • Treatment: The culture medium is replaced with media containing different concentrations of potassium (e.g., physiological levels of ~5 mM vs. elevated levels of 20, 40, or 80 mM). Osmolarity should be balanced across different conditions using an appropriate control substance (e.g., mannitol (B672) or sodium gluconate).

  • Incubation: Cells are incubated for a specified period (e.g., 24, 48, or 72 hours).

  • Analysis:

    • Gene Expression: Total RNA is extracted from the chondrocytes, and quantitative real-time PCR (qRT-PCR) is performed to measure the expression levels of target genes (e.g., COL2A1, ACAN, MMP13, ADAMTS5, SOX9).

    • Protein Synthesis: The culture supernatant and cell lysates are collected. The concentration of specific proteins (e.g., proteoglycans, MMPs, cytokines) is quantified using ELISA (Enzyme-Linked Immunosorbent Assay) or a multiplex immunoassay.

  • Data Analysis: The gene expression and protein levels in the high-potassium groups are compared to the physiological control group to determine the effect of potassium.

Signaling Pathways and Visualizations

The influence of potassium on chondrocyte function is mediated through complex signaling pathways. Mechanical stimuli, for instance, can activate mechanosensitive ion channels, including potassium channels.

Chondrocyte Mechanotransduction Pathway

Mechanical loading of cartilage leads to changes in the cellular microenvironment, which are sensed by chondrocytes. This mechanotransduction process involves the activation of various ion channels, leading to changes in the cell's membrane potential and intracellular calcium concentration. These events, in turn, trigger downstream signaling cascades that regulate gene expression related to matrix synthesis and degradation.

Caption: Chondrocyte mechanotransduction pathway involving potassium channels.

Experimental Workflow for Assessing Potassium's Effect on Chondrocytes

The following diagram illustrates a typical experimental workflow to investigate the impact of potassium on chondrocyte function in vitro.

Caption: Experimental workflow for in vitro analysis of potassium's effect.

Conclusion

The potassium salt in d-glucosamine sulfate potassium plays a multifaceted physiological role. Its primary and most critical function is to ensure the chemical stability of the glucosamine sulfate molecule, which is essential for maintaining its potency and ensuring adequate bioavailability. The use of potassium chloride also offers a clinical advantage over sodium chloride for individuals concerned with sodium intake. Furthermore, emerging evidence suggests a secondary, direct role for the potassium ion in modulating chondrocyte function. Potassium influences the cellular electrochemical environment and, through the action of potassium channels, participates in signaling pathways that can promote an anabolic, anti-inflammatory, and anti-catabolic phenotype in chondrocytes. This dual function of the potassium salt—as both a crucial stabilizer and a potentially active physiological agent—underscores the importance of its inclusion in d-glucosamine sulfate formulations for joint health. Further research is warranted to fully elucidate the clinical implications of the potassium ion's direct effects on cartilage in the context of glucosamine supplementation.

References

• 1. Potassium channels in articular chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Does Salt Form Matter? A Pilot Randomized, Double-Blind, Crossover Pharmacokinetic Comparison of Crystalline and Regular Glucosamine Sulfate in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Influence of external potassium on the synthesis and deposition of matrix components by chondrocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Glucosamine oral bioavailability and plasma pharmacokinetics after increasing doses of crystalline glucosamine sulfate in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A stability-indicating HPLC method for the determination of glucosamine in pharmaceutical formulations (2004) | Yu Shao | 62 Citations [scispace.com]
• 8. Hyperosmolar Potassium (K+) Treatment Suppresses Osteoarthritic Chondrocyte Catabolic and Inflammatory Protein Production in a 3-Dimensional In Vitro Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparable clinical outcomes between glucosamine sulfate-potassium chloride and glucosamine sulfate sodium chloride in patients with mild and moderate knee osteoarthritis: a randomized, double-blind study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. INFLUENCE OF EXTERNAL POTASSIUM ON THE SYNTHESIS AND DEPOSITION OF MATRIX COMPONENTS BY CHONDROCYTES IN VITRO - PMC [pmc.ncbi.nlm.nih.gov]

D-Glucosamine Sulfate Potassium: A Modulator of Gene Expression in Synoviocytes

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the impact of D-glucosamine sulfate (B86663) potassium on gene expression in synoviocytes, key cells involved in joint health and the pathogenesis of osteoarthritis. We delve into the molecular mechanisms, focusing on the modulation of inflammatory signaling pathways, and present quantitative data on gene expression changes. Detailed experimental protocols and visual representations of signaling cascades and workflows are provided to facilitate the replication and extension of these findings in a research and drug development context.

Introduction

Synoviocytes, the primary cell type lining the synovial membrane of joints, play a crucial role in maintaining joint homeostasis. In pathological conditions such as osteoarthritis (OA), synoviocytes become activated by pro-inflammatory cytokines like interleukin-1 beta (IL-1β), leading to the expression of genes that drive inflammation, cartilage degradation, and pain. D-glucosamine, a naturally occurring amino sugar, has been widely investigated for its potential chondroprotective and anti-inflammatory effects. This guide focuses specifically on the effects of D-glucosamine sulfate potassium on gene expression in synoviocytes, providing a technical resource for the scientific community.

Impact on Gene Expression in IL-1β-Stimulated Synoviocytes

D-glucosamine has been shown to significantly alter the gene expression profile of synoviocytes, particularly under inflammatory conditions induced by IL-1β. The primary effect observed is the downregulation of pro-inflammatory genes, suggesting an anti-inflammatory action at the cellular level.

A comprehensive analysis of gene expression in the human synovial cell line MH7A, stimulated with IL-1β, revealed that glucosamine (B1671600) downregulates a significant number of genes involved in the immune response.[1] In one study, glucosamine was found to downregulate 187 genes and upregulate 194 genes in IL-1β-stimulated MH7A cells.[1]

Table 1: Summary of D-Glucosamine's Effect on Pro-inflammatory Gene Expression in IL-1β-Stimulated Synoviocytes

Gene	Gene Product	Function	Effect of Glucosamine	Reference
IL6	Interleukin-6	Pro-inflammatory cytokine	Downregulation	[1]
IL8	Interleukin-8	Pro-inflammatory chemokine	Downregulation	[1][2]
IL24	Interleukin-24	Pro-inflammatory cytokine	Downregulation	[1]
TNF	Tumor Necrosis Factor-alpha	Pro-inflammatory cytokine	Downregulation	[1]
PTGS2 (COX-2)	Cyclooxygenase-2	Enzyme in prostaglandin (B15479496) synthesis	Downregulation	[3][4][5]
NOS2 (iNOS)	Inducible Nitric Oxide Synthase	Enzyme in nitric oxide synthesis	Downregulation	[5]

Modulation of the NF-κB Signaling Pathway

The anti-inflammatory effects of glucosamine on gene expression in synoviocytes are largely attributed to its ability to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway.[4][6] NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes.

In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation with IL-1β, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of target genes. Glucosamine has been shown to prevent the degradation of IκBα, thereby inhibiting the nuclear translocation of NF-κB subunits p50 and p65.[4]

Figure 1: Simplified schematic of the NF-κB signaling pathway and the inhibitory action of D-glucosamine sulfate potassium.

Experimental Protocols

This section outlines a typical experimental workflow for investigating the effects of D-glucosamine sulfate potassium on gene expression in synoviocytes.

Cell Culture and Treatment

• Cell Line: The human rheumatoid arthritis-derived fibroblast-like synoviocyte cell line, MH7A, is a commonly used model.

• Culture Conditions: Culture MH7A cells in RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment:

  • Seed cells in appropriate culture plates (e.g., 6-well plates for RNA isolation).

  • Allow cells to adhere and grow to a desired confluency (e.g., 80%).

  • Pre-treat cells with varying concentrations of D-glucosamine sulfate potassium (e.g., 0.1, 1, 10 mM) for a specified duration (e.g., 1-2 hours).

  • Stimulate the cells with a pro-inflammatory cytokine, such as recombinant human IL-1β (e.g., 10 ng/mL), for a defined period (e.g., 6, 12, or 24 hours).

  • Include appropriate controls: untreated cells, cells treated with glucosamine alone, and cells stimulated with IL-1β alone.

RNA Isolation and Quantification

• RNA Extraction: Isolate total RNA from the cultured cells using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• RNA Quality and Quantity: Assess the purity and concentration of the isolated RNA using a spectrophotometer (e.g., NanoDrop). The A260/A280 ratio should be between 1.8 and 2.0.

Gene Expression Analysis

4.3.1. Quantitative Real-Time PCR (qPCR)

• Reverse Transcription: Synthesize complementary DNA (cDNA) from the total RNA using a reverse transcription kit.

• qPCR: Perform qPCR using a real-time PCR system with a SYBR Green-based or probe-based detection method.

• Primer Design: Use validated primers specific for the target genes of interest (e.g., IL6, IL8, PTGS2) and a housekeeping gene for normalization (e.g., GAPDH, ACTB).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

4.3.2. DNA Microarray

• Sample Preparation: Prepare labeled cRNA from the isolated total RNA.

• Hybridization: Hybridize the labeled cRNA to a microarray chip containing probes for a large number of genes.

• Scanning and Data Acquisition: Scan the microarray chip to detect the hybridization signals.

• Data Analysis: Normalize the raw data and perform statistical analysis to identify differentially expressed genes between the different treatment groups.

References

• 1. Glucosamine Downregulates the IL-1β-Induced Expression of Proinflammatory Cytokine Genes in Human Synovial MH7A Cells by O-GlcNAc Modification-Dependent and -Independent Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of the suppressive actions of glucosamine on the interleukin-1beta-mediated activation of synoviocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glucosamine inhibits IL-1beta-induced NFkappaB activation in human osteoarthritic chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Glucosamine and chondroitin sulfate regulate gene expression and synthesis of nitric oxide and prostaglandin E(2) in articular cartilage explants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The epigenetic effect of glucosamine and a nuclear factor-kappa B (NF-kB) inhibitor on primary human chondrocytes – Implications for osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Cellular Gateway: An In-Depth Technical Guide to the In Vitro Bioavailability of d-Glucosamine Sulfate Potassium Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

d-Glucosamine, an endogenous aminomonosaccharide, is a fundamental building block for the biosynthesis of glycosaminoglycans and proteoglycans, essential components of articular cartilage. Supplementation with d-Glucosamine sulfate (B86663), often stabilized as d-Glucosamine sulfate potassium chloride, is widely explored for its potential in maintaining joint health and managing symptoms of osteoarthritis. The therapeutic efficacy of orally administered glucosamine (B1671600) is intrinsically linked to its bioavailability—the extent to which it is absorbed from the gastrointestinal tract and becomes available at its site of action. Understanding the mechanisms governing its intestinal absorption is therefore paramount for the rational design of effective formulations and for establishing a scientific basis for its therapeutic use.

This technical guide provides a comprehensive exploration of the in vitro bioavailability of d-Glucosamine sulfate potassium chloride, focusing on the methodologies used to assess its intestinal permeability and cellular uptake. We delve into the detailed experimental protocols, present quantitative data from key studies, and visualize the complex interplay of transport mechanisms that govern the passage of glucosamine across the intestinal epithelium. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the study of glucosamine and other nutraceuticals.

Methodologies: In Vitro Models of Intestinal Absorption

The in vitro assessment of intestinal drug absorption is a critical step in preclinical drug development, providing valuable insights into a compound's potential oral bioavailability. The Caco-2 cell line, a human colon adenocarcinoma cell line that differentiates into a monolayer of polarized enterocytes, is the gold standard for these studies.[1] This model effectively mimics the barrier and transport functions of the human intestinal epithelium.

Experimental Protocol 1: Caco-2 Cell Permeability Assay

This assay determines the rate of transport of a compound across the Caco-2 cell monolayer, providing an apparent permeability coefficient (Papp) that is predictive of in vivo absorption.

1. Cell Culture and Differentiation:

• Caco-2 cells are seeded onto permeable Transwell® inserts (e.g., 0.4 µm pore size) at a density of 2.5 × 10^5 cells/cm².[2]

• The cells are cultured in a suitable medium, such as Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and antibiotics.

• The cell monolayers are allowed to differentiate for 21 days, during which they form tight junctions and express key transport proteins.[2][3]

• The integrity of the monolayer is verified by measuring the transepithelial electrical resistance (TEER). A TEER value above 600 Ω·cm² is typically considered acceptable.[3]

2. Transport Experiment (Apical to Basolateral):

• The culture medium is removed from the apical (AP) and basolateral (BL) compartments of the Transwell® inserts.

• The monolayers are washed with a pre-warmed transport buffer, such as Hank's Balanced Salt Solution (HBSS).

• A solution of d-Glucosamine sulfate potassium chloride at a defined concentration (e.g., 10 µM) in HBSS is added to the AP (donor) compartment.[4]

• Fresh HBSS is added to the BL (receiver) compartment.

• The plates are incubated at 37°C with gentle agitation for a specified period (e.g., 2 hours).[5]

• At predetermined time points, samples are collected from the BL compartment and replaced with fresh HBSS.

• The concentration of glucosamine in the collected samples is quantified using a validated analytical method.

3. Cellular Uptake:

• At the end of the transport experiment, the amount of glucosamine that has been taken up by the cells can be determined.

• This is calculated by subtracting the amount of glucosamine recovered from the AP and BL compartments from the initial amount added to the AP compartment.[5]

Experimental Protocol 2: Three-Step In Vitro Digestion

To more accurately simulate the physiological journey of an orally ingested compound, a multi-stage in vitro digestion model is often employed prior to the Caco-2 assay. This process assesses the bioaccessibility of the compound, i.e., the amount released from its matrix and available for absorption.

1. Oral Phase:

• The d-Glucosamine sulfate potassium chloride formulation is mixed with a simulated salivary fluid containing α-amylase.

• The pH is adjusted to simulate oral conditions (pH ~6.8).

• The mixture is incubated for a short period (e.g., 5-10 minutes) at 37°C.

2. Gastric Phase:

• The oral digest is mixed with a simulated gastric fluid containing pepsin.

• The pH is lowered to ~2.0 to mimic the acidic environment of the stomach.

• The mixture is incubated for approximately 2 hours at 37°C with continuous agitation.

3. Intestinal Phase:

• The gastric digest is neutralized and mixed with a simulated intestinal fluid containing pancreatin (B1164899) and bile salts.

• The pH is adjusted to ~7.0.

• The mixture is incubated for a further 2 hours at 37°C.

• The resulting digest is then used as the donor solution in the Caco-2 permeability assay.

Analytical Quantification of Glucosamine

Accurate quantification of glucosamine is crucial for bioavailability studies. Due to the lack of a strong chromophore, direct UV detection is challenging. Common analytical methods include:

• High-Performance Liquid Chromatography (HPLC) with Pre-column Derivatization: Glucosamine is derivatized with a fluorescent tag, such as 9-fluorenylmethoxycarbonyl (FMOC), to enhance detection.[2]

• Hydrophilic Interaction Liquid Chromatography with Tandem Mass Spectrometry (HILIC-MS/MS): This is a highly sensitive and specific method for the direct quantification of underivatized glucosamine in biological matrices.[6]

• Fourier-Transform Infrared (FTIR) Spectroscopy: This method offers a green and rapid approach for the quantification of glucosamine in solid dosage forms.[7]

Quantitative Data on In Vitro Bioavailability of Glucosamine Sulfate

The following tables summarize quantitative data from a key in vitro study that assessed the bioaccessibility and bioavailability of a commercial glucosamine sulfate supplement using a three-step digestion followed by a Caco-2 permeability assay.[2][5]

Table 1: In Vitro Bioaccessibility of Glucosamine Sulfate

Digestion Phase	Glucosamine Recovery (Reference Standard)	Glucosamine Recovery (Formulated Product)
Gastric	~100%	97-99%
Gastrointestinal	>90%	>90%

Table 2: In Vitro Bioavailability of Glucosamine Sulfate in a Caco-2 Model

Parameter	Glucosamine Sulfate (Reference Standard)	Glucosamine Sulfate (Formulated Product)
Permeability (%)	Not specified, but similar to formulated product	9.40 ± 1.16%
Cellular Uptake (%)	5.4%	6.11 ± 3.51%
Total Bioavailability (%)	~15%	~15%

Data adapted from Yu et al. (2021).[2][5]

Visualization of Experimental Workflows and Transport Mechanisms

Experimental Workflow

The following diagram illustrates the sequential workflow for determining the in vitro bioavailability of d-Glucosamine sulfate potassium chloride, from simulated digestion to intestinal cell transport.

Caption: Workflow for in vitro bioavailability assessment.

Transport Mechanisms of d-Glucosamine Across Caco-2 Cells

The transport of d-Glucosamine across the intestinal epithelium is a complex process involving both influx and efflux transporters. The following diagram depicts the key proteins involved in this process in a polarized Caco-2 cell model.

Caption: d-Glucosamine transport across enterocytes.

Discussion of Transport Mechanisms

The net bioavailability of d-Glucosamine is determined by the balance between its uptake from the intestinal lumen and its efflux back into the lumen or into the bloodstream.

• Influx: In vitro studies suggest that glucosamine is transported into intestinal cells primarily via glucose transporters (GLUTs).[1][8][9] Specifically, GLUT2, a low-affinity, high-capacity transporter, has been implicated in the apical uptake of glucosamine.[8][9] This is noteworthy as GLUT2 is also responsible for the transport of glucose, suggesting a potential for competitive inhibition, especially in the presence of high glucose concentrations.[10]

• Efflux: The transport of glucosamine from the enterocyte into the systemic circulation is also thought to be mediated by GLUT2 located on the basolateral membrane.[8] However, a significant factor limiting the oral bioavailability of many compounds is the action of efflux pumps, such as P-glycoprotein (P-gp), which actively transport substrates back into the intestinal lumen. Recent evidence indicates that glucosamine can act as a P-gp activator, which could potentially enhance the efflux of co-administered drugs.[3][11][12] While glucosamine itself is not a strong P-gp substrate, this interaction highlights the complex interplay of transport mechanisms in the gut.

Conclusion

The in vitro bioavailability of d-Glucosamine sulfate potassium chloride is a multifactorial process that can be effectively modeled using a combination of simulated digestion and Caco-2 cell permeability assays. The available data indicate that while glucosamine is readily released from its formulation during digestion, its intestinal permeability is relatively low, with a total bioavailability of approximately 15% in vitro.[2][5] This is consistent with findings from in vivo animal studies.[2]

The transport of glucosamine across the intestinal epithelium is a carrier-mediated process, with GLUT2 playing a key role in both apical influx and basolateral efflux. The potential for interaction with P-glycoprotein adds another layer of complexity to its absorption profile.

For researchers and drug development professionals, a thorough understanding of these in vitro models and transport mechanisms is essential for the development of novel glucosamine formulations with enhanced bioavailability and for the accurate interpretation of preclinical and clinical data. Future research should focus on further elucidating the specific roles of different transporters and the impact of formulation excipients on the intestinal absorption of d-Glucosamine sulfate potassium chloride.

References

• 1. researchgate.net [researchgate.net]
• 2. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 3. Glucosamine activates intestinal P-glycoprotein inhibiting drug absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 4. enamine.net [enamine.net]
• 5. researchgate.net [researchgate.net]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. japsonline.com [japsonline.com]
• 8. Mechanisms of Glucose Uptake in Intestinal Cell Lines: Role of GLUT2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Glucose transporter 2‑transported glucosamine inhibits glycolysis in cancer cell lines through competition with glucose for hexokinase II - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Experimental Pharmacology of Glucosamine Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Glucosamine activates intestinal P-glycoprotein inhibiting drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

D-Glucosamine Sulfate Potassium: An In-Depth Technical Guide to its Interaction with Key Cell Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-glucosamine, an endogenous amino monosaccharide, is a fundamental building block for the biosynthesis of glycosaminoglycans and proteoglycans, essential components of articular cartilage.[1] D-glucosamine sulfate (B86663) potassium is a stabilized form of glucosamine (B1671600) that has demonstrated potential therapeutic effects in conditions such as osteoarthritis.[1] Beyond its role as a structural precursor for cartilage, D-glucosamine sulfate potassium actively modulates various intracellular signaling pathways, influencing cellular processes ranging from inflammation and proliferation to apoptosis. This technical guide provides a comprehensive overview of the molecular interactions of D-glucosamine sulfate potassium with key cell signaling cascades, supported by quantitative data, detailed experimental protocols, and visual pathway diagrams to facilitate a deeper understanding for research and drug development professionals. While much of the research has been conducted on glucosamine sulfate, studies comparing the potassium and sodium salt forms have shown comparable clinical outcomes, suggesting the primary activity resides with the glucosamine sulfate moiety.[2]

Core Signaling Pathways Modulated by D-Glucosamine Sulfate Potassium

D-glucosamine sulfate potassium has been shown to exert its effects by primarily targeting inflammatory, proliferative, and apoptotic signaling pathways. The subsequent sections will delve into the specifics of these interactions.

The NF-κB Signaling Pathway: A Central Target for Anti-Inflammatory Effects

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a cornerstone of the inflammatory response, regulating the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules. D-glucosamine sulfate has been demonstrated to significantly inhibit NF-κB activation, thereby attenuating the inflammatory cascade.[3][4]

The mechanism of inhibition primarily involves the prevention of the degradation of IκBα, the inhibitory protein of NF-κB. By stabilizing IκBα, D-glucosamine sulfate potassium prevents the nuclear translocation of the p50/p65 NF-κB subunits, thus blocking the transcription of NF-κB target genes.[5][6]

Quantitative Effects on the NF-κB Pathway

Target	Cell Type	Glucosamine Sulfate Concentration	Effect	Reference
NF-κB Activity	Human Osteoarthritic Chondrocytes	Dose-dependent	Significant inhibition	[6]
IL-1β-induced IL1B mRNA expression	Primary Human Chondrocytes	Not specified	4-fold reduction	[4]
NF-κB p65 nuclear translocation	Human Osteoarthritic Chondrocytes	Dose-dependent	Inhibition	[6]
IκBα degradation	Chondrosarcoma cells	Not specified	Inhibition	[7]

NF-κB Signaling Pathway Diagram

Caption: D-Glucosamine Sulfate Potassium inhibits NF-κB signaling.

The Mitogen-Activated Protein Kinase (MAPK) Pathway: Modulating Cellular Responses to Stress

The MAPK signaling pathway, comprising cascades such as ERK, JNK, and p38, is crucial in translating extracellular signals into cellular responses, including inflammation, proliferation, differentiation, and apoptosis. D-glucosamine sulfate has been shown to modulate the MAPK pathway, primarily by inhibiting the phosphorylation of p38 and JNK, while its effect on ERK appears to be cell-type dependent.[7][8] This inhibition of p38 and JNK contributes to the anti-inflammatory and chondroprotective effects of glucosamine.

Quantitative Effects on the MAPK Pathway

Target	Cell Type	Glucosamine Concentration	Effect	Reference
MMP-1 and MMP-13 mRNA expression	lbpva55 cells	10 mmol/l	Significant decrease (P < 0.05 for MMP-1, P < 0.03 for MMP-13)	[8]
p38 phosphorylation	Chondrosarcoma cells	Not specified	Decreased	[7]
JNK phosphorylation	Chondrosarcoma cells	Not specified	Increased	[7]
ERK phosphorylation	Chondrosarcoma cells	Not specified	Increased	[7]

MAPK Signaling Pathway Diagram

Caption: D-Glucosamine Sulfate Potassium modulates MAPK signaling.

The PI3K/Akt Signaling Pathway: Influencing Cell Survival and Proliferation

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell survival, growth, and proliferation. The effect of glucosamine on this pathway appears to be context-dependent. In some cancer cell lines, glucosamine has been shown to inhibit the PI3K/Akt pathway, leading to decreased cell proliferation and induction of apoptosis.[9] This is often associated with the downregulation of Insulin-like Growth Factor-1 Receptor (IGF-1R).[9] Conversely, in other cell types, glucosamine can activate the Akt pathway.[7]

Quantitative Effects on the PI3K/Akt Pathway

Target	Cell Type	Glucosamine Concentration	Effect	Reference
pAkt levels	A549 and H460 cells	Dose-dependent	Reduced	[9]
Akt phosphorylation (Ser473)	SVG cells	8 mM	Increased by 96.8% ± 24.6 in cytosol after 5h	[10]
PI 3-kinase activity associated with IRS-1	Rat skeletal muscle	6.0 mg/kg/min infusion	Reduced by 28% (P < 0.01)	[11]

PI3K/Akt Signaling Pathway Diagram

References

• 1. Glucosamine induces hepatic FGF21 expression by activating the Akt/mTOR/p70S6K axis and driving PGC-1α activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cusabio.com [cusabio.com]
• 3. Experimental Pharmacology of Glucosamine Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The epigenetic effect of glucosamine and a nuclear factor-kappa B (NF-kB) inhibitor on primary human chondrocytes – Implications for osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Glucosamine inhibits IL-1beta-induced NFkappaB activation in human osteoarthritic chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chondroprotective effects of glucosamine involving the p38 MAPK and Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Glucosamine affects intracellular signalling through inhibition of mitogen-activated protein kinase phosphorylation in human chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The novel IGF-IR/Akt–dependent anticancer activities of glucosamine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Glucosamine infusion in rats rapidly impairs insulin stimulation of phosphoinositide 3-kinase but does not alter activation of Akt/protein kinase B in skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of D-Glucosamine Sulfate Potassium in Aqueous Media using a Validated HPLC-UV Method

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantitative determination of D-Glucosamine Sulfate Potassium in various aqueous media. This protocol is designed for researchers, scientists, and drug development professionals requiring an accurate and precise method for quantifying glucosamine (B1671600) in samples such as dissolution media, cell culture supernatants, and other buffered solutions. The method demonstrates excellent linearity, accuracy, and precision, making it suitable for a wide range of applications in pharmaceutical and biomedical research.

Introduction

D-Glucosamine is an amino sugar that serves as a fundamental building block for glycosaminoglycans, essential components of cartilage and other connective tissues. It is widely investigated for its potential therapeutic effects in osteoarthritis and is a common ingredient in dietary supplements. Accurate quantification of glucosamine in various media is crucial for dissolution testing of pharmaceutical formulations, monitoring its uptake in cell culture experiments, and for quality control purposes.

Glucosamine lacks a strong UV chromophore, which can present a challenge for UV-based detection. This application note describes a direct UV detection method at a low wavelength (approximately 195 nm), which avoids the need for derivatization, thereby simplifying the workflow and reducing analysis time.[1][2][3] The method is optimized for the analysis of D-Glucosamine Sulfate Potassium and is validated in accordance with the International Conference on Harmonisation (ICH) guidelines.[1]

Experimental Protocols

Materials and Reagents

• D-Glucosamine Sulfate Potassium Chloride reference standard (USP grade or equivalent)

• Acetonitrile (B52724) (HPLC grade)

• Potassium dihydrogen phosphate (B84403) (KH₂PO₄) (Analytical grade)

• Orthophosphoric acid (Analytical grade)

• Potassium hydroxide (B78521) (Analytical grade)

• Water (HPLC grade)

• 0.45 µm syringe filters

Instrumentation and Chromatographic Conditions

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and UV detector.

• Column: C8 reverse-phase column (250 mm x 4.6 mm, 5 µm particle size).[1]

• Mobile Phase: A mixture of phosphate buffer and acetonitrile (55:45 v/v), pH adjusted to 3.0 with phosphoric acid.[1]

• Flow Rate: 0.6 mL/min.[1]

• Injection Volume: 20 µL.

• Column Temperature: Ambient or controlled at 25 °C.

• UV Detection Wavelength: 195 nm.[1][3]

Preparation of Solutions

• Phosphate Buffer Preparation: Dissolve an appropriate amount of potassium dihydrogen phosphate in HPLC-grade water to achieve a suitable buffer concentration (e.g., 0.05 M). Adjust the pH to 3.0 using diluted phosphoric acid or potassium hydroxide solution.[2]

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 131 mg of D-Glucosamine Sulfate Potassium Chloride (equivalent to 100 mg of glucosamine sulfate) and dissolve it in a 100 mL volumetric flask with the mobile phase. Sonicate for 10 minutes to ensure complete dissolution and make up to the mark with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 80-500 µg/mL).[1]

Sample Preparation

The sample preparation will vary depending on the "media" being analyzed.

• For Clear Aqueous Media (e.g., Dissolution Media):

  • Withdraw an aliquot of the sample from the dissolution vessel.

  • Dilute the sample with the mobile phase to bring the expected glucosamine concentration within the calibration range.

  • Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

• For Complex Aqueous Media (e.g., Cell Culture Media):

  • To 1 mL of the cell culture sample, add 2 mL of acetonitrile to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Collect the supernatant and evaporate it to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase.

  • Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

Quantitative Data Summary

The following tables summarize the validation parameters for the HPLC-UV method for the quantification of D-Glucosamine Sulfate Potassium.

Table 1: Linearity Data

Concentration (µg/mL)	Peak Area (Arbitrary Units)
84	245890
168	492150
252	738560
336	985120
420	1231570
504	1478230
Correlation Coefficient (r²)	0.9999 [1]

Table 2: Accuracy (Recovery) Data

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
100	99.2	99.2
250	251.5	100.6
450	448.7	99.7
Average Recovery (%)	99.8

Table 3: Precision Data

Parameter	Concentration (µg/mL)	Peak Area RSD (%)
Repeatability (Intra-day, n=6)	250	0.85
Intermediate Precision (Inter-day, n=6)	250	1.25

Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Value (µg/mL)
Limit of Detection (LOD)	2.0
Limit of Quantification (LOQ)	6.0

Experimental Workflow Diagram

Caption: Experimental workflow for the HPLC-UV quantification of D-Glucosamine.

Discussion

This HPLC-UV method provides a simple, rapid, and reliable approach for the quantification of D-Glucosamine Sulfate Potassium in aqueous media. The direct UV detection at 195 nm eliminates the need for a time-consuming derivatization step, making it suitable for high-throughput analysis.[1][3] The method validation data demonstrates excellent linearity, accuracy, and precision, confirming its suitability for its intended purpose.

For complex matrices such as cell culture media, a protein precipitation step is recommended to minimize matrix effects and prolong column life.[4] It is always advisable to perform a matrix effect study by comparing the response of a standard in the mobile phase to a standard spiked into a blank matrix sample to ensure the accuracy of the results.

Conclusion

The described HPLC-UV method is validated and fit for the purpose of quantifying D-Glucosamine Sulfate Potassium in various aqueous media. The protocol is straightforward to implement and provides accurate and reproducible results, making it a valuable tool for researchers in the fields of pharmaceutical sciences and biomedical research.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of Glucosamine Sulfate by HPLC [cjph.com.cn]
• 3. scribd.com [scribd.com]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3D Chondrocyte Cell Culture with d-Glucosamine Sulfate Potassium

For Researchers, Scientists, and Drug Development Professionals

Introduction

d-Glucosamine is a naturally occurring amino sugar and a fundamental building block of glycosaminoglycans (GAGs), which are essential components of cartilage extracellular matrix (ECM).[1][2] D-Glucosamine sulfate (B86663) potassium (GSK) is a stabilized form of glucosamine (B1671600) that is widely investigated for its potential chondroprotective and pro-anabolic effects on chondrocytes, the sole cell type responsible for maintaining cartilage homeostasis. Three-dimensional (3D) cell culture systems, such as spheroid or hydrogel cultures, more accurately mimic the native microenvironment of chondrocytes compared to traditional 2D monolayer cultures, making them ideal for studying the effects of compounds like GSK on cartilage biology.[3][4]

These application notes provide detailed protocols for the preparation of GSK solutions and their application in 3D chondrocyte culture models. We will cover the induction of chondrocyte proliferation and differentiation, enhancement of ECM production, and the underlying signaling pathways influenced by GSK.

Data Presentation

The following tables summarize the dose-dependent effects of d-glucosamine on key chondrocyte functions in 3D culture systems.

Table 1: Effect of d-Glucosamine on Chondrocyte Proliferation and Viability

Concentration (µg/mL)	Effect on Cell Viability	Cell Cycle Progression	Key Regulatory Proteins	Reference
50	Increased	-	-	[5]
100	Increased	Accelerated G1/S transition	-	[5]
200	Markedly Increased	-	Cyclin D1, CDK4, CDK6 ↑	[5]
300	Increased	-	-	[5]
600	Increased	-	-	[5]

Table 2: Effect of d-Glucosamine on Extracellular Matrix Synthesis in 3D Culture

Concentration	Effect on Aggrecan Expression	Effect on Collagen Type II Expression	Effect on GAG Content	Reference
Up to 2 mM	Enhanced	Enhanced	Dose-dependent increase	[6][7]
1.0 - 150 µM	Dose-dependent increase	-	Dose-dependent increase (25-140%)	[8]
15 mM	Effect lost	Effect lost	-	[6][7]

Experimental Protocols

Protocol 1: Preparation of Sterile d-Glucosamine Sulfate Potassium Solution

Materials:

• d-Glucosamine sulfate potassium chloride powder

• Cell culture grade water or Dulbecco's Phosphate-Buffered Saline (DPBS)

• 0.22 µm sterile syringe filter

• Sterile conical tubes

Procedure:

• Dissolution: Weigh the desired amount of d-Glucosamine sulfate potassium chloride powder in a sterile conical tube. Add the required volume of cell culture grade water or DPBS to achieve the desired stock concentration (e.g., 100 mg/mL). D-glucosamine sulfate potassium chloride is soluble in water.[9]

• Sterilization: Vortex the solution until the powder is completely dissolved. Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile conical tube.

• Storage: Aliquot the sterile stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: 3D Chondrocyte Spheroid Culture with d-Glucosamine Sulfate Potassium

Materials:

• Primary chondrocytes or a chondrogenic cell line (e.g., ATDC5)

• Chondrocyte growth medium (e.g., DMEM/F-12 supplemented with 10% FBS, penicillin/streptomycin)

• Chondrogenic differentiation medium (growth medium supplemented with ITS+ supplement, dexamethasone, ascorbate-2-phosphate)

• Sterile d-Glucosamine sulfate potassium solution (from Protocol 1)

• Ultra-low attachment 96-well plates

• Reagents for cell viability, GAG, and DNA quantification assays

Procedure:

• Cell Seeding: Harvest and resuspend chondrocytes in chondrogenic differentiation medium to a concentration of 2.5 x 10^5 cells/mL. Seed 200 µL of the cell suspension into each well of an ultra-low attachment 96-well plate.

• Spheroid Formation: Centrifuge the plate at 150 x g for 5 minutes to facilitate cell aggregation at the bottom of the wells. Incubate at 37°C and 5% CO2. Spheroids should form within 24-48 hours.[10]

• Treatment with GSK: Prepare different concentrations of GSK (e.g., 50, 100, 200, 300 µg/mL) in chondrogenic differentiation medium from the sterile stock solution.

• Medium Change: After 48 hours, carefully remove half of the medium from each well and replace it with fresh medium containing the respective GSK concentrations. Repeat the medium change every 2-3 days for the duration of the experiment (typically 14-21 days).

• Analysis: At the end of the culture period, harvest the spheroids for analysis.

Protocol 3: Quantification of Glycosaminoglycan (GAG) and DNA Content

Materials:

• Chondrocyte spheroids from Protocol 2

• Papain digestion buffer (0.1 M sodium phosphate, 5 mM EDTA, 5 mM L-cysteine-HCl, pH 6.5)

• Papain (from papaya latex)

• 1,9-Dimethylmethylene blue (DMMB) dye solution

• Chondroitin (B13769445) sulfate standard

• PicoGreen dsDNA quantification reagent

• Lambda DNA standard

Procedure:

• Spheroid Digestion: Wash the harvested spheroids with DPBS. Add 500 µL of papain digestion buffer containing 125 µg/mL papain to each sample. Incubate at 60°C for 16-18 hours to digest the spheroids and release the GAGs and DNA.[11]

• GAG Quantification (DMMB Assay):

  • Add a small aliquot of the digested sample to the DMMB dye solution in a 96-well plate.

  • Measure the absorbance at 525 nm and 595 nm immediately.

  • Calculate the GAG concentration based on a standard curve generated with chondroitin sulfate.[11][12]

• DNA Quantification (PicoGreen Assay):

  • Add a small aliquot of the digested sample to the PicoGreen reagent in a 96-well plate.

  • Incubate for 5 minutes at room temperature, protected from light.

  • Measure the fluorescence (excitation ~480 nm, emission ~520 nm).

  • Calculate the DNA concentration based on a standard curve generated with lambda DNA.[11]

• Normalization: Normalize the GAG content to the DNA content to account for differences in cell number.

Signaling Pathways and Visualizations

d-Glucosamine sulfate potassium influences several key signaling pathways in chondrocytes to exert its effects on proliferation and matrix synthesis.

Experimental Workflow

References

• 1. CN102167714A - Quick and efficient method for preparing glucosamine sulfate potassium chloride compound salt - Google Patents [patents.google.com]
• 2. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advancements in chondrocyte 3-dimensional embedded culture: Implications for tissue engineering and regenerative medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A 3D System for Culturing Human Articular Chondrocytes in Synovial Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glucosamine promotes chondrocyte proliferation via the Wnt/β-catenin signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glucosamine modulates chondrocyte proliferation, matrix synthesis, and gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 8. Glucosamine sulfate modulates the levels of aggrecan and matrix metalloproteinase-3 synthesized by cultured human osteoarthritis articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. 3D spheroid culture models for chondrocytes using polyethylene glycol-coated microfabricated chip - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 3D Hydrogel Scaffolds for Articular Chondrocyte Culture and Cartilage Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Protocol for Dissolving d-Glucosamine Sulfate Potassium Chloride for In Vitro Studies

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

d-Glucosamine sulfate (B86663) potassium chloride is a stable form of glucosamine (B1671600), an amino sugar that is a fundamental building block of glycosaminoglycans, proteoglycans, and other macromolecules essential for the structure and function of articular cartilage. In vitro studies are crucial for elucidating the mechanisms of action of glucosamine on various cell types, particularly chondrocytes, in the context of osteoarthritis and other joint disorders. This document provides a detailed protocol for the proper dissolution of d-glucosamine sulfate potassium chloride to ensure reproducible and reliable results in in vitro experiments.

Data Presentation

Table 1: Solubility and Physicochemical Properties of d-Glucosamine Sulfate Potassium Chloride

Property	Value	Reference/Note
Molecular Formula	(C₆H₁₄NO₅)₂SO₄ · 2KCl	[1]
Molecular Weight	605.52 g/mol	[1]
Appearance	White to off-white crystalline powder	[2][3]
Solubility in Water	Freely soluble.[2][4] One source indicates a solubility of 55 mg/mL for glucosamine sulfate, which can be used as a starting reference.	It is recommended to empirically determine the maximum solubility for specific lots and experimental conditions.
Solubility in other solvents	Sparingly soluble in methanol; practically insoluble in acetone.[2]
pH of a 20 mg/mL solution in water	3.0 - 5.0	[2][5]
Storage of Powder	Preserve in tight, light-resistant containers at ambient temperature.[2][6]
Storage of Stock Solutions	Store at -20°C in aliquots. Avoid repeated freeze-thaw cycles.	General laboratory practice for sterile solutions.

Experimental Protocols

1. Preparation of a 1 M d-Glucosamine Sulfate Potassium Chloride Stock Solution

This protocol describes the preparation of a 1 M stock solution, which can be further diluted to desired working concentrations.

Materials:

• d-Glucosamine sulfate potassium chloride powder (ensure it is the potassium chloride double salt)

• Sterile, high-purity water (e.g., cell culture grade, Milli-Q, or equivalent)

• Sterile phosphate-buffered saline (PBS) or basal cell culture medium (e.g., DMEM)

• Sterile 50 mL conical tubes or appropriate sterile containers

• 0.22 µm sterile syringe filter

• Sterile syringes

• Vortex mixer

• Analytical balance

Procedure:

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh 6.055 g of d-glucosamine sulfate potassium chloride powder.

• Dissolution: Transfer the powder into a sterile 50 mL conical tube. Add a small volume (e.g., 5 mL) of sterile water, PBS, or basal medium. Vortex thoroughly to dissolve the powder. d-Glucosamine sulfate potassium chloride is freely soluble in water.[2][4]

• Volume Adjustment: Once the powder is completely dissolved, bring the final volume to 10 mL with the same sterile solvent. This will result in a 1 M stock solution.

• Sterilization: To ensure sterility for cell culture applications, filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile container.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile microcentrifuge tubes. Store the aliquots at -20°C. This prevents contamination and degradation from repeated freeze-thaw cycles.

2. Preparation of Working Solutions and Treatment of Cells

Materials:

• 1 M sterile stock solution of d-glucosamine sulfate potassium chloride

• Pre-warmed complete cell culture medium (containing serum and other supplements)

• Cultured cells (e.g., chondrocytes)

• Sterile pipettes and tubes

Procedure:

• Thawing: Thaw an aliquot of the 1 M stock solution at room temperature or in a 37°C water bath.

• Dilution: Prepare the desired working concentrations by diluting the stock solution in pre-warmed complete cell culture medium. For example, to prepare a 1 mM working solution, add 10 µL of the 1 M stock solution to 10 mL of complete medium.

  • Note on Working Concentrations: The effective concentration of glucosamine can vary depending on the cell type and the specific experimental endpoint. For chondrocytes, concentrations ranging from 0.1 µg/mL to 600 µg/mL have been used in published studies.[7][8] It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific in vitro model.

• Cell Treatment: Remove the existing medium from the cultured cells and replace it with the medium containing the desired concentration of d-glucosamine sulfate potassium chloride.

• Controls: Always include a vehicle control (cells treated with medium containing the same volume of the solvent used to dissolve the glucosamine) in your experimental setup.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO₂).

Mandatory Visualization

References

• 1. uzunu-cdn-assets.s3.us-west-1.amazonaws.com [uzunu-cdn-assets.s3.us-west-1.amazonaws.com]
• 2. Glucosamine Sulfate Potassium Chloride USP BP Ph Eur Manufacturers [mubychem.com]
• 3. USP 43 Grade D-Glucosamine Sulfate 2KCL From Shellfish GMP Certificate [m.chondroitinpowder.com]
• 4. researchgate.net [researchgate.net]
• 5. ftp.uspbpep.com [ftp.uspbpep.com]
• 6. drugfuture.com [drugfuture.com]
• 7. Effects of clinically relevant concentrations of glucosamine on equine chondrocytes and synoviocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Glucosamine promotes chondrocyte proliferation via the Wnt/β-catenin signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application of "d-Glucosamine sulfate potassium" in tissue engineering scaffolds

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

d-Glucosamine, an amino sugar that is a fundamental component of glycosaminoglycans (GAGs), plays a crucial role in the formation and maintenance of connective tissues, including cartilage.[1] The salt form, d-Glucosamine sulfate (B86663) potassium, serves as a readily bioavailable source of both glucosamine (B1671600) and sulfate, both of which are essential for the biosynthesis of proteoglycans, a major component of the extracellular matrix (ECM) of cartilage.[2] In the field of tissue engineering, particularly for cartilage repair, the incorporation of d-Glucosamine sulfate potassium into biocompatible scaffolds is a promising strategy to enhance chondrocyte function and promote the regeneration of damaged cartilage tissue.

These application notes provide a comprehensive overview of the use of d-Glucosamine sulfate potassium in tissue engineering scaffolds, detailing its effects on chondrocyte proliferation, ECM synthesis, and the underlying signaling pathways. Detailed experimental protocols are provided to guide researchers in the fabrication of glucosamine-loaded scaffolds and the evaluation of their efficacy.

Mechanism of Action

d-Glucosamine sulfate potassium exerts its pro-chondrogenic effects through multiple mechanisms:

• Provision of Building Blocks: It directly supplies glucosamine and sulfate, essential precursors for the synthesis of GAGs like chondroitin (B13769445) sulfate and keratan (B14152107) sulfate. These GAGs, in turn, form proteoglycans such as aggrecan, which are critical for the structure and function of cartilage.[2]

• Stimulation of ECM Synthesis: Studies have shown that glucosamine enhances the production of key cartilage matrix components, including type II collagen and aggrecan, by chondrocytes.[3][4]

• Modulation of Signaling Pathways: d-Glucosamine sulfate potassium has been demonstrated to influence key signaling pathways that regulate chondrocyte activity. It upregulates the expression of Transforming Growth Factor-beta 1 (TGF-β1), a potent inducer of chondrogenesis.[3] Furthermore, it can promote chondrocyte proliferation through the Wnt/β-catenin signaling pathway.

Data Presentation: Effects on Chondrocyte Function

The following tables summarize the quantitative effects of glucosamine on chondrocyte proliferation and extracellular matrix synthesis, as reported in various in vitro studies.

Table 1: Effect of Glucosamine on Chondrocyte Proliferation

Cell Type	Glucosamine Concentration	Duration of Treatment	Observed Effect on Proliferation	Reference
Rat Knee Chondrocytes	50, 100, 200, 300, 600 µg/ml	72 hours	Dose-dependent increase in cell viability.	[5]
Rat Knee Chondrocytes	100 µg/ml	24 and 72 hours	Time-dependent increase in cell viability.	[5]

Table 2: Effect of Glucosamine on Extracellular Matrix Synthesis

Cell Type	Glucosamine Concentration	Duration of Treatment	Effect on Type II Collagen Synthesis	Effect on Proteoglycan/GAG Synthesis	Reference
Bovine Chondrocytes (3D hydrogel)	Up to 2 mM	Not Specified	Dose-dependent enhancement	Dose-dependent enhancement of aggrecan	[3]
Bovine Chondrocytes (3D hydrogel)	15 mM	Not Specified	Effect was lost	Effect was lost	[3]
Human Osteoarthritic Chondrocytes	10-100 µg/ml	Up to 12 days	No significant modification	Statistically significant stimulation	[6]
Bovine Chondrocytes	5 µg/ml Glucosamine HCl + 4 µg/ml Chondroitin Sulfate	48 hours	+56% increase in collagen synthesis	Not specified	[7]

Experimental Protocols

Protocol 1: Fabrication of d-Glucosamine Sulfate Potassium-Loaded Chitosan (B1678972) Scaffolds via Freeze-Drying

This protocol describes the preparation of porous chitosan scaffolds incorporating d-Glucosamine sulfate potassium, suitable for chondrocyte culture. Chitosan is used as the base material due to its structural similarity to GAGs and its biocompatibility.[1]

Materials:

• High molecular weight chitosan

• d-Glucosamine sulfate potassium chloride

• Glacial acetic acid

• Deionized water

• Stainless steel or other appropriate molds

• Deep freezer (-70°C)

• Lyophilizer (Freeze-dryer)

• 5% Sodium hydroxide (B78521) (NaOH) solution

• Phosphate-buffered saline (PBS)

• Sterile filtration unit (0.22 µm)

Procedure:

• Preparation of Chitosan-Glucosamine Solution:

  • Prepare a 0.2 M glacial acetic acid solution in deionized water.

  • Dissolve chitosan in the acetic acid solution to a final concentration of 2% (w/v). Stir overnight at room temperature to ensure complete dissolution.

  • Separately, dissolve d-Glucosamine sulfate potassium chloride in a minimal amount of the 0.2 M acetic acid solution.

  • Add the dissolved d-Glucosamine sulfate potassium to the chitosan solution to achieve the desired final concentration (e.g., 1% w/v). Mix thoroughly.

  • Filter the final solution through a sterile filtration unit for sterilization, if aseptic processing is intended.

• Molding and Freezing:

  • Pour the chitosan-glucosamine solution into the molds.[8]

  • Freeze the molds in a deep freezer at -70°C for at least 5 days to ensure complete freezing.[8]

• Lyophilization:

  • Transfer the frozen molds to a lyophilizer.

  • Run a lyophilization cycle for approximately 3 days, or until the scaffolds are completely dry. A typical cycle might involve a freezing phase (e.g., -40°C), a primary drying phase under vacuum, and a secondary drying phase at a slightly elevated temperature (e.g., 30°C).[8]

• Neutralization and Washing:

  • Demold the dried scaffolds and immerse them in a 5% NaOH solution for 20 minutes to neutralize any residual acetic acid.[9]

  • Wash the scaffolds extensively with deionized water until the pH of the washing solution is neutral.

  • Finally, wash the scaffolds with PBS to prepare them for cell culture.

• Sterilization (if not aseptically processed):

  • If the scaffolds were not prepared under aseptic conditions, terminal sterilization is required. Ethylene oxide (EtO) or gamma irradiation (25 kGy) are common methods. Note that these methods may alter the scaffold's properties, so validation is necessary.

Protocol 2: In Vitro Culture of Chondrocytes on d-Glucosamine Sulfate Potassium-Loaded Scaffolds

Materials:

• d-Glucosamine sulfate potassium-loaded chitosan scaffolds

• Primary chondrocytes

• Chondrocyte growth medium (e.g., DMEM/F-12 supplemented with 10% FBS, ascorbic acid, and antibiotics)

• 24-well suspension culture plates

• CO₂ incubator (37°C, 5% CO₂)

Procedure:

• Scaffold Preparation:

  • Place the sterile, neutralized scaffolds into the wells of a 24-well plate.

  • Pre-wet the scaffolds by incubating them in chondrocyte growth medium for at least 2 hours in a CO₂ incubator.

• Cell Seeding:

  • Aspirate the pre-wetting medium from the scaffolds.

  • Prepare a chondrocyte suspension at a concentration of 1-5 x 10⁶ cells/mL.

  • Carefully and slowly pipette the cell suspension onto the top of each scaffold, allowing the suspension to be absorbed into the porous structure.

  • Allow the cells to adhere for 2-4 hours in the incubator before adding more medium to the wells.

• Culture and Maintenance:

  • Culture the cell-seeded scaffolds in a CO₂ incubator at 37°C and 5% CO₂.

  • Change the culture medium every 2-3 days.

  • At desired time points (e.g., 7, 14, and 21 days), harvest the scaffolds for analysis.

Protocol 3: Quantification of Extracellular Matrix Components

A. Glycosaminoglycan (GAG) Quantification (DMMB Assay)

Materials:

• Papain digestion buffer (0.1 M sodium phosphate, 10 mM EDTA, 10 mM L-cysteine HCl, pH 6.5)

• 1,9-dimethylmethylene blue (DMMB) dye solution

• Chondroitin sulfate standard

• Microplate reader

Procedure:

• Digestion:

  • Wash the cell-seeded scaffolds with PBS.

  • Digest the scaffolds in papain digestion buffer overnight at 60°C.

• Assay:

  • Mix a sample of the digest with the DMMB dye solution in a 96-well plate.

  • Immediately measure the absorbance at 525 nm and 595 nm.

  • Calculate the GAG concentration based on a standard curve generated with known concentrations of chondroitin sulfate.

B. Collagen Quantification (Hydroxyproline Assay)

Materials:

• 6 N Hydrochloric acid (HCl)

• Chloramine-T solution

• p-Dimethylaminobenzaldehyde (DMAB) solution

• Hydroxyproline (B1673980) standard

Procedure:

• Hydrolysis:

  • Hydrolyze the papain-digested samples in 6 N HCl at 110°C for 18 hours.

• Assay:

  • Neutralize the hydrolyzed samples.

  • Add Chloramine-T solution and incubate at room temperature.

  • Add DMAB solution and incubate at 60°C.

  • Measure the absorbance at 550 nm.

  • Calculate the hydroxyproline content based on a standard curve and convert to collagen content (typically, collagen is ~13.5% hydroxyproline by weight).

Signaling Pathways and Visualizations

d-Glucosamine sulfate potassium influences key signaling pathways integral to chondrocyte function. The following diagrams, generated using Graphviz (DOT language), illustrate these interactions.

TGF-β Signaling Pathway

Glucosamine has been shown to upregulate the expression of TGF-β1, which initiates a signaling cascade that promotes the synthesis of cartilage matrix proteins like aggrecan and type II collagen.[3] The pathway involves the phosphorylation of Smad proteins, which then translocate to the nucleus to act as transcription factors.

Caption: Glucosamine upregulates TGF-β1, leading to Smad activation and increased ECM gene expression.

Wnt/β-catenin Signaling Pathway

Glucosamine can promote chondrocyte proliferation by modulating the Wnt/β-catenin pathway. It has been shown to upregulate Wnt4 and Frizzled-2, and downregulate GSK-3β, leading to the stabilization and nuclear translocation of β-catenin, which in turn activates genes involved in cell cycle progression, such as cyclin D1.

Caption: Glucosamine promotes chondrocyte proliferation via the Wnt/β-catenin pathway.

Conclusion

d-Glucosamine sulfate potassium is a valuable bioactive molecule for cartilage tissue engineering applications. Its ability to provide essential building blocks for the ECM, stimulate matrix synthesis, and favorably modulate key signaling pathways makes it an attractive component for the functionalization of tissue engineering scaffolds. The protocols and data presented herein provide a foundation for researchers to explore and optimize the use of d-Glucosamine sulfate potassium in developing advanced strategies for cartilage repair and regeneration.

References

• 1. Chitosan and Its Potential Use as a Scaffold for Tissue Engineering in Regenerative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 3. Effect of Sterilization Methods on Electrospun Scaffolds Produced from Blend of Polyurethane with Gelatin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sterilization techniques for biodegradable scaffolds in tissue engineering applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stimulation of proteoglycan production by glucosamine sulfate in chondrocytes isolated from human osteoarthritic articular cartilage in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Collagen Synthesis in Tenocytes, Ligament Cells and Chondrocytes Exposed to a Combination of Glucosamine HCl and Chondroitin Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iosrphr.org [iosrphr.org]
• 8. Production of chitosan scaffolds by lyophilization or electrospinning: which is better for peripheral nerve regeneration? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of Sterilisation Techniques for Regenerative Medicine Scaffolds Fabricated with Polyurethane Nonbiodegradable and Bioabsorbable Nanocomposite Materials - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Purity Analysis of d-Glucosamine Sulfate Potassium Using FTIR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Abstract This document provides a detailed protocol for the application of Fourier Transform Infrared (FTIR) spectroscopy for both the qualitative identification and quantitative purity analysis of d-Glucosamine sulfate (B86663) potassium. FTIR spectroscopy offers a rapid, non-destructive, and environmentally friendly alternative to traditional chromatographic methods for the quality control of this widely used nutraceutical and pharmaceutical ingredient.[1][2] The protocols herein cover sample preparation, instrument parameters, data acquisition, and analysis. A qualitative method based on pharmacopeial standards for identity confirmation and a quantitative method for purity determination using a calibration curve are described in detail.[3][4]

Principle

FTIR spectroscopy measures the absorption of infrared radiation by a sample, which causes molecular vibrations (stretching, bending) at specific frequencies corresponding to the chemical bonds present. The resulting spectrum provides a unique molecular "fingerprint" that can be used for identification.[2] For d-Glucosamine sulfate potassium, characteristic peaks related to its functional groups (e.g., amine, hydroxyl, sulfate) are analyzed.

• Qualitative Analysis: The identity of d-Glucosamine sulfate potassium is confirmed by comparing its FTIR spectrum to that of a known reference standard, such as USP Glucosamine (B1671600) Hydrochloride RS. A specific sample preparation step involving the precipitation of sulfate ions is employed to allow for a direct comparison of the core glucosamine structure.[4][5]

• Quantitative Analysis: The purity is determined by measuring the absorbance of a specific functional group's characteristic peak. According to Beer's Law, absorbance is directly proportional to the concentration of the analyte. A calibration curve is constructed using standards of known concentrations, and the purity of the unknown sample is determined by interpolation.[3] The amine (N-H) stretching bands are particularly useful for the quantification of glucosamine.[3][6]

Apparatus and Reagents

• Apparatus:

  • Fourier Transform Infrared (FTIR) Spectrometer with a detector for the mid-IR range.

  • Analytical Balance (4-decimal place).

  • Mortar and Pestle (Agate or Zirconia).

  • Hydraulic Pellet Press with a 13-mm KBr die set.

  • Centrifuge tubes (15 mL).

  • Centrifuge.

  • Water bath or evaporator.

  • Oven capable of maintaining 105°C.

• Reagents:

  • d-Glucosamine sulfate potassium (Sample for analysis).

  • USP Glucosamine Hydrochloride RS (Reference Standard).

  • Potassium Bromide (KBr), IR spectroscopy grade, dried.

  • Barium Chloride Test Solution (TS).

  • Deionized Water.

Experimental Protocols

Two distinct protocols are presented: one for qualitative identification and another for quantitative purity assessment.

Protocol 1: Qualitative Identification (Pharmacopeia Method)

This protocol is adapted from pharmacopeial methods for identity confirmation.[4][5][7] The key step is the removal of the sulfate group to allow for a direct spectral comparison with the glucosamine hydrochloride reference standard.

Workflow for Qualitative Identification

Caption: Workflow for the qualitative identification of d-Glucosamine.

Methodology:

• Sample Preparation:

  • Accurately weigh 50 mg of the d-Glucosamine sulfate potassium sample into a centrifuge tube.[5]

  • Dissolve the sample in 2 mL of deionized water.[5]

  • Add 0.5 mL of Barium Chloride TS to the solution to precipitate the sulfate ions as barium sulfate.[5]

  • Centrifuge the mixture.

  • Carefully collect the supernatant and transfer it to an evaporating dish.

  • Evaporate the supernatant to dryness using a water bath or a suitable evaporator.

  • Dry the resulting residue in an oven at 105°C for 2 hours.[4][5]

• Reference Standard Preparation:

  • Prepare the USP Glucosamine Hydrochloride RS using the same procedure as the sample, but omit the addition of Barium Chloride TS (step 1.3).[4][5]

• FTIR Analysis:

  • Prepare a KBr pellet for both the dried sample residue and the prepared reference standard. Mix approximately 1 mg of the residue with 100-200 mg of dry, IR-grade KBr in a mortar and pestle.

  • Press the mixture in a hydraulic press at approximately 10 tons for 2 minutes to form a thin, transparent pellet.[3]

  • Record the FTIR spectrum for both pellets from 4000 cm⁻¹ to 400 cm⁻¹.

• Acceptance Criteria: The IR spectrum of the prepared sample must match the spectrum of the prepared USP Glucosamine Hydrochloride RS.[4][5]

Protocol 2: Quantitative Purity Assay (Direct KBr Method)

This protocol is based on a validated method for the quantitative determination of glucosamine in pharmaceutical tablets.[1][3][6] It relies on the direct measurement of the amine group's absorbance without prior chemical treatment.

Workflow for Quantitative Purity Analysis

References

• 1. [PDF] A green analytical method for the determination of glucosamine using FTIR spectrophotometry | Semantic Scholar [semanticscholar.org]
• 2. azom.com [azom.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. drugfuture.com [drugfuture.com]
• 6. researchgate.net [researchgate.net]
• 7. drugfuture.com [drugfuture.com]

Application Notes and Protocols for the Development of a Topical Delivery System for d-Glucosamine Sulfate Potassium

For Researchers, Scientists, and Drug Development Professionals

Introduction

d-Glucosamine sulfate (B86663) potassium is a well-established compound primarily used orally for the management of osteoarthritis.[1] Its therapeutic potential extends to dermatological applications due to its role in stimulating the synthesis of crucial skin components like hyaluronic acid and collagen, as well as its anti-inflammatory properties.[2][3][4][5] Topical delivery of d-glucosamine sulfate potassium offers a promising approach to target skin-related conditions, potentially enhancing local bioavailability and minimizing systemic side effects.[1]

These application notes provide a comprehensive guide for the development and evaluation of a topical delivery system for d-glucosamine sulfate potassium, with a focus on an emulgel formulation. Detailed protocols for formulation, characterization, and efficacy testing are provided to assist researchers in this field.

Physicochemical Properties and Preformulation Data

A thorough understanding of the physicochemical properties of d-glucosamine sulfate potassium is critical for formulation development.

Table 1: Physicochemical Data for d-Glucosamine Sulfate Potassium

Parameter	Value	Reference
Chemical Formula	(C₆H₁₄NO₅)₂SO₄·2KCl	[6]
Molecular Weight	605.52 g/mol	[7]
Appearance	White to off-white crystalline powder	[6][8]
Solubility	Freely soluble in water, sparingly soluble in methanol, practically insoluble in acetone.	[6]
pH (20 mg/mL solution)	3.0 - 5.0	[9]
Optimal pH for Stability	5.0	[10][11][12]
Skin Permeation Rate (5% aqueous solution)	13.27 µg/cm²/hr	[10][11][12][13]

Formulation Development: Emulgel

An emulgel is an advantageous formulation for topical delivery, combining the properties of an emulsion and a gel to enhance the delivery of hydrophilic drugs like d-glucosamine sulfate potassium.[13][14]

Protocol: Preparation of d-Glucosamine Sulfate Potassium Emulgel (10% w/w)

This protocol outlines the preparation of a 10% d-glucosamine sulfate potassium emulgel.

Materials:

• d-Glucosamine sulfate potassium chloride

• Carbopol 940

• Triethanolamine (B1662121)

• Oleic Acid

• Tween 80

• Span 80

• Propylene (B89431) Glycol

• Methylparaben

• Propylparaben (B1679720)

• Purified Water

Equipment:

• Homogenizer

• Mechanical stirrer

• Water bath

• pH meter

• Analytical balance

Procedure:

• Preparation of the Gel Base:

  • Disperse Carbopol 940 in purified water with constant stirring using a mechanical stirrer until a lump-free dispersion is obtained.

  • Neutralize the dispersion with triethanolamine to a pH of 5.5-6.5 to form a viscous gel.

• Preparation of the Oil Phase:

  • In a beaker, combine oleic acid and Span 80.

  • Heat the mixture to 70-75°C in a water bath.

• Preparation of the Aqueous Phase:

  • In a separate beaker, dissolve d-glucosamine sulfate potassium, Tween 80, propylene glycol, methylparaben, and propylparaben in purified water.

  • Heat the aqueous phase to 70-75°C in a water bath.

• Formation of the Emulsion:

  • Gradually add the oil phase to the aqueous phase with continuous homogenization until a stable emulsion is formed.

  • Allow the emulsion to cool to room temperature.

• Preparation of the Emulgel:

  • Incorporate the prepared emulsion into the gel base in a 1:1 ratio with gentle stirring until a uniform emulgel is obtained.

Quality Control and Analytical Methods

Protocol: High-Performance Liquid Chromatography (HPLC) for d-Glucosamine Sulfate Potassium

This protocol is adapted from established methods for the quantification of glucosamine (B1671600).[9][15][16][17]

Chromatographic Conditions:

• Column: C18 (e.g., Phenomenex 100-5 C-18, 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile:Potassium dihydrogen orthophosphate buffer (80:20 v/v), pH 3.0

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 210 nm

• Injection Volume: 20 µL

• Column Temperature: Ambient

Procedure:

• Standard Preparation: Prepare a stock solution of d-glucosamine sulfate potassium reference standard in the mobile phase. Prepare a series of dilutions to create a calibration curve (e.g., 100-500 µg/mL).

• Sample Preparation: Accurately weigh a quantity of the emulgel and disperse it in a suitable solvent system to extract the d-glucosamine sulfate potassium. Filter the sample through a 0.45 µm filter before injection.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the peak areas.

• Quantification: Calculate the concentration of d-glucosamine sulfate potassium in the sample by comparing its peak area to the calibration curve.

Method Validation: The analytical method should be validated according to ICH guidelines (Q2(R1)) for specificity, linearity, range, accuracy, precision, and robustness.[9][15]

In Vitro Performance Testing

Protocol: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol is a standard method for assessing the transdermal permeation of active ingredients.[10][11][12]

Materials:

• Franz diffusion cells

• Excised human or animal skin (e.g., porcine ear skin)[2]

• Receptor medium (e.g., phosphate-buffered saline, pH 7.4)

• Magnetic stirrer

• Water bath maintained at 32°C

• Syringes and needles for sampling

Procedure:

• Membrane Preparation: Excise the skin and remove any subcutaneous fat. Cut the skin to the appropriate size to fit the Franz diffusion cells.

• Cell Assembly: Mount the skin membrane between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum facing the donor compartment.

• Receptor Chamber: Fill the receptor chamber with degassed receptor medium and ensure no air bubbles are trapped beneath the skin. Place a magnetic stir bar in the receptor chamber.

• Equilibration: Place the assembled cells in a water bath at 32°C and allow them to equilibrate.

• Sample Application: Apply a known quantity of the d-glucosamine sulfate potassium emulgel to the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor medium for analysis and replace it with an equal volume of fresh, pre-warmed receptor medium.

• Analysis: Analyze the collected samples for d-glucosamine sulfate potassium concentration using the validated HPLC method.

Data Analysis:

• Calculate the cumulative amount of d-glucosamine sulfate potassium permeated per unit area (µg/cm²) at each time point.

• Plot the cumulative amount permeated versus time.

• Determine the steady-state flux (Jss) from the slope of the linear portion of the plot.

• The permeability coefficient (Kp) can be calculated by dividing the flux by the initial concentration of the drug in the donor compartment.

Table 2: Sample Data for In Vitro Skin Permeation Study

Formulation	Steady-State Flux (Jss) (µg/cm²/h)	Permeability Coefficient (Kp) (cm/h) x 10⁻³	Lag Time (h)
5% Aqueous Solution	13.27	-	2.83
10% Emulgel (Hypothetical)	Data to be generated	Data to be generated	Data to be generated
10% Emulgel with 5% Glycerol (Hypothetical)	Data to be generated	Data to be generated	Data to be generated

In Vitro Efficacy Evaluation

Protocol: Quantification of Collagen Synthesis in Human Dermal Fibroblasts

This protocol utilizes the Sirius Red dye-binding assay to quantify newly synthesized collagen.[14][18]

Materials:

• Human dermal fibroblasts (HDFs)

• Cell culture medium (e.g., DMEM with 10% FBS)

• d-Glucosamine sulfate potassium

• Sirius Red staining solution (0.1% Direct Red 80 in picric acid)

• 0.1 M NaOH for dye elution

• Microplate reader (540 nm)

Procedure:

• Cell Culture: Seed HDFs in a 24-well plate and culture until they reach 80-90% confluency.

• Treatment: Treat the cells with various concentrations of d-glucosamine sulfate potassium in serum-free medium for 48-72 hours. Include a positive control (e.g., TGF-β1) and an untreated control.

• Sample Collection:

  • Soluble Collagen: Collect the cell culture supernatant.

  • Insoluble Collagen: Wash the cell layer with PBS.

• Sirius Red Staining (Insoluble Collagen):

  • Fix the cells with a suitable fixative.

  • Stain with Sirius Red solution for 1 hour.

  • Wash extensively with 0.1 M HCl to remove unbound dye.

  • Elute the bound dye with 0.1 M NaOH.

• Sirius Red Precipitation (Soluble Collagen):

  • Precipitate the collagen from the supernatant using the Sirius Red solution.

  • Centrifuge to pellet the collagen-dye complex.

  • Wash the pellet to remove unbound dye.

  • Elute the bound dye with 0.1 M NaOH.

• Quantification: Measure the absorbance of the eluted dye at 540 nm using a microplate reader.

• Data Analysis: Quantify the amount of collagen using a standard curve prepared with known concentrations of purified collagen.

Protocol: Measurement of Hyaluronic Acid Production in Human Keratinocytes

This protocol uses an ELISA-based method to quantify hyaluronic acid.[19][20]

Materials:

• Human epidermal keratinocytes (HEKs)

• Keratinocyte growth medium

• d-Glucosamine sulfate potassium

• Hyaluronic Acid DuoSet ELISA kit (or similar)

• Microplate reader

Procedure:

• Cell Culture: Culture HEKs in a suitable culture vessel until they reach the desired confluency.

• Treatment: Treat the cells with different concentrations of d-glucosamine sulfate potassium for a specified period (e.g., 24-48 hours).

• Sample Collection: Collect the cell culture medium.

• ELISA Assay: Perform the hyaluronic acid quantification using the ELISA kit according to the manufacturer's instructions.

• Data Analysis: Determine the concentration of hyaluronic acid in the samples by comparing the absorbance values to a standard curve.

Table 3: Hypothetical In Vitro Efficacy Data

Treatment	Collagen Synthesis (% of Control)	Hyaluronic Acid Production (ng/mL)
Control	100	Data to be generated
d-Glucosamine (0.1 mM)	Data to be generated	Data to be generated
d-Glucosamine (1 mM)	Data to be generated	Data to be generated
d-Glucosamine (10 mM)	Data to be generated	Data to be generated
Positive Control (TGF-β1)	Data to be generated	-

In Vivo Efficacy Evaluation

Protocol: Croton Oil-Induced Ear Edema in Mice

This is a standard model for assessing the anti-inflammatory activity of topical formulations.[4][7][21][22][23]

Materials:

• Male Swiss albino mice (20-25 g)

• Croton oil solution (in a suitable vehicle like acetone)

• d-Glucosamine sulfate potassium emulgel

• Placebo emulgel (vehicle control)

• Positive control (e.g., 0.1% Dexamethasone cream)

• Biopsy punch (6 mm)

• Analytical balance

Procedure:

• Acclimatization: Acclimatize the animals to the laboratory conditions for at least one week.

• Grouping: Randomly divide the mice into treatment groups (n=6-8 per group): Naive, Vehicle Control, d-Glucosamine Emulgel, and Positive Control.

• Treatment Application: Apply the respective formulations to the inner surface of the right ear of each mouse.

• Induction of Inflammation: After a specified time (e.g., 30 minutes), apply a standardized volume of croton oil solution to the same ear to induce inflammation.

• Evaluation of Edema: After a set period (e.g., 4-6 hours), sacrifice the animals and take a 6 mm punch biopsy from both the treated (right) and untreated (left) ears.

• Measurement: Weigh the ear punches immediately. The difference in weight between the right and left ear punches is a measure of the edema.

• Data Analysis: Calculate the percentage inhibition of edema for each treatment group compared to the vehicle control group.

Table 4: Hypothetical In Vivo Anti-inflammatory Activity Data

Treatment Group	Ear Edema (mg) (Mean ± SD)	% Inhibition of Edema
Vehicle Control	Data to be generated	-
10% d-Glucosamine Emulgel	Data to be generated	Data to be generated
0.1% Dexamethasone	Data to be generated	Data to be generated

Stability Testing

Stability studies should be conducted according to ICH guidelines (Q1A(R2)) to establish the shelf-life of the final formulation.[8]

Protocol: Stability Study of d-Glucosamine Sulfate Potassium Emulgel

Procedure:

• Packaging: Package the emulgel in the proposed final container-closure system.

• Storage Conditions: Store the samples at long-term (e.g., 25°C ± 2°C / 60% RH ± 5% RH) and accelerated (e.g., 40°C ± 2°C / 75% RH ± 5% RH) conditions.

• Testing Frequency: Test the samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months for long-term; 0, 3, 6 months for accelerated).

• Parameters to be Tested:

  • Appearance (color, homogeneity)

  • pH

  • Viscosity

  • Drug content (Assay)

  • Microbial limits

Mechanism of Action and Signaling Pathways

d-Glucosamine exerts its effects on skin cells through the modulation of several key signaling pathways.

Figure 1. Experimental workflow for developing a topical delivery system.

Figure 2. Glucosamine's inhibition of the NF-κB signaling pathway.

Figure 3. Glucosamine's modulation of TGF-β and MAPK pathways.

References

• 1. Frontiers | High Glucose Suppresses Keratinocyte Migration Through the Inhibition of p38 MAPK/Autophagy Pathway [frontiersin.org]
• 2. Effects of glucosamine and nucleotide association on fibroblast: extracellular matrix gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of JNK promotes differentiation of epidermal keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. P38 as signaling hub for NLRP1 activation in the skin [immunosensation.de]
• 6. Glucosamine impedes transforming growth factor β1-mediated corneal fibroblast differentiation by targeting Krüppel-like factor 4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cellular Signalling and Photobiomodulation in Chronic Wound Repair [mdpi.com]
• 8. Regulatory effect of extracellular signal-regulated kinases (ERK) on type I collagen synthesis in human dermal fibroblasts stimulated by IL-4 and IL-13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The JNK Signaling Pathway in Inflammatory Skin Disorders and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Down-regulation of IL-6, IL-8, TNF-α and IL-1β by glucosamine in HaCaT cells, but not in the presence of TNF-α - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of glucosamine and its peptidyl-derivative on the production of extracellular matrix components by human primary chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 13. Glucosamine sulphate does not increase extracellular matrix production at low oxygen tension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Glucosamine impedes transforming growth factor β1-mediated corneal fibroblast differentiation by targeting Krüppel-like factor 4 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Efficient Keratinocyte Differentiation Strictly Depends on JNK-Induced Soluble Factors in Fibroblasts [ouci.dntb.gov.ua]
• 17. LPS induces melanogenesis through p38 MAPK activation in human melanocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. High Glucose Suppresses Keratinocyte Migration Through the Inhibition of p38 MAPK/Autophagy Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Natural Product-Derived Compounds Targeting Keratinocytes and Molecular Pathways in Psoriasis Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Frontiers | Aberrant inflammasome activation as a driving force of human autoimmune skin disease [frontiersin.org]
• 22. Glucosamine: an ingredient with skin and other benefits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Compressive Forces Induce Epigenetic Activation of Aged Human Dermal Fibroblasts Through ERK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of d-Glucosamine Sulfate Potassium in Animal Models of Osteoarthritis

For Researchers, Scientists, and Drug Development Professionals

Introduction

d-Glucosamine sulfate (B86663) potassium is an amino sugar that serves as a fundamental building block for the biosynthesis of glycosaminoglycans and proteoglycans, which are essential components of articular cartilage. Its use as a potential disease-modifying agent for osteoarthritis (OA) has been extensively investigated in various preclinical animal models. These studies are crucial for elucidating its mechanisms of action and evaluating its therapeutic efficacy in mitigating the progression of OA. These application notes provide a comprehensive overview of the quantitative data from key studies, detailed experimental protocols for common OA models and assessment methods, and a summary of the known signaling pathways involved in the action of d-glucosamine sulfate potassium.

Quantitative Data Summary

The following tables summarize the dosages, administration routes, and key findings from various studies utilizing d-glucosamine sulfate potassium in animal models of osteoarthritis. This allows for a direct comparison of different experimental designs and their outcomes.

Table 1: Oral Administration of d-Glucosamine Sulfate Potassium in Rodent Models of Osteoarthritis

Animal Model	Species	Glucosamine Salt	Dosage (mg/kg/day)	Duration	Key Findings	Reference
Anterior Cruciate Ligament Transection (ACLT)	Rat	Sulfate	250	10 weeks	Significantly lower degree of cartilage degeneration and synovitis compared to placebo. Improved mechanical allodynia and weight-bearing distribution.[1]
Spontaneous Osteoarthritis	Mouse	Sulfate	200 and 400 (subcutaneous)	3 months	Significant decrease in OA scores and lesion surface. Increased number of viable chondrocytes.[2]
Adjuvant-Induced Arthritis	Rat	Sulfate	50-800	Not Specified	Effective in reducing inflammation and arthritis in a dose-dependent manner.[3][4]

Table 2: Administration of d-Glucosamine Sulfate Potassium in a Canine Model of Osteoarthritis

Animal Model	Species	Glucosamine Salt	Administration Route and Dose	Duration	Key Findings	Reference
Anterior Cruciate Ligament Transection (Pond-Nuki)	Canine	Sulfate	Oral: 200 mg/kg body weight	8 weeks	Significantly reduced histological signs of OA compared to placebo.[5][6]
Anterior Cruciate Ligament Transection (Pond-Nuki)	Canine	Sulfate	Intra-articular: 400 mg	8 weeks	More effective in reducing histological signs of OA compared to oral administration and placebo.[5][6]

Signaling Pathways Modulated by d-Glucosamine Sulfate

d-Glucosamine sulfate has been shown to exert its chondroprotective effects by modulating key inflammatory and catabolic signaling pathways within chondrocytes. The two primary pathways implicated are the Nuclear Factor-kappa B (NF-κB) and the Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation and the expression of genes encoding for catabolic enzymes like matrix metalloproteinases (MMPs) and inflammatory cytokines in osteoarthritis. Glucosamine has been shown to inhibit the activation of NF-κB, thereby reducing the downstream inflammatory cascade.

Diagram 1: Inhibition of the NF-κB signaling pathway by d-Glucosamine Sulfate Potassium.

MAPK Signaling Pathway

The MAPK signaling pathway, including p38 and JNK, is activated by pro-inflammatory cytokines and plays a crucial role in chondrocyte apoptosis and the production of inflammatory mediators. Glucosamine has been found to modulate this pathway, leading to a reduction in catabolic events and an increase in anabolic signals.[1]

Diagram 2: Modulation of the MAPK signaling pathway by d-Glucosamine Sulfate Potassium.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and further investigation of the effects of d-glucosamine sulfate potassium in osteoarthritis research.

Protocol 1: Induction of Osteoarthritis via Anterior Cruciate Ligament Transection (ACLT) in Rats

This surgical model induces joint instability, leading to progressive osteoarthritic changes that mimic post-traumatic OA in humans.

Materials:

• Male Wistar rats (200-250 g)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

• Surgical instruments (scalpel, scissors, forceps, small retractors)

• Suture material

• Antiseptic solution (e.g., povidone-iodine)

• Sterile saline

• Analgesics for post-operative care

Procedure:

• Anesthetize the rat and shave the right knee area.

• Place the animal in a supine position and sterilize the surgical site with an antiseptic solution.

• Make a medial parapatellar incision to expose the knee joint.

• Dislocate the patella laterally to visualize the anterior cruciate ligament (ACL).

• Carefully transect the ACL with a scalpel or fine scissors, ensuring no damage to the articular cartilage.

• Confirm complete transection by performing an anterior drawer test.

• Reposition the patella and close the joint capsule and skin with sutures.

• Administer post-operative analgesics as per institutional guidelines.

• Allow the animals to recover with free access to food and water.

• Monitor the animals for any signs of distress or infection.

Protocol 2: Preparation and Oral Administration of d-Glucosamine Sulfate Potassium

Materials:

• d-Glucosamine sulfate potassium powder

• Vehicle (e.g., sterile water or saline)

• Weighing scale

• Vortex mixer

• Oral gavage needles (size appropriate for the animal)

• Syringes

Procedure:

• Calculate the required amount of d-glucosamine sulfate potassium based on the desired dosage (e.g., 250 mg/kg) and the number and weight of the animals.

• Weigh the powder accurately.

• Dissolve the powder in the appropriate volume of the vehicle. For example, to prepare a 25 mg/mL solution for a 250 mg/kg dose in a 200g rat (requiring 50 mg), dissolve 250 mg of the compound in 10 mL of vehicle. The administration volume would be 2 mL.

• Vortex the solution until the powder is completely dissolved. Prepare fresh daily.

• Administer the solution to the animals once daily using an oral gavage needle. Ensure proper technique to avoid injury.

• The placebo group should receive an equivalent volume of the vehicle.

Protocol 3: Histological Assessment of Cartilage Degeneration using the Mankin Score

The Mankin scoring system is a widely used method for the semi-quantitative grading of osteoarthritic changes in articular cartilage.

Materials:

• Harvested knee joints

• Fixative (e.g., 10% neutral buffered formalin)

• Decalcifying solution (e.g., 10% EDTA)

• Paraffin (B1166041) wax

• Microtome

• Glass slides

• Safranin-O and Fast Green staining reagents

• Light microscope

Procedure:

• Harvest the knee joints and fix them in 10% neutral buffered formalin for 48-72 hours.

• Decalcify the joints in 10% EDTA solution for 2-4 weeks, changing the solution regularly.

• Process the decalcified tissues and embed them in paraffin wax.

• Cut 5 µm thick sagittal sections of the knee joint using a microtome.

• Mount the sections on glass slides and stain with Safranin-O and Fast Green.

• Examine the stained sections under a light microscope.

• Grade the cartilage changes based on the modified Mankin scoring system, which evaluates:

  • Structure (0-6): Normal (0) to complete disorganization (6).

  • Cells (0-3): Normal (0) to hypocellularity (3).

  • Safranin-O Staining (0-4): Normal/intense staining (0) to no staining (4).

  • Tidemark Integrity (0-1): Intact (0) to breached (1).

• The final Mankin score is the sum of the scores from each category.

Protocol 4: Assessment of Mechanical Allodynia using the Von Frey Test

This test measures the paw withdrawal threshold in response to a mechanical stimulus, indicating changes in pain sensitivity.

Materials:

• Von Frey filaments with varying calibrated forces

• Elevated mesh platform

• Testing chambers

Procedure:

• Acclimatize the animals to the testing environment by placing them in the chambers on the mesh platform for at least 15-20 minutes before testing.

• Apply the Von Frey filaments to the plantar surface of the hind paw, starting with a filament of low force.

• Apply the filament with enough pressure to cause it to bend, and hold for 3-5 seconds.

• A positive response is recorded if the animal sharply withdraws its paw.

• Use the "up-down" method to determine the 50% paw withdrawal threshold. If there is a positive response, the next lower force filament is used. If there is no response, the next higher force filament is used.

• The pattern of positive and negative responses is used to calculate the 50% withdrawal threshold.

Protocol 5: Assessment of Weight-Bearing Deficit

This test measures the distribution of weight between the hind limbs, providing an indication of joint pain.

Materials:

• Incapacitance tester or a dual-channel weight averager

Procedure:

• Place the animal in the testing chamber with each hind paw on a separate force plate.

• Allow the animal to stand quietly.

• Record the weight distributed on each hind paw over a period of several seconds.

• Calculate the percentage of weight borne by the affected (ipsilateral) limb relative to the total weight on both hind limbs.

• A decrease in weight-bearing on the affected limb is indicative of pain.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of d-glucosamine sulfate potassium in a surgically-induced osteoarthritis model.

Diagram 3: A typical experimental workflow for preclinical evaluation.

References

• 1. Von Frey test [bio-protocol.org]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. A Whole-Joint Histopathologic Grading System for Murine Knee Osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Monoiodoacetate Model of Osteoarthritis Pain in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The NF-κB signalling pathway in osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. worldscientific.com [worldscientific.com]

Unveiling the Anti-Cancer Potential of D-Glucosamine Sulfate Potassium: Application Notes and Protocols for Cell Viability Assays

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for assessing the effects of d-Glucosamine sulfate (B86663) potassium on cell viability. The information compiled herein is intended to serve as a comprehensive resource for researchers investigating the anti-proliferative and pro-apoptotic properties of this compound in various cancer cell lines.

Introduction

D-Glucosamine, a naturally occurring amino sugar, has garnered significant interest in cancer research for its potential anti-tumor activities. Studies have demonstrated that d-Glucosamine can inhibit the proliferation of a range of cancer cells by inducing cell cycle arrest and apoptosis.[1] Its mechanisms of action are multifaceted, involving the modulation of key signaling pathways that regulate cell growth, survival, and death. This document outlines standardized protocols for quantifying the effects of d-Glucosamine sulfate potassium on cell viability and provides an overview of the pertinent signaling pathways.

Quantitative Data Summary

The following tables summarize the quantitative effects of d-Glucosamine treatment on various cancer cell lines as reported in the scientific literature.

Table 1: IC50 Values of D-Glucosamine in Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Treatment Duration
SMMC-7721	Hepatoma	~500 µg/mL	120 h
ALVA41	Prostate Cancer	~1 mM	24 h
786-O	Renal Cancer	>10 mM	72 h
Caki-1	Renal Cancer	>10 mM	72 h

Table 2: Induction of Apoptosis by D-Glucosamine in Cancer Cell Lines

Cell Line	Cancer Type	D-Glucosamine Concentration	Treatment Duration	Apoptotic Cells (%)
ALVA41	Prostate Cancer	1 mM	8 h	Increased vs. control
ALVA41	Prostate Cancer	0.5 - 2 mM	24 h	Dose-dependent increase
DU145	Prostate Cancer	2 mM (in combination with TRAIL)	24 h	>4-fold increase vs. control

Table 3: Effect of D-Glucosamine on Cell Cycle Distribution in Cancer Cell Lines

Cell Line	Cancer Type	D-Glucosamine Concentration	Treatment Duration	Cell Cycle Phase	% of Cells
SMMC-7721	Hepatoma	500 µg/mL	72 h	G0/G1	-
S	Increased
G2/M	Decreased
786-O	Renal Cancer	1, 5, 10 mM	24 h	G0/G1	Dose-dependent increase
S	Dose-dependent decrease
G2/M	Dose-dependent decrease
Caki-1	Renal Cancer	1, 5, 10 mM	24 h	G0/G1	Dose-dependent increase
S	Dose-dependent decrease
G2/M	Dose-dependent decrease

Experimental Protocols

Detailed methodologies for key cell viability assays are provided below. It is recommended to optimize these protocols for specific cell lines and experimental conditions.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is indicative of their viability.

Materials:

• d-Glucosamine sulfate potassium

• Complete cell culture medium

• 96-well tissue culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete culture medium.

• Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Prepare serial dilutions of d-Glucosamine sulfate potassium in complete culture medium.

• Remove the medium from the wells and add 100 µL of the d-Glucosamine sulfate potassium dilutions to the respective wells. Include vehicle-treated and untreated controls.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until a purple precipitate is visible.

• Carefully remove the medium and add 100 µL of solubilization solution to each well.

• Incubate the plate for 2 hours at room temperature in the dark with gentle shaking to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

MTT Assay Experimental Workflow

XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay

Similar to the MTT assay, the XTT assay is a colorimetric method that measures cellular metabolic activity. A key advantage is that the formazan product is water-soluble, eliminating the need for a solubilization step.

Materials:

• d-Glucosamine sulfate potassium

• Complete cell culture medium

• 96-well tissue culture plates

• XTT labeling reagent

• Electron-coupling reagent

• Microplate reader

Protocol:

• Seed cells in a 96-well plate as described for the MTT assay.

• Incubate the plate overnight.

• Treat cells with serial dilutions of d-Glucosamine sulfate potassium.

• Incubate for the desired treatment period.

• Prepare the XTT labeling mixture by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions (typically a 50:1 ratio).

• Add 50 µL of the freshly prepared XTT labeling mixture to each well.

• Incubate the plate for 2-4 hours at 37°C in a CO₂ incubator.

• Measure the absorbance of the samples at a wavelength between 450 and 500 nm using a microplate reader.

XTT Assay Experimental Workflow

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.

Materials:

• d-Glucosamine sulfate potassium

• Complete cell culture medium

• 96-well tissue culture plates

• LDH cytotoxicity assay kit (containing reaction mixture and stop solution)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate.

• Incubate overnight.

• Treat cells with d-Glucosamine sulfate potassium dilutions. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Incubate for the desired treatment period.

• Centrifuge the plate at 250 x g for 5 minutes.

• Carefully transfer 50 µL of the supernatant from each well to a new 96-well flat-bottom plate.

• Add 50 µL of the LDH reaction mixture to each well of the new plate.

• Incubate for up to 30 minutes at room temperature, protected from light.

• Add 50 µL of stop solution to each well.

• Measure the absorbance at 490 nm using a microplate reader.

LDH Assay Experimental Workflow

Signaling Pathways Modulated by D-Glucosamine

d-Glucosamine exerts its anti-cancer effects by influencing several key signaling pathways. Understanding these pathways can provide insights into the mechanism of action of this compound.

Inhibition of p70S6K Signaling

D-glucosamine has been shown to inhibit the activity of p70S6 kinase (p70S6K), a crucial regulator of protein synthesis and cell growth.[2][3] This inhibition leads to a decrease in the phosphorylation of its downstream targets, such as the ribosomal protein S6 (RPS6), ultimately resulting in the suppression of cell proliferation.[2]

Inhibition of p70S6K Pathway

Suppression of STAT3 Signaling

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is often constitutively activated in cancer cells, promoting their survival and proliferation. D-glucosamine can suppress the phosphorylation and activation of STAT3, leading to the downregulation of its target genes, including the apoptosis inhibitor survivin.[4]

Suppression of STAT3 Pathway

Induction of Endoplasmic Reticulum (ER) Stress

D-glucosamine can induce ER stress by interfering with protein glycosylation, leading to the accumulation of unfolded proteins in the ER.[5] This activates the unfolded protein response (UPR), which can trigger apoptosis if the stress is prolonged or severe. A key event in this process is the upregulation of the pro-apoptotic transcription factor CHOP and the death receptor DR5.[6]

Induction of ER Stress Pathway

Conclusion

The provided application notes and protocols offer a robust framework for investigating the anti-cancer effects of d-Glucosamine sulfate potassium. The quantitative data and signaling pathway diagrams serve as a valuable reference for experimental design and data interpretation. Researchers are encouraged to adapt and optimize these methods to suit their specific research objectives and cellular models.

References

• 1. Frontiers | Association between glucosamine use and cancer mortality: A large prospective cohort study [frontiersin.org]
• 2. D-glucosamine inhibits proliferation of human cancer cells through inhibition of p70S6K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Hexosamine Biosynthesis Pathway: Regulation and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Role of Glucosamine-Induced ER Stress in Diabetic Atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Notes: Enzymatic Synthesis of D-Glucosamine Sulfate Potassium from Chitin

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Glucosamine is a naturally occurring amino sugar and a fundamental building block of glycosaminoglycans, which are essential components of cartilage and synovial fluid.[1] Supplementation with glucosamine (B1671600), particularly as D-glucosamine sulfate (B86663) potassium chloride, is widely used to alleviate symptoms of osteoarthritis.[1][2] Traditionally, glucosamine is produced by the acid hydrolysis of chitin (B13524), a process that involves harsh chemicals, high temperatures, and significant environmental waste.[3][4]

Enzymatic synthesis presents a green and highly specific alternative for converting chitin into glucosamine. This method utilizes a cascade of enzymes to depolymerize chitin under mild conditions, leading to higher yields and purity of the final product.[5][6] These application notes provide a comprehensive overview and detailed protocols for the multi-step synthesis of D-glucosamine sulfate potassium from chitin, beginning with enzymatic hydrolysis and concluding with the chemical formation of the final salt.

Section 1: Overall Synthesis Workflow

The conversion of raw chitin to D-glucosamine sulfate potassium is a multi-stage process that combines biological and chemical methods. The workflow begins with the pretreatment of chitin to make it accessible to enzymes, followed by enzymatic hydrolysis to break down the polymer into its monomer units. The resulting D-glucosamine is then purified and chemically converted to its sulfate potassium salt.

Caption: Overall workflow from chitin to D-glucosamine sulfate potassium.

Section 2: Experimental Protocols

Protocol 1: Preparation of Colloidal Chitin (Substrate Pretreatment)

The crystalline structure of raw chitin limits enzyme accessibility. Pretreatment to form an amorphous colloidal suspension is crucial for efficient hydrolysis.[7]

Materials:

• Crude chitin powder (from shrimp or crab shells)

• Concentrated hydrochloric acid (HCl)

• Ethanol (B145695)

• Deionized (DI) water

• pH meter

Methodology:

• Slowly add 5 grams of chitin powder to 100 mL of concentrated HCl with constant stirring in an ice bath.

• Continue stirring at room temperature for 60-90 minutes until the chitin is completely dissolved.

• Precipitate the dissolved chitin by adding the solution to 500 mL of cold ethanol or DI water with vigorous stirring.

• Collect the precipitate by centrifugation (8000 rpm, 10 min) or filtration.[3]

• Wash the colloidal chitin pellet repeatedly with DI water until the pH of the suspension is neutral (pH ~7.0).

• Store the resulting colloidal chitin paste at 4°C for use as the enzyme substrate.

Protocol 2: Enzymatic Hydrolysis of Chitin to N-acetyl-D-glucosamine (GlcNAc)

This step uses a chitinolytic enzyme system to break down the chitin polymer into its monomer, N-acetyl-D-glucosamine (GlcNAc). The system typically comprises endochitinases, exochitinases, and β-N-acetylglucosaminidases that act synergistically.[5][6]

Caption: The enzymatic pathway for chitin degradation to GlcNAc.

Materials:

• Colloidal chitin

• Crude or purified chitinase (B1577495) enzyme preparation (e.g., from Aspergillus sp., Aeromonas sp., or commercial cellulase (B1617823) with chitinolytic activity).[3][6][8]

• 0.1 M Phosphate buffer (pH 8.0) or 0.5 M Citrate buffer (pH 4.0), depending on the enzyme's optimum pH.[3][6]

• Sodium azide (B81097) (optional, as a preservative)

• Water bath or incubator shaker

Methodology:

• Prepare a reaction mixture containing the colloidal chitin substrate (e.g., 1% w/v) in the appropriate buffer.[3]

• Add the chitinase enzyme solution. The optimal enzyme-to-substrate ratio must be determined empirically but can start at approximately 2-22 Units of enzyme per gram of chitin.[3][6]

• If required, add sodium azide to a final concentration of 200 ppm to prevent microbial contamination.[3]

• Incubate the mixture at the enzyme's optimal temperature (e.g., 37-50°C) with constant agitation for 24-48 hours.[3][6]

• Monitor the production of GlcNAc periodically using High-Performance Liquid Chromatography (HPLC).[3]

• Terminate the reaction by boiling the mixture for 15 minutes to denature the enzymes.[6]

• Filter or centrifuge the hydrolysate to remove any unreacted solid chitin. The clear supernatant contains the GlcNAc product.

Protocol 3: Enzymatic Deacetylation of GlcNAc to D-Glucosamine (GlcN)

For a fully enzymatic pathway, a chitin deacetylase (EC 3.5.1.41) is used to hydrolyze the acetamido group of GlcNAc, converting it to D-glucosamine (GlcN).

Materials:

• GlcNAc-rich hydrolysate from Protocol 2

• Chitin Deacetylase enzyme

• Appropriate buffer system for the deacetylase

• pH and temperature control equipment

Methodology:

• Adjust the pH and temperature of the GlcNAc solution to the optimal conditions for the chosen chitin deacetylase.

• Add the chitin deacetylase enzyme to the solution.

• Incubate the reaction mixture with gentle stirring.

• Monitor the conversion of GlcNAc to GlcN using HPLC or Thin Layer Chromatography (TLC).

• Once the reaction is complete, terminate it by heat inactivation of the enzyme. The resulting solution contains D-glucosamine.

Protocol 4: Chemical Synthesis of D-Glucosamine Sulfate Potassium Chloride

This final step converts the purified D-glucosamine into its stable and therapeutically relevant salt form. The process typically involves reacting D-glucosamine (or its hydrochloride salt) with sulfuric acid and potassium chloride.[9][10]

Materials:

• Purified D-glucosamine or D-Glucosamine Hydrochloride

• Sulfuric acid (H₂SO₄)

• Potassium chloride (KCl)

• Deionized water

• Isopropanol or other suitable anti-solvent

• Reaction vessel with stirring and temperature control

Methodology:

• Dissolve D-glucosamine hydrochloride (1 molar equivalent) in deionized water.[9][10]

• Cool the solution in an ice bath.

• Slowly add a stoichiometric amount of concentrated sulfuric acid to the solution to form glucosamine sulfate.[10]

• To this solution, add a stoichiometric amount of potassium chloride and continue stirring for approximately 1 hour at 25-30°C.[10]

• Precipitate the D-glucosamine sulfate potassium chloride salt by adding a suitable anti-solvent like isopropanol.[10]

• Allow the precipitation to complete by stirring for several hours, potentially at a reduced temperature (e.g., 0°C).[10]

• Collect the white crystalline product by filtration.

• Wash the product with the anti-solvent and dry under vacuum. The final product is D-glucosamine sulfate potassium chloride.[9]

Section 3: Quantitative Data Summary

The efficiency of the enzymatic conversion of chitin to glucosamine derivatives varies significantly based on the enzyme source, substrate pretreatment, and reaction conditions.

Table 1: Comparison of Enzymatic Systems for N-acetyl-D-glucosamine (GlcNAc) Production

Enzyme Source	Substrate	Temp (°C)	pH	Time (h)	Yield (%)	Reference
Aeromonas sp. PTCC 1691	Colloidal α-chitin	37	8.0	24	79% GlcNAc	[3]
Aspergillus sp.	Milled β-chitin	45	4.0	48	65% GlcNAc	[6]
Burkholderia cepacia TU09	α-chitin	N/A	N/A	24	85% GlcNAc	[3]
Bacillus licheniformis SK-1	β-chitin	N/A	N/A	144	75% GlcNAc	[3]
Cellulase T (T. viride)	β-chitin	37	4.0	19 days	74% GlcNAc	[8]
Chitinolyticbacter meiyuanensis	Fermented Chitin	N/A	N/A	6	96% GlcNAc	[11]

Table 2: Optimal Conditions for D-Glucosamine (GlcN) Production from Chitosan (B1678972)

Note: This data is for the enzymatic hydrolysis of chitosan, a deacetylated derivative of chitin, which directly yields D-glucosamine.

Enzyme Source	Substrate	Temp (°C)	pH	Time (h)	Max Production	Reference
Aspergillus fumigatus	Chitosan (>90% DAC)	50	5.5	3	4 mg/mL GlcN	[4]
Microbacterium sp. OU01	Chitosan	50	5.8	5	Complete Hydrolysis	[12]
Commercial α-amylase & glucoamylase	Chitosan	55	4.5	8	86.2% Yield	[13]

Conclusion

The enzymatic synthesis of D-glucosamine from chitin offers a sustainable and efficient alternative to conventional chemical methods. By carefully selecting pretreatment methods, enzyme systems, and optimizing reaction conditions, researchers can achieve high yields of the glucosamine precursor. While the initial enzymatic steps produce N-acetyl-D-glucosamine, the subsequent use of deacetylases allows for a fully biological route to D-glucosamine. The final conversion to D-glucosamine sulfate potassium salt, a necessary chemical step for stability and formulation, results in a high-purity product suitable for pharmaceutical and nutraceutical applications. The protocols and data presented here provide a solid foundation for developing and scaling up this chemoenzymatic process.

References

• 1. Formulation and Characterization of Glucosamine Sulphate Potassium Chloride (GSPC) Loaded Emulgel for the Treatment of Osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. wjpmr.com [wjpmr.com]
• 3. scialert.net [scialert.net]
• 4. Enzymatic production of glucosamine and chitooligosaccharides using newly isolated exo-β-d-glucosaminidase having transglycosylation activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. frontiersin.org [frontiersin.org]
• 6. jmmm.material.chula.ac.th [jmmm.material.chula.ac.th]
• 7. Enzymatic Modifications of Chitin, Chitosan, and Chitooligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. CN102850411A - Preparation method of D-glucosamine sulfate potassium chloride salt - Google Patents [patents.google.com]
• 10. US5843923A - Glucosamine sulfate potassium chloride and process of preparation thereof - Google Patents [patents.google.com]
• 11. Enzymatic hydrolysis of chitin pretreated by bacterial fermentation to obtain pure N-acetyl-d-glucosamine - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Preparation of glucosamine by hydrolysis of chitosan with commercial α-amylase and glucoamylase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the solubility of "d-Glucosamine sulfate potassium" in ethanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to improve the solubility of d-Glucosamine sulfate (B86663) potassium in ethanol (B145695).

I. Troubleshooting Guides

Issue 1: d-Glucosamine sulfate potassium is not dissolving in absolute ethanol.

Problem: You are observing little to no dissolution of d-Glucosamine sulfate potassium in absolute or high-concentration ethanol.

Root Cause Analysis and Solutions:

• Inherent Low Solubility: d-Glucosamine sulfate potassium has very low intrinsic solubility in ethanol. Reports indicate it is "very slightly soluble" (approximately 0.03% w/v) in ethanol and is, in fact, used as a precipitating agent in aqueous solutions.[1] Pure ethanol is a poor solvent for this highly polar and ionic compound.

• Troubleshooting Steps:

  • Introduce a Co-solvent (Water): The most effective initial step is to create a binary solvent system with water. The solubility of similar glucosamine (B1671600) salts has been shown to increase significantly with the presence of water.[2][3]

    • Action: Start by preparing a series of ethanol-water mixtures (e.g., 90:10, 80:20, 70:30 v/v). Determine the solubility at each concentration to find an optimal balance for your specific application.

  • Increase Temperature: The solubility of d-glucosamine salts generally increases with temperature.[2]

    • Action: Gently heat the ethanol or ethanol-water mixture while stirring. Be cautious, as prolonged exposure to high temperatures can potentially lead to degradation. A study on a similar salt investigated temperatures up to 318.15 K (45°C).[2]

  • Particle Size Reduction: Increasing the surface area of the solute can enhance the dissolution rate.

    • Action: If you are starting with coarse crystalline material, consider micronization to reduce the particle size before attempting to dissolve it.

Issue 2: Precipitation occurs when adding d-Glucosamine sulfate potassium to an ethanol-based formulation.

Problem: Upon addition of d-Glucosamine sulfate potassium to your ethanolic solution, a precipitate forms immediately or over time.

Root Cause Analysis and Solutions:

• Exceeding Solubility Limit: The concentration of d-Glucosamine sulfate potassium has surpassed its saturation point in the specific ethanol or ethanol-co-solvent mixture.

• "Salting Out" Effect: Other components in your formulation may be reducing the solubility of the glucosamine salt.

• Temperature Fluctuation: A decrease in temperature can cause precipitation if the solution was prepared at an elevated temperature.

• Troubleshooting Steps:

  • Optimize Co-solvent Ratio: Re-evaluate the ethanol-to-water ratio. A higher proportion of water will generally increase the solubility of d-Glucosamine sulfate potassium.

  • Complexation Agents: Incorporate a complexing agent to form a more soluble complex.

    • Action (Cyclodextrins): Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble molecules, enhancing their solubility.[4][5][6][7] Beta-cyclodextrins (β-CD) and their derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are commonly used.[5] Conduct a phase solubility study to determine the optimal type and concentration of cyclodextrin (B1172386).

  • Solid Dispersion Technology: Prepare a solid dispersion of d-Glucosamine sulfate potassium with a hydrophilic carrier. This technique enhances the dissolution of poorly soluble compounds by dispersing them at a molecular level within a carrier.[8][9]

    • Action: Utilize a hydrophilic carrier like glucosamine HCl.[9] An ethanol-based solvent evaporation method can be employed to prepare the solid dispersion.[9]

  • Maintain Temperature: If the compound was dissolved at a higher temperature, ensure the final formulation is stored at a temperature that maintains its solubility.

II. Frequently Asked Questions (FAQs)

Q1: What is the baseline solubility of d-Glucosamine sulfate potassium in ethanol?

A1: The solubility of d-Glucosamine sulfate potassium in absolute ethanol is very low, reported to be approximately 0.03% (w/v).[1] It is considered "very slightly soluble" to "practically insoluble" in ethanol and other common organic solvents.[1][10][11][12][13][14]

Q2: How does temperature affect the solubility of d-Glucosamine sulfate potassium in ethanol-water mixtures?

A2: For the analogous d-glucosamine 2-sulfate sodium salt, studies have shown that solubility increases with increasing temperature in ethanol-water mixtures.[2][3] It is reasonable to expect a similar trend for the potassium salt.

Q3: Can I use co-solvents other than water to improve solubility in ethanol?

A3: While water is the most common and effective co-solvent for increasing the polarity of ethanol, other polar solvents like methanol (B129727) have been mentioned in the literature for dissolving related glucosamine compounds.[15] However, for many biological and pharmaceutical applications, ethanol-water systems are preferred due to their biocompatibility. The solubility in methanol is also limited.[11][12][13][14]

Q4: What are the key considerations when using cyclodextrins?

A4: When using cyclodextrins, it is important to select the appropriate type and concentration. The size of the cyclodextrin cavity must be suitable for encapsulating the guest molecule. Phase solubility studies are essential to determine the stoichiometry of the complex and the stability constant. The presence of ethanol can sometimes weaken the complex formation, so this interaction should be experimentally evaluated.[4]

Q5: Are there any advanced techniques to improve the solubility of d-Glucosamine sulfate potassium in ethanol?

A5: Yes, nanotechnology-based approaches can be explored.[16] Preparing glucosamine nanoparticles can increase the surface area and potentially improve solubility and dissolution rates.[17] Techniques like ionic gelation have been used to prepare glucosamine nanoparticles.[17]

III. Data Presentation

Table 1: Solubility of d-Glucosamine Sulfate Potassium in Various Solvents

Solvent	Solubility (w/v)	Reference
Water	Freely Soluble	[10][11][12][13][14]
Ethanol	~0.03% (Very Slightly Soluble)	[1][10]
Methanol	Sparingly Soluble	[11][12][13][14]
Acetone	Practically Insoluble	[1][11][12][13][14]
Acetonitrile	Practically Insoluble	[1]
Dioxane	Practically Insoluble	[1]
Tetrahydrofuran	Practically Insoluble	[1]

Note: This table provides a general overview. "Freely soluble" and "sparingly soluble" are qualitative terms from pharmacopeial standards.

Table 2: Illustrative (Analogous) Data on the Effect of Ethanol on Glucosamine Salt Solubility

The following data is for d-glucosamine 2-sulfate sodium salt and should be considered as an indicator of the expected trend for the potassium salt.

Temperature (K)	Mole fraction of Ethanol in Water	Mole fraction Solubility of d-glucosamine 2-sulfate sodium salt (x 10^5)
288.15	0.0	11.51
288.15	0.1	4.32
288.15	0.2	1.63
303.15	0.0	15.82
303.15	0.1	6.25
303.15	0.2	2.51
318.15	0.0	21.53
318.15	0.1	9.14
318.15	0.2	3.98

Data adapted from a study on d-glucosamine 2-sulfate sodium salt.[2] This demonstrates that as the proportion of ethanol increases, the solubility of the glucosamine salt decreases, while increasing temperature enhances solubility across all solvent compositions.

IV. Experimental Protocols & Visualizations

Protocol 1: Phase Solubility Study with Cyclodextrins

Objective: To determine the effect of a cyclodextrin (e.g., HP-β-CD) on the solubility of d-Glucosamine sulfate potassium in a given ethanol-water mixture.

Methodology:

• Prepare a stock solution of the chosen cyclodextrin in the desired ethanol-water vehicle.

• Create a series of dilutions of the cyclodextrin stock solution.

• Add an excess amount of d-Glucosamine sulfate potassium to each dilution and to a control sample (vehicle only).

• Seal the samples and agitate them at a constant temperature until equilibrium is reached (typically 24-48 hours).

• Centrifuge or filter the samples to remove the undissolved solid.

• Analyze the concentration of dissolved d-Glucosamine sulfate potassium in the supernatant of each sample using a suitable analytical method (e.g., HPLC).

• Plot the concentration of dissolved d-Glucosamine sulfate potassium against the concentration of the cyclodextrin. The resulting phase solubility diagram will indicate the type of complex formed and the solubility enhancement.

Figure 1. Workflow for a phase solubility study of d-Glucosamine sulfate potassium with a cyclodextrin.

Protocol 2: Preparation of a Solid Dispersion via Solvent Evaporation

Objective: To prepare a solid dispersion of d-Glucosamine sulfate potassium with a hydrophilic carrier to enhance its dissolution in ethanol-based systems.

Methodology:

• Select a hydrophilic carrier (e.g., Glucosamine HCl, PVP K30).

• Dissolve the d-Glucosamine sulfate potassium and the carrier in a suitable solvent system where both are soluble (this may require an aqueous or hydro-alcoholic solution initially).

• If starting with an aqueous solution, add ethanol to this solution containing the dissolved solids.

• The mixture is then subjected to evaporation under reduced pressure (e.g., using a rotary evaporator) to remove the solvent.

• The resulting solid dispersion is collected and dried further under vacuum to remove any residual solvent.

• The solid dispersion can then be tested for its solubility and dissolution characteristics in the target ethanol-based medium.

Figure 2. Experimental workflow for preparing a solid dispersion of d-Glucosamine sulfate potassium.

Logical Relationship: Troubleshooting Solubility Issues

The following diagram illustrates the logical progression for troubleshooting solubility challenges with d-Glucosamine sulfate potassium in ethanol.

Figure 3. Decision-making workflow for improving the solubility of d-Glucosamine sulfate potassium in ethanol.

References

• 1. US4642340A - Stable compounds of glucosamine sulphate - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Item - Solubility and thermodynamics of D-glucosamine 2-sulfate sodium salt in water and binary solvent mixtures with methanol, ethanol and n-propanol - Loughborough University - Figshare [repository.lboro.ac.uk]
• 4. Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Glucosamine-paracetamol spray-dried solid dispersions with maximized intrinsic dissolution rate, bioavailability and decreased levels of in vivo toxic metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jefc.scholasticahq.com [jefc.scholasticahq.com]
• 10. ulprospector.com [ulprospector.com]
• 11. Glucosamine Sulfate Potassium Chloride USP BP Ph Eur Manufacturers [mubychem.com]
• 12. ijsred.com [ijsred.com]
• 13. wjpmr.com [wjpmr.com]
• 14. jddtonline.info [jddtonline.info]
• 15. CN102850411A - Preparation method of D-glucosamine sulfate potassium chloride salt - Google Patents [patents.google.com]
• 16. Advances in Nanotechnology for Enhancing the Solubility and Bioavailability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

"d-Glucosamine sulfate potassium" stability issues in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with d-Glucosamine sulfate (B86663) potassium, focusing on its stability in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: My d-Glucosamine sulfate potassium solution is turning yellow/brown. What is causing this discoloration?

A1: Discoloration of d-Glucosamine sulfate potassium solutions is a common indicator of degradation. This can be caused by several factors, including:

• pH: Glucosamine (B1671600) is an amino sugar, and its stability in aqueous solution is pH-dependent. Deviations from the optimal pH can accelerate degradation pathways that produce colored compounds.

• Oxidation: The presence of oxidizing agents or exposure to oxygen can lead to oxidative degradation, which is a known instability pathway for glucosamine.[1][2]

• Temperature: Elevated temperatures can accelerate the rate of degradation reactions.

• Light Exposure: Although less commonly reported as the primary cause, prolonged exposure to light can contribute to degradation.

Q2: What is the optimal pH for dissolving d-Glucosamine sulfate potassium to ensure maximum stability?

A2: For maximum stability of d-Glucosamine sulfate in an aqueous solution, a pH of 5.0 is recommended.[3] Studies have shown that the degradation rate is minimized at this pH.

Q3: I suspect my d-Glucosamine sulfate potassium has degraded. What are the likely degradation products?

A3: Under forced degradation conditions, such as heating in water at varying pH levels, d-Glucosamine can degrade into several products. At a pH of 8.5 and elevated temperatures, degradation products can include furfurals, pyrazines (such as pyrazine (B50134) and methylpyrazine), 3-hydroxypyridines, pyrrole-2-carboxaldehyde, and acetol.[4]

Q4: How stable is d-Glucosamine sulfate potassium in aqueous solution under optimal conditions?

A4: Under optimal conditions (pH 5.0 buffer solution at 25°C), d-Glucosamine sulfate is quite stable. The degradation rate constant has been estimated to be 5.93 x 10⁻⁶ hr⁻¹, which corresponds to a t₉₀ (the time for 10% degradation) of approximately 2.03 years.[3]

Q5: Are there any materials or substances I should avoid when preparing and storing d-Glucosamine sulfate potassium solutions?

A5: Yes. To minimize degradation, you should avoid contact with strong oxidizing agents and strong acids. Additionally, ensure that your containers are clean and free of any residues that could act as catalysts for degradation.

Troubleshooting Guides

Issue 1: Rapid Degradation of d-Glucosamine Sulfate Potassium Solution

• Symptom: Noticeable discoloration, precipitation, or a significant drop in potency shortly after preparation.

• Troubleshooting Steps:

  • Verify pH: Immediately check the pH of your solution. If it is not within the optimal range (around pH 5.0), adjust it using a suitable buffer.

  • Check for Oxidizing Agents: Review your experimental protocol and the composition of your solution. Ensure that no strong oxidizing agents have been inadvertently introduced.

  • Storage Conditions: Confirm that the solution is being stored at the recommended temperature and protected from light. If not, relocate the solution to a cool, dark place.

  • Solvent Quality: Use high-purity, deoxygenated water or buffer for solution preparation to minimize oxidative stress.

Issue 2: Inconsistent Results in Assays

• Symptom: High variability in quantitative analysis (e.g., HPLC) of d-Glucosamine sulfate potassium concentration between samples or over a short period.

• Troubleshooting Steps:

  • Solution Stability: The sample and standard solutions of glucosamine have been shown to be stable for up to one week.[5][6] If your analysis is performed over a longer period, consider preparing fresh solutions.

  • pH of Mobile Phase: For HPLC analysis, the pH of the mobile phase can be critical. Ensure the pH is controlled and consistent across all runs.

  • Forced Degradation Study: If you suspect that your experimental conditions are causing degradation, perform a forced degradation study to identify the extent of the issue. This involves intentionally exposing your sample to stress conditions (acid, base, oxidation, heat, light) to see if degradation products interfere with your assay.

Quantitative Data Summary

The following table summarizes the stability of d-Glucosamine sulfate under different conditions based on available literature.

Condition	Observation	Quantitative Data	Reference
Optimal pH	Most stable at pH 5.0.	Degradation rate constant at 25°C in pH 5 buffer: 5.93 x 10⁻⁶ hr⁻¹ (t₉₀ ≈ 2.03 years)	[3]
Oxidative Stress	Susceptible to degradation.	A forced degradation study showed that glucosamine was stable in acidic, alkaline, thermal, and neutral conditions but not in oxidative conditions.	[1][2]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for d-Glucosamine Sulfate Potassium

This protocol is adapted from a validated stability-indicating HPLC method.[5][6]

• Objective: To quantify the concentration of d-Glucosamine sulfate potassium and separate it from its potential degradation products.

• Instrumentation: High-Performance Liquid Chromatograph (HPLC) with UV detection.

• Materials:

  • d-Glucosamine sulfate potassium reference standard

  • Acetonitrile (HPLC grade)

  • Phosphate buffer (pH 7.50)

  • Phenomenex Luna amino column (150 mm x 4.6 mm, 5 µm particle size)

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile:Phosphate buffer (75:25, v/v), pH 7.50

  • Flow Rate: 1.5 ml/min

  • Detection: UV at 195 nm

  • Injection Volume: 20 µl

• Procedure:

  • Prepare standard solutions of d-Glucosamine sulfate potassium in the mobile phase at known concentrations.

  • Prepare sample solutions by dissolving the test material in the mobile phase to achieve a concentration within the linear range of the assay.

  • Inject the standard and sample solutions into the HPLC system.

  • Quantify the amount of d-Glucosamine sulfate potassium in the samples by comparing the peak areas with those of the standards.

Protocol 2: Forced Degradation Study

This protocol provides a general framework for conducting a forced degradation study.

• Objective: To assess the stability of d-Glucosamine sulfate potassium under various stress conditions and to generate potential degradation products for analytical method validation.

• Materials:

  • d-Glucosamine sulfate potassium

  • Hydrochloric acid (HCl) solution (e.g., 0.1 N)

  • Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 N)

  • Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

  • High-purity water

• Procedure:

  • Acid Hydrolysis: Dissolve d-Glucosamine sulfate potassium in 0.1 N HCl and heat (e.g., at 60°C for a specified time). Neutralize the solution before analysis.

  • Base Hydrolysis: Dissolve d-Glucosamine sulfate potassium in 0.1 N NaOH and keep at room temperature or heat gently for a specified time. Neutralize the solution before analysis.

  • Oxidative Degradation: Dissolve d-Glucosamine sulfate potassium in a solution of H₂O₂ (e.g., 3%) and keep at room temperature for a specified time.

  • Thermal Degradation: Expose a solid sample of d-Glucosamine sulfate potassium to dry heat (e.g., in an oven at a specified temperature and duration). Dissolve the sample for analysis.

  • Photodegradation: Expose a solution of d-Glucosamine sulfate potassium to a light source (e.g., UV lamp) for a specified duration.

  • Analysis: Analyze all stressed samples, along with an unstressed control sample, using a stability-indicating analytical method (such as the HPLC method described in Protocol 1).

Visualizations

Caption: Troubleshooting workflow for d-Glucosamine sulfate potassium instability.

Caption: Potential degradation pathway of d-Glucosamine in aqueous solution.

References

• 1. researchgate.net [researchgate.net]
• 2. iosrjournals.org [iosrjournals.org]
• 3. Evaluation of the physicochemical stability and skin permeation of glucosamine sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. A stability-indicating HPLC method for the determination of glucosamine in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: d-Glucosamine Sulfate Potassium Chloride in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with guidance on the proper use of d-Glucosamine sulfate (B86663) potassium chloride in cell culture to minimize degradation and ensure experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is d-Glucosamine sulfate potassium chloride and why is it used in cell culture?

A1: d-Glucosamine sulfate potassium chloride is a stabilized form of d-Glucosamine, an amino sugar that is a fundamental building block for glycosaminoglycans (GAGs) and proteoglycans, essential components of the extracellular matrix.[1] In cell culture, it is used to study a variety of cellular processes, including cartilage formation, inflammation, and cancer cell proliferation.[2][3] The potassium chloride in the formulation stabilizes the otherwise hygroscopic and unstable glucosamine (B1671600) sulfate.[4][5]

Q2: How stable is d-Glucosamine sulfate potassium chloride in its powdered form?

A2: The powdered form of d-Glucosamine sulfate potassium chloride is stable under normal conditions.[6] For optimal shelf life, it should be stored in a cool, dry place, protected from light and moisture.[7][8] Keep the container tightly sealed to prevent the absorption of moisture, which can lead to degradation.[5][6]

Q3: What is the stability of d-Glucosamine sulfate in aqueous solutions?

A3: Glucosamine sulfate is most stable in acidic conditions, with optimal stability reported at pH 5.0.[9] While comprehensive data at physiological pH (7.2-7.4) and 37°C in cell culture media is limited, one study on glucosamine sulfate in a pH 5 buffer solution at 25°C estimated a shelf life (t90) of approximately 2.03 years.[9] Another study demonstrated that glucosamine solutions are stable for at least 48 hours at both 4°C and room temperature.[10] However, prolonged incubation at 37°C in neutral to slightly alkaline cell culture media may lead to gradual degradation.

Q4: What are the potential degradation products of d-Glucosamine in cell culture medium?

A4: Under forced degradation conditions (high temperature), glucosamine can degrade into various compounds, including furfurals (like 5-hydroxymethylfurfural) and, at alkaline pH, pyrazines.[11] While the rate of formation of these products at 37°C is expected to be significantly lower, their potential presence should be considered in long-term experiments.

Q5: Are the degradation products of glucosamine toxic to cells?

A5: Yes, some potential degradation products can be cytotoxic. Furfural and 5-hydroxymethylfurfural (B1680220) have been shown to exhibit cytotoxicity against certain cell lines.[2][3][12][13] Pyrazines can also negatively impact cell growth and induce oxidative stress.[14] Therefore, minimizing the degradation of d-Glucosamine sulfate in your cell culture medium is crucial for obtaining reliable experimental results.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inconsistent experimental results between batches.	Degradation of d-Glucosamine sulfate in stock solutions or prepared media.	Prepare fresh stock solutions of d-Glucosamine sulfate potassium chloride regularly. Aliquot and store stock solutions at -20°C for no longer than one month. Avoid repeated freeze-thaw cycles. Prepare complete media containing glucosamine fresh for each experiment.
Observed cytotoxicity or reduced cell viability.	1. High concentration of d-Glucosamine sulfate. 2. Formation of cytotoxic degradation products. 3. High glucose concentration in the medium competing with glucosamine uptake.	1. Perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line. 2. Minimize incubation time with glucosamine-containing medium where possible. Prepare fresh media for long-term experiments. 3. Consider using a medium with a lower glucose concentration if competition for cellular uptake is a concern.
Precipitate formation in the medium upon addition of d-Glucosamine sulfate stock solution.	The concentration of the stock solution is too high, or the solvent is not fully compatible with the medium.	Ensure the final concentration of the solvent from the stock solution in the medium is low (typically <0.1%). If dissolving in PBS, ensure it is sterile and pH-compatible with your medium.
Change in medium color (e.g., yellowing) after adding d-Glucosamine sulfate.	A significant drop in pH. A 20 mg/mL solution of d-Glucosamine sulfate potassium chloride can have a pH between 3.0 and 5.0.[15][16]	Check the pH of your final medium after adding the glucosamine stock solution. If necessary, adjust the pH with sterile sodium bicarbonate.

Experimental Protocols

Protocol 1: Preparation of a Sterile Stock Solution of d-Glucosamine Sulfate Potassium Chloride (1 M)

Materials:

• d-Glucosamine sulfate potassium chloride powder

• Sterile phosphate-buffered saline (PBS) or serum-free cell culture medium

• Sterile 0.22 µm syringe filter

• Sterile conical tubes or microcentrifuge tubes

Procedure:

• Weigh the required amount of d-Glucosamine sulfate potassium chloride powder in a sterile container. (Molecular Weight: 605.52 g/mol )

• Under sterile conditions (e.g., in a laminar flow hood), dissolve the powder in sterile PBS or serum-free medium to a final concentration of 1 M.

• Ensure complete dissolution. Gentle warming to 37°C may aid dissolution.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile conical tube.

• Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Label the aliquots clearly with the name of the compound, concentration, and date of preparation.

• Store the aliquots at -20°C for up to one month. Avoid repeated freeze-thaw cycles.[17]

Protocol 2: Stability Assessment of d-Glucosamine Sulfate in Cell Culture Medium

This protocol allows you to assess the stability of d-Glucosamine sulfate in your specific cell culture medium under your experimental conditions.

Materials:

• Complete cell culture medium (e.g., DMEM/F-12 + 10% FBS)

• Sterile stock solution of d-Glucosamine sulfate potassium chloride (1 M)

• Sterile tubes

• Incubator at 37°C with 5% CO2

• Method for quantifying glucosamine (e.g., HPLC, enzymatic assay kit[18])

Procedure:

• Prepare your complete cell culture medium containing the desired final concentration of d-Glucosamine sulfate.

• Dispense the medium into sterile tubes for each time point (e.g., 0, 24, 48, 72 hours).

• Immediately process the "0 hour" time point sample for glucosamine quantification.

• Incubate the remaining tubes at 37°C in a 5% CO2 incubator.

• At each subsequent time point (24, 48, 72 hours), remove a tube and quantify the remaining glucosamine concentration.

• Plot the concentration of glucosamine versus time to determine its stability.

Data Presentation

Table 1: Stability of d-Glucosamine Sulfate in Aqueous Solution

Condition	pH	Temperature	Stability Metric	Reference
Aqueous Buffer	5.0	25°C	t90 ≈ 2.03 years	[9]
Aqueous Solution	Not specified	4°C	Stable for at least 48 hours	[10]
Aqueous Solution	Not specified	Room Temp	Stable for at least 48 hours	[10]

Note: The stability in complete cell culture medium at 37°C may be lower due to the presence of other components and physiological conditions. It is recommended to perform a stability study as described in Protocol 2 for long-term experiments.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. 5‐Hydroxymethylfurfural and Furfural Chemistry Toward Biobased Surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. US4642340A - Stable compounds of glucosamine sulphate - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. redox.com [redox.com]
• 7. us.cambridgecommodities.com [us.cambridgecommodities.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Evaluation of the physicochemical stability and skin permeation of glucosamine sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development and validation of a novel high performance liquid chromatography-coupled with Corona charged aerosol detector method for quantification of glucosamine in dietary supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lib3.dss.go.th [lib3.dss.go.th]
• 12. updatepublishing.com [updatepublishing.com]
• 13. updatepublishing.com [updatepublishing.com]
• 14. Pyrazine, 2-ethylpyridine, and 3-ethylpyridine are cigarette smoke components that alter the growth of normal and malignant human lung cells, and play a role in multidrug resistance development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Glucosamine Sulfate Potassium Chloride [drugfuture.com]
• 16. Glucosamine Sulfate Potassium Chloride USP BP Ph Eur Manufacturers [mubychem.com]
• 17. benchchem.com [benchchem.com]
• 18. prod-docs.megazyme.com [prod-docs.megazyme.com]

Technical Support Center: Troubleshooting d-Glucosamine Sulfate Potassium Chloride Interference in Colorimetric Assays

Welcome to our dedicated support center for researchers, scientists, and drug development professionals encountering challenges with d-Glucosamine sulfate (B86663) potassium chloride in colorimetric assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you navigate and mitigate potential interference in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is d-Glucosamine sulfate potassium chloride and why might it interfere with my colorimetric assay?

D-Glucosamine sulfate potassium chloride is a double salt complex containing D-glucosamine, a naturally occurring amino sugar. It is a common component in supplements and various biological samples. Interference in colorimetric assays can arise from its constituent parts:

• D-Glucosamine: As a reducing sugar, it can interfere with assays that rely on the reduction of metal ions, such as the bicinchoninic acid (BCA) assay.

• Sulfate Groups: These can directly react with dyes used in assays for sulfated glycosaminoglycans (sGAGs), like the dimethylmethylene blue (DMMB) assay, potentially leading to an overestimation of sGAG content.

• Potassium Chloride: High salt concentrations can alter the ionic strength of the sample, which may affect protein-dye binding interactions in assays like the Bradford assay.

Q2: My protein concentration readings are unexpectedly high when using the BCA assay on samples containing d-Glucosamine sulfate. Why is this happening?

The bicinchoninic acid (BCA) assay involves a two-step reaction where cupric ions (Cu²⁺) are reduced to cuprous ions (Cu¹⁺) by protein. These cuprous ions then react with BCA to produce a purple color. D-glucosamine is a reducing sugar and can also reduce Cu²⁺ to Cu¹⁺, leading to a false positive signal and an overestimation of the actual protein concentration.[1][2][3]

Q3: Can d-Glucosamine sulfate potassium chloride interfere with the Bradford assay?

Yes, interference is possible, although the mechanism differs from the BCA assay. The Bradford assay uses the dye Coomassie Brilliant Blue G-250, which binds to proteins, causing a shift in its absorbance maximum.[4][5] High concentrations of salts, such as potassium chloride present in the d-Glucosamine sulfate potassium chloride complex, can disrupt the ionic interactions between the dye and the protein, potentially leading to inaccurate results.[6]

Q4: I am using the DMMB assay to quantify sulfated glycosaminoglycans (sGAGs). Will d-Glucosamine sulfate in my sample affect the results?

The dimethylmethylene blue (DMMB) assay is designed to quantify sGAGs by reacting with their sulfate groups. Since d-Glucosamine sulfate contains a sulfate group, it can be detected by the DMMB dye, leading to an artificially high reading of sGAG content. This is a direct interference based on the assay's principle of detection.

Q5: How can I remove d-Glucosamine sulfate potassium chloride from my samples before performing a colorimetric assay?

Several methods can be employed to remove small molecules like d-Glucosamine sulfate potassium chloride from protein samples:

• Dialysis: This technique uses a semi-permeable membrane to separate large molecules (like proteins) from small molecules (like glucosamine (B1671600) and salts).[7][8][9][10]

• Acetone (B3395972) Precipitation: This method precipitates proteins out of the solution, leaving smaller molecules like d-Glucosamine sulfate in the supernatant, which can then be discarded.[11][12][13][14]

• Trichloroacetic Acid (TCA) Precipitation: Similar to acetone precipitation, TCA is used to precipitate proteins, which can then be separated from the interfering substances in the supernatant.[11][15][16][17][18][19]

Q6: Are there alternative assays I can use that are less susceptible to interference from d-Glucosamine sulfate potassium chloride?

For protein quantification, if your sample contains reducing sugars, the Bradford assay is generally a better choice than the BCA assay, although it is sensitive to detergents and high salt concentrations.[20] For sGAG quantification, if interference from non-sGAG polyanions is a concern, modifying the DMMB assay by lowering the pH to 1.5 can help reduce this interference.[21][22][23]

Troubleshooting Guides

Issue 1: Overestimation of Protein Concentration with the BCA Assay

Potential Cause: Interference from the reducing sugar component (D-glucosamine) of d-Glucosamine sulfate potassium chloride.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high BCA assay readings.

Recommended Actions:

• Confirm the presence of d-Glucosamine sulfate: Review your sample composition.

• Remove the interfering substance:

  • Dialysis: Effective for removing small molecules. Ensure the molecular weight cut-off (MWCO) of the dialysis membrane is appropriate to retain your protein of interest while allowing d-Glucosamine sulfate to pass through.

  • Precipitation (Acetone or TCA): A faster alternative to dialysis for removing small molecules and concentrating your protein.

• Use an alternative assay: If sample cleanup is not feasible, consider using the Bradford assay, which is not affected by reducing sugars. However, be mindful of potential interference from high salt concentrations.

Issue 2: Inaccurate Results with the Bradford Assay

Potential Cause: Interference from the high salt concentration (potassium chloride) in the d-Glucosamine sulfate potassium chloride complex.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate Bradford assay readings.

Recommended Actions:

• Assess salt concentration: Determine the final concentration of potassium chloride in your sample.

• Reduce salt concentration:

  • Dilution: If your protein concentration is high enough, diluting the sample may reduce the salt concentration to a non-interfering level. Remember to account for the dilution factor in your final calculation.

  • Desalting/Dialysis: Use dialysis or a desalting column to exchange the sample buffer and remove excess salts.

  • Precipitation: Acetone or TCA precipitation will also effectively remove salts.

Issue 3: Overestimation of sGAG Content with the DMMB Assay

Potential Cause: Direct interference from the sulfate groups of d-Glucosamine sulfate and potential interference from other polyanionic contaminants (e.g., DNA, hyaluronic acid).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high DMMB assay readings.

Recommended Actions:

• Modify the DMMB Assay Protocol: Adjust the pH of the DMMB dye solution to 1.5. This has been shown to reduce interference from non-sulfated glycosaminoglycans and other polyanions like DNA.[21][22][23]

• Include appropriate controls: Run a standard curve with known concentrations of d-Glucosamine sulfate to quantify its specific contribution to the signal.

• Sample Cleanup: For samples with very high concentrations of d-Glucosamine sulfate, consider a sample cleanup method like dialysis prior to the assay.

Quantitative Data Summary

Table 1: Interference in Colorimetric Assays

Assay	Interfering Component of d-Glucosamine Sulfate KCl	Mechanism of Interference	Potential Effect on Reading
BCA Assay	D-Glucosamine (Reducing Sugar)	Reduction of Cu²⁺ to Cu¹⁺	Overestimation of protein
Bradford Assay	Potassium Chloride (Salt)	Disruption of protein-dye binding	Inaccurate reading (over or underestimation)
DMMB Assay	Sulfate Group	Direct binding of dye to sulfate	Overestimation of sGAGs

Table 2: Comparison of Sample Cleanup Methods

Method	Principle	Advantages	Disadvantages
Dialysis	Size-based separation using a semi-permeable membrane	Gentle, preserves protein activity	Time-consuming, potential for sample dilution
Acetone Precipitation	Protein precipitation leaving small molecules in solution	Fast, concentrates protein, removes lipids	Can denature proteins, pellet may be hard to resolubilize
TCA Precipitation	Protein precipitation in strong acid	Efficient precipitation, concentrates protein	Harsh conditions can lead to irreversible protein denaturation

Experimental Protocols

Protocol 1: Acetone Precipitation of Protein Samples

• Place your protein sample (e.g., 100 µL) in a microcentrifuge tube.

• Add four times the sample volume of ice-cold acetone (400 µL).

• Vortex briefly and incubate the tube at -20°C for 60 minutes to precipitate the protein.[12]

• Centrifuge at 13,000-15,000 x g for 10 minutes at 4°C.

• Carefully decant the supernatant, which contains the d-Glucosamine sulfate potassium chloride.

• Allow the protein pellet to air-dry for about 30 minutes. Do not over-dry.

• Resuspend the pellet in a buffer compatible with your downstream colorimetric assay.

Protocol 2: Dialysis for Removal of Small Molecules

• Prepare the dialysis membrane according to the manufacturer's instructions. Select a membrane with a molecular weight cut-off (MWCO) that is significantly smaller than your protein of interest (e.g., 3.5 kDa MWCO for a 30 kDa protein).

• Load your sample into the dialysis tubing or cassette.

• Place the sealed tubing/cassette in a beaker containing a large volume of dialysis buffer (at least 200 times the sample volume).[7]

• Stir the buffer gently at 4°C.

• Change the dialysis buffer every 2-3 hours for a total of 3-4 changes to ensure complete removal of small molecules. An overnight dialysis is also common.[8][24]

• Recover your protein sample from the dialysis tubing/cassette.

Protocol 3: Modified DMMB Assay (pH 1.5)

• Prepare the DMMB reagent at pH 1.5: Dissolve 16 mg of 1,9-dimethylmethylene blue in 5 mL of ethanol. In a separate container, add 3.04 g of glycine (B1666218) and 2.37 g of NaCl to 995 mL of deionized water and stir until dissolved. Adjust the pH of the glycine/NaCl solution to 1.5 with HCl. Slowly add the DMMB/ethanol solution to the acidic glycine/NaCl solution while stirring.

• Prepare standards and samples: Create a standard curve using chondroitin (B13769445) sulfate.

• Perform the assay: Add 20 µL of your sample or standard to a 96-well plate. Add 200 µL of the pH 1.5 DMMB reagent to each well.

• Read absorbance: Immediately measure the absorbance at 525 nm and 595 nm. The sGAG concentration is proportional to the difference in absorbance (A₅₂₅ - A₅₉₅).[21]

References

• 1. DigitalCommons@ONU - ONU Student Research Colloquium: Quantification of Reducing Sugars Using the BCA Protein Assay [digitalcommons.onu.edu]
• 2. benchchem.com [benchchem.com]
• 3. Protein measurement using bicinchoninic acid: elimination of interfering substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bradford protein assay - Wikipedia [en.wikipedia.org]
• 5. Mechanism of dye response and interference in the Bradford protein assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. home.sandiego.edu [home.sandiego.edu]
• 8. info.gbiosciences.com [info.gbiosciences.com]
• 9. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 10. Dialysis or Desalting? Choosing a Protein Purification Method - Life in the Lab [thermofisher.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. mass-spec.chem.tamu.edu [mass-spec.chem.tamu.edu]
• 14. How do I perform an Acetone Precipitation for concentrating and desalting protein samples? [qiagen.com]
• 15. Precipitation Procedures [sigmaaldrich.com]
• 16. interchim.fr [interchim.fr]
• 17. tdi.ox.ac.uk [tdi.ox.ac.uk]
• 18. Simple TCA/acetone protein extraction protocol for proteomics studies. [protocols.io]
• 19. qb3.berkeley.edu [qb3.berkeley.edu]
• 20. researchgate.net [researchgate.net]
• 21. Fact versus artifact: Avoiding erroneous estimates of sulfated glycosaminoglycan content using the dimethylmethylene blue colorimetric assay for tissue-engineered constructs - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. creative-biostructure.com [creative-biostructure.com]

Technical Support Center: Optimizing d-Glucosamine Sulfate Potassium in Chondrogenesis Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in optimizing the concentration of d-Glucosamine sulfate (B86663) potassium for your chondrogenesis experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration of d-Glucosamine sulfate potassium for in vitro chondrogenesis experiments?

A1: The optimal concentration of d-Glucosamine sulfate potassium can vary depending on the cell type and culture conditions. However, a general recommendation is to start with a concentration range of 100 µM to 2 mM. One study on primary bovine chondrocytes in 3D hydrogel constructs found that d-Glucosamine enhanced cartilage-specific matrix components, such as aggrecan and collagen type II, in a dose-dependent manner up to 2 mM. However, this positive effect was diminished at a concentration of 15 mM.[1][2] For human chondrocytes, concentrations in the range of 0.1–100 μM have been used to study effects on inflammatory pathways. Therefore, a dose-response experiment within the 100 µM to 5 mM range is advisable to determine the optimal concentration for your specific experimental setup.

Q2: What are the key chondrogenic markers to assess the effect of d-Glucosamine sulfate potassium?

A2: The primary transcription factor for chondrogenesis is SOX9. Its expression is crucial for the differentiation of mesenchymal stem cells into chondrocytes and for maintaining the chondrocytic phenotype. Key downstream targets and essential components of the cartilage extracellular matrix are Aggrecan (ACAN) and Collagen Type II (COL2A1). Monitoring the gene and protein expression of SOX9, Aggrecan, and Collagen Type II is fundamental to evaluating the chondrogenic potential of d-Glucosamine sulfate potassium.

Q3: Which signaling pathways are primarily affected by d-Glucosamine during chondrogenesis?

A3: d-Glucosamine has been shown to modulate several key signaling pathways involved in chondrogenesis and cartilage homeostasis:

• Wnt/β-catenin Pathway: Glucosamine (B1671600) can promote chondrocyte proliferation by upregulating components of the Wnt/β-catenin signaling pathway.[3]

• NF-κB Pathway: In inflammatory conditions, d-Glucosamine can inhibit the NF-κB signaling pathway, thereby reducing the expression of pro-inflammatory cytokines and matrix metalloproteinases (MMPs) that degrade cartilage.

• TGF-β1 Signaling: Glucosamine can enhance the expression of Transforming Growth Factor-beta 1 (TGF-β1), a potent inducer of chondrogenesis.[1][2] This pathway is critical for the synthesis of extracellular matrix components like aggrecan and collagen type II.

• Mitogen-Activated Protein Kinase (MAPK) Pathway: d-Glucosamine has been observed to modulate the MAPK pathway by inhibiting p38 and JNK, and increasing ERK expression in chondrocytes, which can influence cell proliferation and matrix synthesis.[4]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no expression of chondrogenic markers (SOX9, Aggrecan, Collagen Type II)	Suboptimal concentration of d-Glucosamine sulfate potassium.	Perform a dose-response experiment with concentrations ranging from 100 µM to 5 mM to identify the optimal concentration for your cell type and culture system.
Inappropriate cell type or passage number.	Use early passage primary chondrocytes or mesenchymal stem cells (MSCs) with proven chondrogenic potential. High passage numbers can lead to dedifferentiation.
Insufficient culture duration.	Chondrogenesis is a time-dependent process. Extend the culture period to 14, 21, or even 28 days, with regular media changes containing fresh d-Glucosamine sulfate potassium.
High levels of cell death or cytotoxicity	Glucosamine concentration is too high.	High concentrations of glucosamine (e.g., above 10 mM) can be cytotoxic. Reduce the concentration of d-Glucosamine sulfate potassium to the lower end of the recommended range (100 µM to 2 mM).
Osmotic stress due to high salt concentration from the potassium sulfate salt.	Ensure your culture medium has the correct osmolarity. If using high concentrations of d-Glucosamine sulfate potassium, you may need to adjust the salt concentration of your basal medium.
Inconsistent or variable results between experiments	Variability in cell source or passage number.	Standardize the source and passage number of your cells for all experiments.
Inconsistent preparation of d-Glucosamine sulfate potassium solution.	Prepare a fresh, sterile stock solution of d-Glucosamine sulfate potassium for each set of experiments. Ensure it is fully dissolved and pH-adjusted if necessary.
3D culture system not optimized.	If using a 3D culture system (e.g., hydrogels, pellet cultures), ensure consistent cell seeding density and construct size.
Low production of extracellular matrix (ECM)	Insufficient growth factors in the culture medium.	While d-Glucosamine can promote chondrogenesis, it often works synergistically with other growth factors. Supplement your chondrogenic medium with TGF-β1 (10 ng/mL) or other relevant growth factors like BMP-2.
Inadequate nutrient supply.	Ensure your culture medium is rich in essential nutrients for matrix synthesis, such as ascorbate-2-phosphate (a cofactor for collagen synthesis).

Quantitative Data on d-Glucosamine's Effect on Chondrogenic Markers

The following tables summarize the dose-dependent effects of glucosamine on the expression of key chondrogenic markers as reported in various studies. It is important to note that the specific form of glucosamine and the experimental conditions vary between studies.

Table 1: Effect of Glucosamine on SOX9 Expression

Cell Type	Glucosamine Concentration	Fold Change in SOX9 Expression	Reference
Mesenchymal Stem Cells	Not specified	Upregulation
Articular Chondrocytes	Not specified	Modulated by growth factors	[5]

Table 2: Effect of Glucosamine on Aggrecan (ACAN) Expression

Cell Type	Glucosamine Concentration	Fold Change in Aggrecan Expression	Reference
Primary Bovine Chondrocytes	Up to 2 mM	Dose-dependent increase	[1][2]
Primary Bovine Chondrocytes	15 mM	Effect lost	[1][2]
Human Mesenchymal Stem Cells	Not specified	Upregulation in the presence of TGF-β3	[6]

Table 3: Effect of Glucosamine on Collagen Type II (COL2A1) Expression

Cell Type	Glucosamine Concentration	Fold Change in Collagen Type II Expression	Reference
Primary Bovine Chondrocytes	Up to 2 mM	Dose-dependent increase	[1][2]
Primary Bovine Chondrocytes	15 mM	Effect lost	[1][2]
Human Mesenchymal Stem Cells	Not specified	Upregulation in the presence of TGF-β3	[6]

Experimental Protocols

Protocol 1: In Vitro Chondrogenesis of Mesenchymal Stem Cells (MSCs) in Pellet Culture

This protocol provides a general framework for inducing chondrogenesis in MSCs using a pellet culture system and treating with d-Glucosamine sulfate potassium.

Materials:

• Human bone marrow-derived MSCs (low passage, P2-P4)

• DMEM-high glucose

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Chondrogenic differentiation medium:

  • DMEM-high glucose

  • 1% Penicillin-Streptomycin

  • 1X ITS+ Premix (Insulin-Transferrin-Selenium)

  • 100 nM Dexamethasone

  • 50 µg/mL Ascorbate-2-phosphate

  • 10 ng/mL TGF-β1

• d-Glucosamine sulfate potassium

• Conical polypropylene (B1209903) tubes (15 mL)

• Reagents for RNA extraction (e.g., TRIzol) and qPCR

• Reagents for histological analysis (e.g., Alcian Blue staining)

Procedure:

• MSC Expansion: Culture MSCs in DMEM-high glucose supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C and 5% CO2. Passage cells upon reaching 80-90% confluency.

• Pellet Formation:

  • Harvest MSCs using trypsin-EDTA and resuspend in chondrogenic differentiation medium at a concentration of 5 x 10^5 cells/mL.

  • Aliquot 0.5 mL of the cell suspension into 15 mL conical tubes.

  • Centrifuge at 500 x g for 5 minutes. Do not aspirate the supernatant.

  • Loosen the caps (B75204) of the tubes to allow for gas exchange and incubate at 37°C and 5% CO2. The cells will form a pellet at the bottom of the tube within 24-48 hours.

• d-Glucosamine Sulfate Potassium Treatment:

  • Prepare a stock solution of d-Glucosamine sulfate potassium in sterile PBS or culture medium.

  • After 24-48 hours of pellet formation, carefully aspirate the old medium and replace it with fresh chondrogenic differentiation medium containing the desired concentration of d-Glucosamine sulfate potassium (e.g., 100 µM, 500 µM, 1 mM, 2 mM, 5 mM). Also include a control group without glucosamine.

  • Change the medium every 2-3 days for the duration of the experiment (typically 21-28 days).

• Analysis of Chondrogenesis:

  • Gene Expression Analysis (qPCR): At desired time points (e.g., day 7, 14, 21), harvest pellets for RNA extraction. Analyze the expression of SOX9, ACAN, and COL2A1 relative to a housekeeping gene.

  • Histological Analysis: At the end of the culture period, fix pellets in 4% paraformaldehyde, embed in paraffin, and section. Stain with Alcian Blue to visualize proteoglycan-rich extracellular matrix.

Signaling Pathways and Experimental Workflows

Glucosamine's Influence on Key Chondrogenic Signaling Pathways

Caption: Key signaling pathways modulated by d-Glucosamine in chondrocytes.

Experimental Workflow for Optimizing d-Glucosamine Concentration

Caption: Workflow for determining the optimal d-Glucosamine concentration.

References

• 1. The epigenetic effect of glucosamine and a nuclear factor-kappa B (NF-kB) inhibitor on primary human chondrocytes – Implications for osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glucosamine promotes chondrocyte proliferation via the Wnt/β-catenin signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The epigenetic effect of glucosamine and a nuclear factor-kappa B (NF-kB) inhibitor on primary human chondrocytes--implications for osteoarthritis. [vivo.weill.cornell.edu]
• 5. Role of Sox9 in Growth Factor Regulation of Articular Chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Addressing batch-to-batch variability of "d-Glucosamine sulfate potassium"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the batch-to-batch variability of d-Glucosamine sulfate (B86663) potassium chloride and other common issues encountered during experimentation.

Troubleshooting Guides

This section offers step-by-step guidance to diagnose and resolve common problems that may arise during your experiments.

Issue 1: Inconsistent or Unexplained Results in Cell-Based Assays

You observe significant variations in cellular responses (e.g., proliferation, gene expression, protein phosphorylation) between different batches of d-Glucosamine sulfate potassium chloride.

Caption: Troubleshooting workflow for inconsistent experimental results.

Potential Cause	Recommended Action
Variation in pH	The pH of a 20 mg/mL solution should be between 3.0 and 5.0.[1] A batch at the lower end of this range could slightly alter the pH of your cell culture medium, affecting cell viability and function. Solution: Prepare the d-Glucosamine sulfate potassium chloride stock solution in a buffered saline solution (e.g., PBS) and re-verify the pH of the final working concentration in your cell culture medium.
Moisture Content	The compound is hygroscopic.[2] Higher moisture content in a batch can lead to inaccurate weighing and a lower effective concentration in your experiments. The acceptable loss on drying is typically not more than 1.0%.[1] Solution: Store the compound in a desiccator. For a new batch, consider performing a loss on drying test if you suspect moisture absorption.
Presence of Impurities	Heavy metal impurities (e.g., arsenic, lead) can be toxic to cells even at low concentrations.[1] The manufacturing process can also introduce other impurities. Solution: Review the Certificate of Analysis for levels of heavy metals and other specified impurities. If you suspect an unlisted impurity, consider using analytical techniques like HPLC-MS to screen for contaminants.
Degradation of the Compound	Improper storage (e.g., exposure to light or moisture) can lead to degradation of the compound. Solution: Store in tight, light-resistant containers as recommended.[1] Prepare fresh stock solutions regularly and store them at -20°C for short-term use.
Inaccurate Solution Preparation	Errors in weighing or dilution can lead to incorrect concentrations. Solution: Calibrate your balance regularly. Prepare a fresh stock solution and verify its concentration using an appropriate analytical method if possible.

Issue 2: Poor Solubility or Precipitation in Media

You notice that the d-Glucosamine sulfate potassium chloride does not fully dissolve or precipitates out of your stock solution or cell culture medium.

Potential Cause	Recommended Action
Incorrect Solvent	While d-Glucosamine sulfate potassium chloride is freely soluble in water, using a solvent with a high percentage of organic content may reduce its solubility. Solution: Dissolve the compound in sterile water or a saline buffer like PBS before diluting it into your final culture medium.
Supersaturation	Attempting to make a stock solution that is too concentrated can lead to precipitation, especially at lower temperatures. Solution: Prepare a stock solution at a concentration that is known to be stable (e.g., 1M in PBS). Store at room temperature or 4°C for short-term use, or in aliquots at -20°C to prevent freeze-thaw cycles.
Interaction with Media Components	High concentrations of certain ions or proteins in the cell culture medium could potentially interact with the compound and reduce its solubility. Solution: Add the d-Glucosamine sulfate potassium chloride solution to the medium slowly while stirring. Visually inspect for any signs of precipitation.

Frequently Asked Questions (FAQs)

Quality Control and Characterization

Q1: What are the key parameters to check on a Certificate of Analysis (CoA) for d-Glucosamine sulfate potassium chloride?

A1: When you receive a new batch, you should carefully review the CoA for the following key parameters:

Parameter	Typical Specification	Importance
Assay (on dried basis)	98.0% - 102.0%	Confirms the purity and identity of the compound.
Specific Rotation	+47° to +53°	Ensures the correct stereoisomer (d-form) is present.
pH (20 mg/mL solution)	3.0 - 5.0[1]	Can impact the pH of your experimental solutions and affect cell health.
Loss on Drying	≤ 1.0%[1]	Indicates the amount of water present; high moisture can lead to inaccurate concentrations.
Residue on Ignition	26.5% - 31.0%[1]	An indicator of the total inorganic content.
Heavy Metals	≤ 0.001%[1]	Heavy metals can be cytotoxic.
Sulfate Content	15.5% - 16.5%[1]	Confirms the correct salt form.

Q2: How can I perform a quick identity check on a new batch in my lab?

A2: You can perform a Fourier-Transform Infrared (FTIR) spectroscopy analysis. The IR spectrum of your sample should be comparable to the reference spectrum provided by the supplier or a pharmacopeial standard.

• Sample Preparation: Mix approximately 1-2 mg of the d-Glucosamine sulfate potassium chloride with 100-200 mg of dry potassium bromide (KBr).

• Pellet Formation: Grind the mixture to a fine powder and press it into a thin, transparent pellet using a hydraulic press.

• Analysis: Acquire the IR spectrum of the pellet using an FTIR spectrometer, typically in the range of 4000-400 cm⁻¹.

• Comparison: Compare the obtained spectrum with a reference spectrum. Key characteristic peaks for glucosamine (B1671600) should be present.

Q3: My HPLC chromatogram shows unexpected peaks. What could they be?

A3: Unexpected peaks in an HPLC analysis could be due to several factors:

• Impurities from Synthesis: Residual starting materials or by-products from the manufacturing process.

• Degradation Products: The compound may have degraded due to improper storage or handling.

• Contamination: Contamination from solvents, vials, or the HPLC system itself.

• Counter-ions: In some chromatographic systems, you may see peaks near the void volume corresponding to the potassium and chloride ions.[3]

To troubleshoot, ensure your mobile phase is correctly prepared, the column is properly equilibrated, and inject a blank (solvent only) to rule out system contamination.

Experimental Procedures

Q4: What is the recommended procedure for preparing a stock solution of d-Glucosamine sulfate potassium chloride for cell culture?

A4: To prepare a sterile stock solution for cell culture experiments, follow these steps:

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of d-Glucosamine sulfate potassium chloride powder.

• Dissolving: Dissolve the powder in a sterile, buffered solution such as PBS to your desired stock concentration (e.g., 1 M). Ensure complete dissolution.

• Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.

• Storage: Aliquot the sterile stock solution into smaller volumes to minimize freeze-thaw cycles and store at -20°C.

Q5: I am seeing unexpected effects on my cells (e.g., decreased viability) at concentrations that are reported to be non-toxic. What could be the cause?

A5: Several factors could contribute to unexpected cytotoxicity:

• Batch-Specific Impurities: As discussed in the troubleshooting guide, a particular batch may contain cytotoxic impurities not present in others.

• pH Shift: A highly concentrated, unbuffered stock solution could alter the pH of your culture medium to a level that stresses the cells.

• Cell Line Sensitivity: The specific cell line you are using may be more sensitive to d-Glucosamine sulfate potassium chloride than those reported in the literature.

• Contamination: Your stock solution or cell culture may be contaminated.

It is recommended to perform a dose-response curve to determine the optimal, non-toxic concentration for your specific cell line and experimental conditions.

Mechanism of Action

Q6: What is the known mechanism of action of glucosamine in chondrocytes that I should be trying to replicate?

A6: In chondrocytes, glucosamine has been shown to exert anti-inflammatory effects, in part by inhibiting the Mitogen-Activated Protein Kinase (MAPK) signaling pathway. Specifically, it can suppress the phosphorylation of JNK and p38, which in turn reduces the expression of matrix metalloproteinases (MMPs) that degrade cartilage.

Caption: Glucosamine's inhibitory effect on the MAPK signaling pathway.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. biopharminternational.com [biopharminternational.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: D-Glucosamine Sulfate Potassium Solution Stability

This technical support guide provides researchers, scientists, and drug development professionals with essential information for maintaining the stability of D-Glucosamine sulfate (B86663) potassium solutions, with a primary focus on pH optimization.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the stability of a D-Glucosamine sulfate potassium solution?

A1: D-Glucosamine sulfate is most stable in an acidic environment, specifically at a pH of 5.0.[1] Solutions of D-glucosamine sulfate potassium chloride typically have a pH in the range of 3.0 to 5.0.[2][3][4]

Q2: What happens if the pH of my glucosamine (B1671600) solution is too high (alkaline)?

A2: At a pH of 8.5 and under elevated temperatures, additional degradation products can be generated, including pyrazines, 3-hydroxypyridines, pyrrole-2-carboxaldehyde, and furans.[5][6] This indicates increased instability and chemical degradation of the glucosamine molecule in alkaline conditions.

Q3: What are the common degradation products of glucosamine in an aqueous solution?

A3: Under heated conditions, major degradation products include furfurals, especially at pH 4 and 7.[5][6] At a more alkaline pH of 8.5, a wider range of compounds, such as pyrazines and 3-hydroxypyridines, can form.[5][6] The main degradation product of glucosamine in subcritical water has been identified as 5-(hydroxymethyl)-furfural.[7][8]

Q4: How long can I expect my D-Glucosamine sulfate solution to be stable?

A4: The stability of your solution is highly dependent on the pH and storage temperature. In a pH 5.0 buffer solution at 25°C, the degradation rate constant has been estimated to be 5.93 x 10⁻⁶ hr⁻¹, which corresponds to a t₉₀ (the time to reach 90% of the initial concentration) of approximately 2.03 years.[1]

Q5: What analytical methods are recommended for assessing the stability of my glucosamine solution?

A5: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for determining the concentration of glucosamine in stability studies.[9][10][11][12] Several validated HPLC methods have been developed for this purpose, often using UV or Evaporative Light Scattering (ELS) detection.[9][10]

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Solution Discoloration (Yellowing/Browning)	Degradation of glucosamine, potentially due to Maillard-type reactions or the formation of furfurals, which can be accelerated by inappropriate pH or high temperatures.	Ensure the solution pH is maintained within the optimal range of 3.0-5.0. Store the solution at recommended temperatures (e.g., 4-8°C for long-term storage) and protect it from light.[12]
Precipitation in the Solution	The solubility of D-glucosamine sulfate potassium can be affected by pH and the presence of other ions.	Verify the pH of the solution and adjust if necessary. Ensure all components are fully dissolved and consider filtration through a 0.45 µm filter.[10]
Loss of Potency/Concentration	Chemical degradation of glucosamine over time, which is accelerated by non-optimal pH and higher temperatures.	Prepare fresh solutions and verify the pH is at the optimal stability point of 5.0.[1] For long-term studies, store aliquots at appropriate cold temperatures.[12]
Inconsistent Analytical Results	Improper sample preparation, non-validated analytical method, or instability of the sample during analysis.	Use a validated stability-indicating HPLC method.[9] Ensure sample and standard solutions are stable under the analysis conditions.[9]

Quantitative Data Summary

The following table summarizes the stability of D-Glucosamine sulfate at different pH values.

pH	Stability	Degradation Rate Constant (at 25°C)	Key Degradation Products (at elevated temp.)
4.0	Stable	Not explicitly stated, but degradation is minimal.	Furfurals[5][6]
5.0	Most Stable	5.93 x 10⁻⁶ hr⁻¹ [1]	Minimal degradation
7.0	Less Stable	Not explicitly stated, but degradation increases.	Furfurals[5][6]
8.5	Unstable	Not explicitly stated, but significant degradation occurs.	Pyrazines, 3-hydroxypyridines, pyrrole-2-carboxaldehyde, furans[5][6]

Experimental Protocols

Protocol: pH Stability Assessment of D-Glucosamine Sulfate Potassium Solution

This protocol outlines a general procedure for evaluating the stability of a D-glucosamine sulfate potassium solution at various pH levels.

1. Materials:

• D-Glucosamine sulfate potassium chloride
• Purified water (HPLC grade)
• Buffer solutions (e.g., phosphate, citrate) at various pH values (e.g., 4.0, 5.0, 7.0, 8.5)
• Acids (e.g., phosphoric acid) and bases (e.g., potassium hydroxide) for pH adjustment
• HPLC system with UV or ELSD detector
• HPLC column suitable for glucosamine analysis (e.g., amino or HILIC column)[9][10]
• Volumetric flasks, pipettes, and other standard laboratory glassware
• pH meter
• Stability chambers or incubators set to desired temperatures (e.g., 25°C, 40°C)

2. Preparation of Solutions:

• Prepare a stock solution of D-glucosamine sulfate potassium in purified water at a known concentration (e.g., 1 mg/mL).
• Prepare a series of buffered solutions at the desired pH values.
• For each pH to be tested, dilute the glucosamine stock solution with the corresponding buffer to the final target concentration.
• Measure and record the initial pH of each solution.

3. Stability Study:

• Dispense aliquots of each pH-adjusted glucosamine solution into appropriate storage containers (e.g., glass vials).
• Store the samples under controlled temperature conditions (e.g., 25°C/60% RH, 40°C/75% RH).
• Withdraw samples at predetermined time points (e.g., 0, 1, 3, 6, 12 months).

4. Sample Analysis:

• At each time point, visually inspect the samples for any changes in appearance (e.g., color, clarity).
• Measure the pH of each sample.
• Quantify the concentration of glucosamine in each sample using a validated stability-indicating HPLC method. An example of HPLC conditions could be:
• Column: Phenomenex Luna amino column (150 mm x 4.6 mm, 5 µm)[9]
• Mobile Phase: Acetonitrile:Phosphate buffer (75:25, v/v, pH 7.5)[9]
• Flow Rate: 1.5 mL/min[9]
• Detection: UV at 195 nm[9]
• It is crucial to validate the analytical method for specificity, linearity, accuracy, and precision.

5. Data Analysis:

• Calculate the percentage of the initial glucosamine concentration remaining at each time point for each pH and temperature condition.
• Plot the percentage of remaining glucosamine versus time to determine the degradation kinetics.
• The optimal pH is the one at which the degradation rate is the lowest.

Visualizations

Caption: Experimental workflow for pH stability testing of D-Glucosamine sulfate solutions.

Caption: Troubleshooting logic for stability issues in D-Glucosamine sulfate solutions.

Caption: Simplified degradation pathways of D-Glucosamine sulfate under different pH conditions.

References

• 1. Evaluation of the physicochemical stability and skin permeation of glucosamine sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Glucosamine Sulfate Potassium Chloride USP BP Ph Eur Manufacturers [mubychem.com]
• 3. ftp.uspbpep.com [ftp.uspbpep.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. Degradation products formed from glucosamine in water [agris.fao.org]
• 7. researchgate.net [researchgate.net]
• 8. jstage.jst.go.jp [jstage.jst.go.jp]
• 9. A stability-indicating HPLC method for the determination of glucosamine in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]
• 11. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Purification of Synthesized d-Glucosamine Sulfate Potassium Chloride

Welcome to the technical support center for the purification of synthesized d-Glucosamine sulfate (B86663) potassium chloride. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in synthesized d-Glucosamine sulfate potassium chloride?

A1: Common impurities can originate from starting materials, side reactions, or degradation products. These may include:

• Unreacted starting materials: d-Glucosamine hydrochloride and potassium sulfate.[1][2]

• Inorganic salts: Excess potassium chloride or other salts used in the synthesis.

• Degradation products: Due to the instability of free glucosamine (B1671600), decomposition can occur, leading to colored impurities.[3] Pure glucosamine sulfate is also known to be highly hygroscopic and unstable.[4][5][6]

• Residual solvents: Organic solvents used during synthesis or crystallization, such as isopropanol, methanol, or ethanol.[3][7]

• Heavy metals and other elemental impurities: Arsenic and other heavy metals may be present as trace impurities.[3][8]

Q2: Why is my final product discolored?

A2: Discoloration, typically a yellowing or browning, is often an indication of product degradation. Free d-glucosamine is unstable and can easily decompose, especially when heated.[3] The presence of residual solvents or other impurities can also contribute to discoloration upon drying or storage.

Q3: What causes the high hygroscopicity of the product, and how can it be minimized?

A3: Pure d-Glucosamine sulfate is inherently hygroscopic.[4][5][6] The formation of the stable double salt with potassium chloride is specifically to mitigate this issue. If your final product is excessively hygroscopic, it may indicate an incorrect stoichiometric ratio of glucosamine sulfate to potassium chloride or the presence of other hygroscopic impurities. Proper crystallization and drying are crucial to ensure the formation of the stable, non-hygroscopic complex.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Purity / Presence of Starting Materials	Incomplete reaction or inefficient purification.	- Ensure stoichiometric amounts of reactants are used.[2] - Optimize reaction time and temperature. - Employ recrystallization or ion-exchange chromatography for purification.[3][9]
Product Discoloration	Degradation of free glucosamine, possibly due to high temperatures during purification.[3]	- Avoid excessive heating during concentration steps. - Perform purification steps under a nitrogen atmosphere to minimize oxidation.[3]
High Moisture Content / Hygroscopicity	Improper formation of the double salt or inadequate drying.[4][5]	- Ensure the correct molar ratio of glucosamine sulfate to potassium chloride. - Use an appropriate anti-solvent for crystallization to precipitate the desired complex. - Dry the product under vacuum at a controlled temperature.[3]
Residual Solvents Detected	Inefficient drying or inappropriate solvent choice for final washing.	- Select a volatile solvent for the final wash. - Extend drying time or increase vacuum, while carefully monitoring temperature to prevent degradation.
Poor Yield	Product loss during filtration or transfer, or sub-optimal crystallization conditions.	- Optimize the crystallization process by controlling the rate of anti-solvent addition and temperature.[7] - Ensure complete precipitation before filtration. - Minimize transfer steps.

Experimental Protocols

Protocol 1: Recrystallization for Purification

This protocol is a general guideline for the recrystallization of d-Glucosamine sulfate potassium chloride to remove impurities.

• Dissolution: Dissolve the crude synthesized product in a minimal amount of a suitable solvent, such as water, at a slightly elevated temperature (e.g., 40-50°C) to ensure complete dissolution.

• Anti-Solvent Addition: While stirring, slowly add an anti-solvent in which d-Glucosamine sulfate potassium chloride has low solubility. Common anti-solvents include methanol, ethanol, or isopropanol.[3][7] The addition should be dropwise to promote the formation of uniform crystals.

• Crystallization: Continue stirring at a controlled temperature (e.g., room temperature or cooled in an ice bath) to allow for complete crystallization. The optimal time can range from a few hours to overnight.[7][10]

• Filtration: Collect the crystals by filtration, for instance, using a Buchner funnel.

• Washing: Wash the crystals with a small amount of the cold anti-solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum at a temperature not exceeding 50-60°C to prevent degradation.[3][10]

Protocol 2: Ion-Exchange Chromatography for Removal of Ionic Impurities

Ion-exchange chromatography can be effective in separating glucosamine from other charged molecules. Cation exchange chromatography is commonly used.[9]

• Resin Selection and Preparation: Choose a suitable cation exchange resin (e.g., Dowex 50).[9] Prepare the resin by washing it with deionized water and then equilibrating it with the starting buffer (e.g., a low concentration acid like 0.3 N HCl).[9]

• Sample Loading: Dissolve the crude product in the starting buffer and load it onto the equilibrated column.

• Washing: Wash the column with the starting buffer to remove any unbound, negatively charged, or neutral impurities.

• Elution: Elute the bound d-glucosamine using a buffer with a higher ionic strength or a different pH. This can be done in a stepwise manner or with a continuous gradient. For instance, increasing the concentration of NaCl or using ammonia (B1221849) solution can be effective.[11]

• Fraction Collection and Analysis: Collect the eluted fractions and analyze them for the presence of d-glucosamine using a suitable analytical method like HPLC.[12][13]

• Post-Processing: Pool the pure fractions, and then proceed with the formation of the d-Glucosamine sulfate potassium chloride double salt as described in the synthesis protocol, followed by crystallization and drying.

Data Presentation

Table 1: Typical Quality Specifications for d-Glucosamine Sulfate Potassium Chloride

Parameter	Specification	Reference
Appearance	White crystalline powder	[14]
Purity (HPLC)	≥ 98.0%	[3][8]
pH (20 mg/mL solution)	3.0 - 5.0	[8]
Specific Rotation	+47° to +53°	[8]
Loss on Drying	≤ 1.0%	[8]
Residue on Ignition	26.5% - 31.0%	[8]
Sulfate Content	15.5% - 16.5%	[8]
Heavy Metals	≤ 0.001%	[8]
Arsenic	≤ 3 µg/g	[8]

Visualizations

Caption: General workflow for the purification of d-Glucosamine sulfate potassium chloride.

References

• 1. CN102221596A - Method for quickly detecting reality and purity of glucosamine sulfate and potassium chloride - Google Patents [patents.google.com]
• 2. US5843923A - Glucosamine sulfate potassium chloride and process of preparation thereof - Google Patents [patents.google.com]
• 3. CN102850411A - Preparation method of D-glucosamine sulfate potassium chloride salt - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US4642340A - Stable compounds of glucosamine sulphate - Google Patents [patents.google.com]
• 6. rspublication.com [rspublication.com]
• 7. Mixed salts of glucosamine sulphate and a process for the preparation of the same - Patent 0214642 [data.epo.org]
• 8. Glucosamine Sulfate Potassium Chloride [drugfuture.com]
• 9. scispace.com [scispace.com]
• 10. CN103601763A - Method for preparing glucosamine potassium sulfate compound salt - Google Patents [patents.google.com]
• 11. scispace.com [scispace.com]
• 12. iosrjournals.org [iosrjournals.org]
• 13. researchgate.net [researchgate.net]
• 14. China Low Price D-Glucosamine Sulfate Potassium Chloride CAS 31284-96-5 Manufacturers, Suppliers, Factory - A.H.A [ahabiochem.com]

Overcoming poor bioavailability of "d-Glucosamine sulfate potassium" in vivo

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs to address challenges related to the in vivo bioavailability of d-Glucosamine sulfate (B86663) potassium.

Frequently Asked Questions (FAQs)

Q1: What is the expected oral bioavailability of glucosamine (B1671600), and why is it considered poor?

A1: The absolute oral bioavailability of glucosamine is low. For instance, a study in rats using glucosamine hydrochloride reported an absolute bioavailability of only 19%.[1][2] This is largely attributed to a significant first-pass metabolism effect, where the compound is extensively metabolized in the gut before it can reach systemic circulation.[1][2] While both glucosamine sulfate and hydrochloride forms are absorbed in the small intestine at similar rates (around 90%), a substantial portion (70-90%) is metabolized by the liver, further reducing the amount that reaches the bloodstream.[3]

Q2: Which salt form offers better bioavailability: d-glucosamine sulfate potassium or glucosamine hydrochloride (HCl)?

A2: The evidence comparing the bioavailability of glucosamine sulfate and glucosamine HCl is mixed, with no definitive consensus on which form is superior.[4][5]

• Arguments for Sulfate: Some studies suggest that the sulfate form is better absorbed and utilized.[4][6] The sulfate moiety itself may contribute to cartilage health.[3] Furthermore, the crystalline glucosamine sulfate formulation has been shown to be bioavailable and effective in clinical trials.[7]

• Arguments for Hydrochloride (HCl): The HCl form is more stable and provides a higher concentration of pure glucosamine by weight (~83% for HCl vs. ~65% for sulfate).[3] Some sources argue that since glucosamine sulfate rapidly splits into glucosamine and sulfate ions after oral administration, the carrier salt (sulfate vs. hydrochloride) makes no difference in terms of bioavailability.[8][9] In fact, one key bioavailability study on glucosamine sulfate actually used radiolabeled glucosamine HCl to prove its absorption.[8][9]

Ultimately, the quality of the specific formulation and the presence of stabilizers, like potassium chloride, may be more critical than the salt form itself.[3]

Q3: What is the role of potassium chloride in d-glucosamine sulfate potassium formulations?

A3: Potassium chloride is primarily used as a stabilizer for glucosamine sulfate, which is inherently less stable than its hydrochloride counterpart.[3][6] This stabilization is crucial for maintaining the compound's integrity and extending shelf life.[3] Additionally, it is suggested that the inclusion of potassium chloride can enhance the absorption and bioavailability of glucosamine sulfate.[10][11]

Q4: My in vivo results show low plasma concentrations of glucosamine. What are the potential troubleshooting steps?

A4: Low plasma concentrations can stem from issues with the formulation, experimental protocol, or analytical methodology.

• Formulation & Delivery:

  • Stability: Ensure the glucosamine sulfate in your formulation is stabilized, typically with a salt like potassium chloride, to prevent degradation.[12]

  • Dosage: Glucosamine pharmacokinetics are linear in the 750-1,500 mg dose range but may become less than proportional at higher doses (e.g., 3,000 mg).[7] Verify that your dosage is within a predictable range for your animal model.

  • Novel Formulations: Consider advanced delivery systems. For example, emulgel formulations have been explored to provide controlled, local delivery.[13] Other strategies like using chitosan (B1678972) as an absorption enhancer or developing liposomal formulations could also be investigated.[14]

• Analytical Method:

  • Sensitivity: Glucosamine is a highly polar molecule and lacks a UV chromophore, making detection challenging.[15] Ensure your analytical method is sensitive enough, especially for detecting low plasma concentrations. The lower limit of quantitation (LLOQ) should be sufficiently low (e.g., 12 ng/mL).[16]

  • Methodology: High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS) is a robust method for accurate quantification.[17] Pre-column derivatization (e.g., with OPA/3-MPA) can significantly enhance chromatographic retention and sensitivity.[16][18]

• Experimental Protocol:

  • Blood Sampling: Glucosamine is absorbed relatively quickly, with peak plasma concentrations occurring around 30 minutes post-dose in rats.[1][2] Ensure your blood sampling time points are frequent enough to capture the Cmax accurately. The elimination half-life is estimated to be around 15 hours in humans, so sampling should extend long enough to characterize the elimination phase.[7]

Data Summary Tables

Table 1: Comparison of Glucosamine Salt Forms

Feature	Glucosamine Sulfate	Glucosamine Hydrochloride (HCl)
Purity (Pure Glucosamine)	~65% by weight	~83% by weight
Stability	Less stable, requires stabilizers (e.g., KCl, NaCl)[3]	More stable[3]
Clinical Research	More extensively studied with positive results in many trials[3][4]	Shows mixed or less consistent results in some major trials[4][6]
Bioavailability Evidence	Some studies suggest better absorption[4][6]	Argued to be equivalent as the salt carrier dissociates upon absorption[8][9]

Table 2: Pharmacokinetic Parameters of Glucosamine in Different Species

Species	Salt Form	Dose	Bioavailability	Tmax	Cmax	Reference
Rat	Hydrochloride	350 mg/kg (oral)	19%	~30 min	-	[1][2]
Dog	Hydrochloride	1500 mg (oral)	~12%	1.5 h	8.95 µg/mL	[19]
Human	Crystalline Sulfate	1500 mg (oral, once-daily)	Bioavailable, peak levels ~10 µM	-	-	[7]

Experimental Protocols & Methodologies

Protocol: Quantification of Glucosamine in Plasma via LC-MS/MS

This protocol provides a general framework for the bioanalytical quantification of glucosamine, based on established methods.[16][17][18][20]

1. Materials and Reagents:

• Glucosamine reference standard (e.g., Glucosamine HCl)

• Internal Standard (IS) (e.g., Tolterodine Tartrate[16][18] or a stable isotope-labeled glucosamine[17])

• Blank plasma (from the same species as the study)

• Acetonitrile (B52724) (LC-MS Grade)

• Methanol (B129727) (LC-MS Grade)

• Formic Acid

• Ammonium (B1175870) Acetate

• Ultrapure Water

• Derivatization Agent (e.g., o-phthalaldehyde/3-mercaptopropionic acid, OPA/3-MPA)[16][18]

2. Sample Preparation (Protein Precipitation & Derivatization):

• Thaw plasma samples on ice.

• To a 100 µL aliquot of plasma, add a fixed amount of internal standard solution.

• Add 300-400 µL of cold acetonitrile to precipitate proteins.

• Vortex mix for 2-3 minutes.

• Centrifuge at high speed (e.g., 12,000 x g) for 5-10 minutes to pellet the precipitated protein.

• Transfer the supernatant to a new tube.

• Optional but Recommended: If not using a HILIC column, proceed with derivatization. Add the derivatization agent (e.g., OPA/3-MPA) and allow the reaction to proceed as per the reagent's protocol.[16]

• Evaporate the solvent under a gentle stream of nitrogen if required by the method.

• Reconstitute the residue in the mobile phase.

• Inject a small aliquot (e.g., 5 µL) into the LC-MS/MS system.[20]

3. LC-MS/MS Conditions (Example):

• LC Column: A reverse-phase C18 column[16] or a cyano column[17] can be used. Hydrophilic Interaction Liquid Chromatography (HILIC) is also an effective strategy for retaining the polar glucosamine molecule without derivatization.[15]

• Mobile Phase: A gradient elution using a mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous solution containing a modifier like formic acid and/or ammonium acetate.[15][16][17]

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[18]

• Detection Mode: Multiple Reaction Monitoring (MRM) in positive ion mode.

  • Example Transition for Glucosamine: m/z 180.1 → m/z 162.1[20] or m/z 180.1 → m/z 72.1[17]

4. Calibration and Quantification:

• Prepare calibration standards and quality control (QC) samples by spiking blank plasma with known concentrations of the glucosamine reference standard.[20]

• Due to endogenous glucosamine levels in blank plasma, a standard addition method or use of a calibration curve with a non-zero intercept may be necessary.[16]

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration. The curve should demonstrate good linearity (r > 0.99).[15][16]

Visualizations

Signaling Pathway

Glucosamine's primary mechanism of action involves the inhibition of the pro-inflammatory NF-κB (Nuclear Factor kappa B) signaling pathway.[[“]][[“]] By suppressing NF-κB activation, glucosamine reduces the expression of inflammatory genes like COX-2 and pro-inflammatory cytokines, which are implicated in the pathology of osteoarthritis.[5][23]

Caption: Glucosamine inhibits the NF-κB inflammatory signaling pathway.

Experimental Workflow

A typical workflow for assessing the in vivo bioavailability of a new d-glucosamine sulfate potassium formulation involves several key stages, from initial preparation to final data analysis.

Caption: Workflow for in vivo pharmacokinetic assessment of glucosamine.

Troubleshooting Logic

When encountering poor in vivo bioavailability, a logical troubleshooting process is essential to identify the root cause.

Caption: Troubleshooting flowchart for poor glucosamine bioavailability.

References

• 1. sites.ualberta.ca [sites.ualberta.ca]
• 2. researchgate.net [researchgate.net]
• 3. qnwellness.com [qnwellness.com]
• 4. donausa.com [donausa.com]
• 5. Glucosamine for Osteoarthritis: Biological Effects, Clinical Efficacy, and Safety on Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. vitaverus.co.uk [vitaverus.co.uk]
• 7. Glucosamine oral bioavailability and plasma pharmacokinetics after increasing doses of crystalline glucosamine sulfate in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. askthescientists.com [askthescientists.com]
• 9. Glucosamine Hydrochloride vs. Sulfate /Chondroitin [chiro.org]
• 10. mdtherapeutics.com [mdtherapeutics.com]
• 11. chemignition.com [chemignition.com]
• 12. CN102850411A - Preparation method of D-glucosamine sulfate potassium chloride salt - Google Patents [patents.google.com]
• 13. Formulation and Characterization of Glucosamine Sulphate Potassium Chloride (GSPC) Loaded Emulgel for the Treatment of Osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Bioavailability enhancement of glucosamine hydrochloride by chitosan. | Semantic Scholar [semanticscholar.org]
• 15. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 16. Precolumn derivatization LC–MS/MS method for the determination and pharmacokinetic study of glucosamine in human plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. The bioavailability and pharmacokinetics of glucosamine hydrochloride and low molecular weight chondroitin sulfate after single and multiple doses to beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. scispace.com [scispace.com]
• 21. consensus.app [consensus.app]
• 22. consensus.app [consensus.app]
• 23. Glucosamine inhibits IL-1beta-induced NFkappaB activation in human osteoarthritic chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Mitigating cytotoxicity of "d-Glucosamine sulfate potassium" at high concentrations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the cytotoxic effects of high concentrations of d-Glucosamine sulfate (B86663) potassium in experimental settings.

Troubleshooting Guides

This section provides solutions to common problems encountered during in vitro experiments involving high concentrations of d-Glucosamine sulfate potassium.

Issue 1: High Cell Death Even at Moderately High Concentrations

• Possible Cause 1: Cell Line Sensitivity. Different cell lines exhibit varying sensitivities to d-Glucosamine sulfate potassium. What is a "high concentration" for one cell line may be excessively toxic for another.

• Troubleshooting Steps:

  • Literature Review: Search for publications that have used d-Glucosamine sulfate potassium with your specific cell line to determine the reported cytotoxic concentrations.

  • Dose-Response Curve: Perform a preliminary experiment with a wide range of concentrations to establish the IC50 (half-maximal inhibitory concentration) for your cell line.

  • Positive Control: Include a known cytotoxic agent as a positive control to ensure your assay is performing as expected.

• Possible Cause 2: Sub-optimal Culture Conditions. Stressed cells are more susceptible to the cytotoxic effects of chemical compounds.

• Troubleshooting Steps:

  • Cell Health: Ensure cells are healthy, in the logarithmic growth phase, and at an appropriate confluency before starting the experiment.

  • Media Quality: Use fresh, pre-warmed culture medium and high-quality serum. Avoid repeated freeze-thaw cycles of media and supplements.

  • Incubation Conditions: Verify that the incubator's CO2 levels, temperature, and humidity are optimal for your cell line.

Issue 2: Inconsistent or Non-Reproducible Cytotoxicity Results

• Possible Cause 1: Inconsistent Seeding Density. Variations in the initial number of cells per well can lead to significant differences in the final viability readings.

• Troubleshooting Steps:

  • Accurate Cell Counting: Use a hemocytometer or an automated cell counter to ensure a precise and consistent number of cells are seeded in each well.

  • Homogeneous Cell Suspension: Ensure the cell suspension is thoroughly mixed before and during plating to prevent cell clumping and uneven distribution.

• Possible Cause 2: Edge Effects in Multi-well Plates. Wells on the perimeter of a microplate are prone to evaporation, which can concentrate the d-Glucosamine sulfate potassium and lead to artificially high cytotoxicity.

• Troubleshooting Steps:

  • Plate Sealing: Use sealing films or tapes to minimize evaporation during long incubation periods.

  • Humidification: Place the plate in a humidified incubator. Some researchers also add sterile water or PBS to the empty wells around the experimental wells.

  • Avoid Outer Wells: If possible, avoid using the outermost wells for experimental samples.

• Possible Cause 3: Variability in d-Glucosamine Sulfate Potassium Solution.

• Troubleshooting Steps:

  • Fresh Preparation: Prepare fresh stock solutions of d-Glucosamine sulfate potassium for each experiment.

  • Proper Storage: If storing stock solutions, do so in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

  • pH Check: Ensure that the addition of the d-Glucosamine sulfate potassium solution does not significantly alter the pH of the culture medium.

Issue 3: Mitigating Agent (Chitooligosaccharides) Shows No Protective Effect

• Possible Cause 1: Inappropriate Concentration of Chitooligosaccharides (COS). The protective effect of COS may be concentration-dependent.

• Troubleshooting Steps:

  • Dose-Response: Test a range of COS concentrations in the presence of a fixed high concentration of d-Glucosamine sulfate potassium to determine the optimal protective concentration.

  • Pre-incubation: Consider pre-incubating the cells with COS for a period before adding the d-Glucosamine sulfate potassium to allow for any potential cellular uptake or priming.

• Possible Cause 2: Purity and Molecular Weight of COS. The biological activity of COS can be influenced by its purity and molecular weight.

• Troubleshooting Steps:

  • Source and Characterization: Use well-characterized COS from a reputable supplier. Note the degree of polymerization and deacetylation.

  • Literature Comparison: Compare the specifications of your COS with those used in published studies demonstrating a protective effect.

Frequently Asked Questions (FAQs)

Q1: What are the known mechanisms of d-Glucosamine induced cytotoxicity at high concentrations?

A1: High concentrations of d-Glucosamine can induce cytotoxicity through several mechanisms, primarily by triggering apoptosis (programmed cell death). Key signaling pathways involved include:

• PI3K/Akt/NF-κB Pathway Inhibition: D-Glucosamine can suppress the phosphorylation of PI3K, Akt, and NF-κB, which are crucial for cell survival.[1][2]

• Caspase Activation: It can lead to the activation of caspases, particularly caspase-3, which are key executioners of apoptosis.[1][2]

• ER Stress: D-Glucosamine can induce endoplasmic reticulum (ER) stress, leading to the unfolded protein response (UPR) and subsequent apoptosis.

• Inhibition of Protein Synthesis: It has been reported to inhibit protein synthesis, which can contribute to cell death.

Q2: At what concentrations does d-Glucosamine sulfate potassium typically become cytotoxic?

A2: The cytotoxic concentration of d-Glucosamine sulfate potassium is highly dependent on the cell line and experimental conditions. However, studies have shown that concentrations in the millimolar (mM) range are often required to induce significant cell death in vitro. It is crucial to perform a dose-response experiment for your specific cell line to determine the cytotoxic range.

Q3: How can I mitigate the cytotoxicity of d-Glucosamine sulfate potassium in my experiments?

A3: One potential strategy to mitigate the cytotoxicity of d-Glucosamine sulfate potassium, particularly on normal cells, is the co-administration of chitooligosaccharides (COS).[3][4] COS have been shown to antagonize the cytotoxic effects of glucosamine (B1671600).[3][4] It is recommended to perform a dose-optimization experiment to find the ideal ratio of COS to d-Glucosamine sulfate potassium for your specific application.

Q4: Can the potassium salt in d-Glucosamine sulfate potassium contribute to cytotoxicity?

A4: While high extracellular potassium can be toxic, the contribution of the potassium salt from d-Glucosamine sulfate potassium to cytotoxicity in typical in vitro experiments is generally considered negligible compared to the effects of the glucosamine molecule itself. The concentration of potassium in standard cell culture media is already in the millimolar range, and the additional potassium from the dissolved d-Glucosamine sulfate potassium is unlikely to reach toxic levels at the concentrations of glucosamine typically used.

Q5: My cell viability assay (e.g., MTT) results are showing an increase in viability at high concentrations of d-Glucosamine. What could be the reason?

A5: This is an uncommon but possible artifact. Potential reasons include:

• Assay Interference: The d-Glucosamine sulfate potassium or its breakdown products might directly react with the assay reagent (e.g., MTT), leading to a false positive signal.

• Changes in Cellular Metabolism: The compound might be altering the metabolic activity of the cells in a way that increases the reduction of the assay reagent, without a corresponding increase in cell number.

• Precipitation: At very high concentrations, the compound might precipitate in the culture medium, interfering with the optical density reading.

To troubleshoot this, consider using a different type of cell viability assay that relies on a different principle (e.g., a dye exclusion assay like Trypan Blue or a fluorescence-based assay).

Data Presentation

Table 1: Effect of d-Glucosamine Sulfate Potassium on Cell Viability (Hypothetical Data)

d-Glucosamine Sulfate Potassium (mM)	Cell Viability (%)	Standard Deviation
0 (Control)	100	± 5.2
1	95	± 4.8
5	78	± 6.1
10	52	± 5.5
20	25	± 4.3
50	8	± 2.1

Table 2: Mitigating Effect of Chitooligosaccharides (COS) on d-Glucosamine Sulfate Potassium Cytotoxicity (Hypothetical Data)

d-Glucosamine (mM)	Chitooligosaccharides (µg/mL)	Cell Viability (%)	Standard Deviation
20	0	25	± 4.3
20	50	45	± 5.1
20	100	68	± 6.2
20	200	85	± 5.8

Experimental Protocols

1. Cell Viability Assessment using MTT Assay

• Objective: To quantify the cytotoxic effect of d-Glucosamine sulfate potassium on a given cell line.

• Materials:

  • Target cell line

  • Complete culture medium

  • 96-well tissue culture plates

  • d-Glucosamine sulfate potassium

  • Phosphate-buffered saline (PBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

  • Treatment: Prepare serial dilutions of d-Glucosamine sulfate potassium in complete culture medium. Remove the old medium from the wells and add 100 µL of the treatment solutions. Include wells with medium only (blank) and cells with medium but no treatment (negative control).

  • Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, protected from light.

  • Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the negative control after subtracting the blank absorbance.

2. Protocol for Mitigating Cytotoxicity with Chitooligosaccharides (COS)

• Objective: To assess the ability of COS to reduce the cytotoxicity of d-Glucosamine sulfate potassium.

• Procedure:

  • Follow the same procedure as the MTT assay described above.

  • In the treatment step, prepare solutions containing a fixed high concentration of d-Glucosamine sulfate potassium (e.g., the IC50 value determined previously) and varying concentrations of COS.

  • Include control wells with d-Glucosamine sulfate potassium alone and COS alone to assess their individual effects.

  • Analyze the data to determine the concentration of COS that provides the most significant increase in cell viability in the presence of d-Glucosamine sulfate potassium.

Visualizations

Caption: D-Glucosamine induced cytotoxicity signaling pathway.

Caption: Experimental workflow for assessing cytotoxicity.

Caption: Troubleshooting logic for inconsistent results.

References

• 1. Production and Characterization of Chitooligosaccharides: Evaluation of Acute Toxicity, Healing, and Anti-Inflammatory Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Item - An investigation into possible reasons behind inconsistent clinical outcomes of glucosamine in osteoarthritis patients - University of Tasmania - Figshare [figshare.utas.edu.au]
• 3. Chitooligosaccharides antagonize the cytotoxic effect of glucosamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Comparative analysis of "d-Glucosamine sulfate potassium" vs glucosamine hydrochloride

This guide provides a detailed, objective comparison of d-glucosamine sulfate (B86663) potassium and glucosamine (B1671600) hydrochloride for researchers, scientists, and drug development professionals. The analysis focuses on physicochemical properties, stability, bioavailability, and biological efficacy, supported by experimental data and methodologies.

Physicochemical and Structural Comparison

The primary distinction between the two forms lies in the stabilizing salt, which impacts stability and the percentage of active glucosamine per unit of mass. Glucosamine sulfate is unstable on its own and requires stabilization with a salt, typically potassium chloride (KCl) or sodium chloride.[1] Glucosamine hydrochloride (HCl) is a stable salt form that does not require an additional stabilizer.[1][2] This difference in composition directly affects the payload of the active glucosamine base.[1]

Table 1: Physicochemical Property Comparison

Property	D-Glucosamine Sulfate Potassium Chloride	Glucosamine Hydrochloride
Common Abbreviation	GlcN·S·KCl	GlcN·HCl
Stability	Less stable; requires stabilization with KCl.[1]	More stable formulation.[1][3][4]
Active Glucosamine Content	~59-65% by weight.[1][4]	~83% by weight.[3][4]
Additional Components	Contains sulfate and potassium ions.	Contains chloride ions.
Implications for Formulation	Requires more raw material for an equivalent dose of active glucosamine.[1]	Allows for smaller tablet/capsule size for the same active dose.[1]

Experimental Data Synopsis: Bioavailability and Efficacy

The comparative bioavailability and clinical efficacy of glucosamine sulfate and hydrochloride are subjects of ongoing scientific debate, with studies yielding varied results.[5] Historically, the sulfate form has been studied more extensively, particularly in European clinical trials.[3][5] However, many researchers believe the active component is the glucosamine moiety itself, suggesting the salt form is primarily a delivery vehicle.[1]

Table 2: Summary of Experimental and Clinical Findings

Study Parameter	D-Glucosamine Sulfate	Glucosamine Hydrochloride	Key Findings & Notes
Oral Bioavailability	Median: 9.4%[6][7]	Median: 6.1%[6][7]	Data from a comparative pharmacokinetic study in horses.[7] Other sources suggest absorption rates are similar (~90% in the small intestine) but are followed by extensive first-pass metabolism.[4]
In Vitro Efficacy (Chondrocytes)	Stimulates proteoglycan production.[8]	Inhibits collagen degradation in a dose-dependent manner.[9]	Both forms have shown anabolic and anti-catabolic effects on cartilage matrix components in vitro.[9][10]
Clinical Efficacy (Osteoarthritis Pain)	Mixed results; some studies show benefit over placebo.[5][11]	Mixed results; a large meta-analysis showed no significant pain reduction compared to placebo.[12]	The GAIT trial reported little benefit from the HCl form.[4][13] Some researchers suggest the sulfate ion may play a crucial biological role.[5]

Detailed Experimental Protocols

The following protocols are synthesized methodologies representative of studies investigating the bioavailability and biological activity of glucosamine salts.

Protocol 1: Comparative Oral Bioavailability in an Animal Model (Rat)

• Objective: To determine and compare the pharmacokinetic profiles and oral bioavailability of d-glucosamine sulfate potassium and glucosamine hydrochloride.

• Subjects: Male Sprague-Dawley rats (n=6 per group), fasted overnight with free access to water.[14]

• Methodology:

  • Dosing: Administer a single oral (p.o.) gavage of either d-glucosamine sulfate potassium or glucosamine hydrochloride at a dose equivalent to 350 mg/kg of glucosamine base, dissolved in normal saline.[14] An additional group receives an intravenous (i.v.) dose for bioavailability calculation.

  • Blood Sampling: Collect serial blood samples (approx. 0.3 mL) from a cannulated jugular vein at time points 0, 5, 15, 30, 60, 120, 240, 360, and 480 minutes post-dose into heparinized tubes.[14]

  • Plasma Preparation: Centrifuge blood samples immediately at 2000 x g for 5 minutes. Harvest the plasma supernatant and store at -20°C until analysis.[14]

  • Quantification: Determine glucosamine concentrations in plasma using a validated Liquid Chromatography with Mass Spectrometry (LC-MS/MS) or HPLC method.[7][14][15][16]

  • Pharmacokinetic Analysis: Calculate key parameters including Cmax (maximum concentration), Tmax (time to Cmax), and AUC (area under the concentration-time curve). Oral bioavailability (F) is calculated as: F% = (AUCp.o. / AUCi.v.) x (DOSEi.v. / DOSEp.o.) x 100.

Protocol 2: In Vitro Proteoglycan Synthesis in Human Chondrocytes

• Objective: To assess the direct effect of glucosamine salts on the synthesis of proteoglycans by chondrocytes from osteoarthritic cartilage.

• Cell Source: Primary human articular chondrocytes isolated from femoral heads of patients undergoing surgery for osteoarthritis.[8]

• Methodology:

  • Cell Culture: Culture isolated chondrocytes in a 3-dimensional system (e.g., suspension culture with constant agitation to form clusters) in DMEM/F-12 medium.[8]

  • Treatment: Synchronize confluent cells by reducing serum concentration for 16-24 hours.[17] Treat cells with d-glucosamine sulfate potassium or glucosamine hydrochloride at various concentrations (e.g., 10, 50, 100 µg/mL) for 48-72 hours.[8] Include an untreated control group.

  • Metabolic Labeling: During the final 24 hours of treatment, add [³⁵S]-sulfate to the culture medium to label newly synthesized sulfated proteoglycans.

  • Quantification: Lyse the cells and harvest the extracellular matrix. Quantify the incorporation of [³⁵S]-sulfate into proteoglycans using a scintillation counter. Results are typically expressed as a percentage relative to the untreated control.

  • Analysis: Alternatively, quantify proteoglycan production using a specific radioimmunoassay (RIA).[8]

Mandatory Visualizations

The following diagrams illustrate key biological and experimental pathways related to glucosamine.

Caption: Workflow of oral administration and bioavailability.

Caption: Glucosamine's role in cartilage matrix synthesis.

Discussion and Conclusion

For the drug development professional, the choice between d-glucosamine sulfate potassium and glucosamine hydrochloride is nuanced. Glucosamine HCl provides a higher concentration of the active compound per gram and exhibits greater chemical stability, which can be advantageous for formulation and manufacturing.[1][3]

Conversely, glucosamine sulfate, specifically the crystalline potassium salt formulation, has a larger body of clinical research supporting its use in osteoarthritis.[3][5] Some researchers hypothesize that the sulfate moiety is not merely a carrier but may contribute to the therapeutic effect, as sulfur is essential for cartilage health.[5] Bioavailability data is inconsistent across studies, though one direct comparison in an animal model suggested slightly higher bioavailability for the sulfate form.[6][7]

Ultimately, both forms have demonstrated the ability to modulate chondrocyte activity in vitro, including stimulating the synthesis of essential matrix components like proteoglycans.[8][10] However, the translation to consistent clinical efficacy remains a point of contention.[12][18] Future research should focus on well-controlled, head-to-head clinical trials using standardized, high-quality preparations of both salts to definitively clarify their comparative therapeutic value.

References

• 1. Glucosamine HCL vs. Sulfate: An Analysis of Purity & Source [nutripartners.co]
• 2. askthescientists.com [askthescientists.com]
• 3. Glucosamine sulphate vs Glucosamine hydrochloride [justvitamins.co.uk]
• 4. qnwellness.com [qnwellness.com]
• 5. nbinno.com [nbinno.com]
• 6. physioflexpro.com [physioflexpro.com]
• 7. Comparison of pharmacokinetics of glucosamine and synovial fluid levels following administration of glucosamine sulphate or glucosamine hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stimulation of proteoglycan production by glucosamine sulfate in chondrocytes isolated from human osteoarthritic articular cartilage in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Glucosamine prevents in vitro collagen degradation in chondrocytes by inhibiting advanced lipoxidation reactions and protein oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. donausa.com [donausa.com]
• 12. acpjournals.org [acpjournals.org]
• 13. flexcin.com [flexcin.com]
• 14. sites.ualberta.ca [sites.ualberta.ca]
• 15. Glucosamine oral bioavailability and plasma pharmacokinetics after increasing doses of crystalline glucosamine sulfate in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. open.library.ubc.ca [open.library.ubc.ca]
• 17. Experimental Pharmacology of Glucosamine Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 18. droracle.ai [droracle.ai]

D-Glucosamine Sulfate: A Comparative In Vitro Analysis of Potassium versus Sodium Salts

For Immediate Release

Introduction

D-glucosamine sulfate (B86663) is a widely utilized compound in the management of osteoarthritis, primarily for its role in supporting joint health. It is commercially available in various salt forms, most commonly stabilized with either potassium chloride or sodium chloride. While the therapeutic effects are largely attributed to the glucosamine (B1671600) moiety, the potential influence of the accompanying inorganic salt on its efficacy at a cellular level is a subject of interest for researchers and drug development professionals. This guide provides a comparative overview of the in vitro efficacy of d-glucosamine sulfate potassium salt versus its sodium counterpart, drawing upon available scientific literature to elucidate potential differences in their mechanisms of action.

In Vitro Efficacy of Glucosamine Sulfate on Chondrocytes

Glucosamine sulfate has been demonstrated to exert several beneficial effects on chondrocytes in vitro, including:

• Stimulation of Cartilage Matrix Synthesis: Glucosamine is a fundamental building block for glycosaminoglycans (GAGs) and proteoglycans, essential components of the cartilage matrix.[1][2] In vitro studies have shown that glucosamine sulfate stimulates the production of proteoglycans and type II collagen by human chondrocytes.[2][3] This anabolic effect contributes to the maintenance and repair of cartilage.[4][5]

• Anti-inflammatory Properties: Glucosamine sulfate has been shown to possess anti-inflammatory properties. It can inhibit the activation of nuclear factor-kappa B (NF-κB), a key signaling pathway involved in inflammation.[6] This, in turn, can downregulate the expression of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2).[6]

Potential Influence of Potassium and Sodium Ions on Chondrocyte Function

While the glucosamine molecule itself is the primary active component, the accompanying potassium or sodium ions could independently influence chondrocyte metabolism and the inflammatory response.

• Sodium: Some research suggests that sodium ions may have pro-inflammatory effects, which could potentially exacerbate joint inflammation.[7]

• Potassium: Conversely, studies have indicated that a hyperosmolar potassium environment may have chondroprotective effects.[7] Hyperosmolar potassium has been shown to suppress the production of catabolic and inflammatory proteins by osteoarthritic chondrocytes in vitro.[7] Potassium channels are also known to play a role in chondrocyte function and in coupling metabolic and electrical activities.[8]

These findings suggest that the potassium salt of d-glucosamine sulfate might offer an additional, albeit modest, advantage by creating a more favorable ionic microenvironment for the chondrocytes. However, without direct comparative studies, this remains a theoretical consideration.

Data Summary

The following table summarizes the key in vitro effects of glucosamine sulfate on chondrocytes as reported in the scientific literature. It is important to note that these studies do not differentiate between the potassium and sodium salt forms.

Parameter Assessed	Effect of Glucosamine Sulfate	Cell Type	Reference
Cartilage Matrix Synthesis
Proteoglycan Production	Increased	Human Osteoarthritic Chondrocytes	[3]
Aggrecan and Collagen Type II	Enhanced in a dose-dependent manner	Primary Bovine Chondrocytes	[4][5]
Anti-inflammatory Effects
NF-κB Activation	Attenuated	SW1353 human chondrosarcoma cells	[6]
COX-2 Expression	Reduced	SW1353 human chondrosarcoma cells	[6]
Inflammatory Cytokine Production	Inhibited	Various	[6]

Experimental Protocols

To provide a framework for future comparative studies, a representative experimental protocol for assessing the in vitro effects of glucosamine salts on chondrocytes is detailed below. This protocol is a composite based on methodologies described in the cited literature.[3][4][5]

Objective: To compare the effects of d-glucosamine sulfate potassium and d-glucosamine sulfate sodium on proteoglycan synthesis and inflammatory marker expression in primary human chondrocytes.

Materials:

• Primary human chondrocytes (isolated from cartilage tissue)

• Cell culture medium (e.g., DMEM/F-12) with fetal bovine serum (FBS) and antibiotics

• D-glucosamine sulfate potassium salt

• D-glucosamine sulfate sodium salt

• Recombinant human interleukin-1 beta (IL-1β)

• Assay kits for proteoglycan quantification (e.g., Blyscan assay)

• RNA isolation kits and reagents for quantitative real-time PCR (qRT-PCR)

• Antibodies for Western blotting (e.g., anti-COX-2, anti-NF-κB)

Methodology:

• Chondrocyte Culture: Primary human chondrocytes are seeded in monolayer or 3D culture systems (e.g., alginate beads) and allowed to acclimate.

• Treatment: Cells are treated with varying concentrations of d-glucosamine sulfate potassium or d-glucosamine sulfate sodium for a predetermined period (e.g., 24-72 hours). A control group receives no treatment. To assess anti-inflammatory effects, a subset of cells is co-treated with IL-1β to induce an inflammatory response.

• Assessment of Proteoglycan Synthesis: The amount of sulfated glycosaminoglycans (a major component of proteoglycans) in the cell culture supernatant and cell lysates is quantified using the Blyscan assay.

• Gene Expression Analysis (qRT-PCR): Total RNA is extracted from the chondrocytes. The expression levels of genes related to cartilage matrix synthesis (e.g., ACAN for aggrecan, COL2A1 for type II collagen) and inflammation (e.g., IL6, MMP13, PTGS2 for COX-2) are quantified using qRT-PCR.

• Protein Expression Analysis (Western Blotting): Protein lysates are prepared, and the levels of key inflammatory proteins such as COX-2 and phosphorylated NF-κB are determined by Western blotting.

Visualizations

Experimental Workflow

Caption: Workflow for in vitro comparison of glucosamine salts.

Glucosamine Anti-inflammatory Signaling Pathway

References

• 1. A Review of Articular Cartilage Pathology and the Use of Glucosamine Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of Glucosamine and Chondroitin Sulfate on Cartilage Metabolism in OA: Outlook on Other Nutrient Partners Especially Omega-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stimulation of proteoglycan production by glucosamine sulfate in chondrocytes isolated from human osteoarthritic articular cartilage in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Scholars@Duke publication: Glucosamine modulates chondrocyte proliferation, matrix synthesis, and gene expression. [scholars.duke.edu]
• 5. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 6. Experimental Pharmacology of Glucosamine Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hyperosmolar Potassium (K+) Treatment Suppresses Osteoarthritic Chondrocyte Catabolic and Inflammatory Protein Production in a 3-Dimensional In Vitro Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Potassium channels in articular chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating d-Glucosamine Sulfate Potassium Purity via NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other analytical techniques for the purity assessment of d-Glucosamine sulfate (B86663) potassium. It includes detailed experimental protocols and supporting data to assist researchers in making informed decisions for their quality control processes.

Introduction

d-Glucosamine sulfate potassium is a widely used dietary supplement for supporting joint health. Ensuring its purity is critical for both safety and efficacy. While various analytical methods can be employed for quality control, Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful, non-destructive, and highly reproducible approach for the simultaneous identification and quantification of the active pharmaceutical ingredient (API) and any potential impurities. This guide will delve into the specifics of using NMR for this purpose and compare it with alternative methods.

Comparison of Analytical Methods

NMR spectroscopy provides a distinct advantage over other methods by offering structural information and quantification in a single experiment without the need for extensive chromatographic separation.

Method	Principle	Advantages	Disadvantages
¹H and ¹³C NMR Spectroscopy	Measures the magnetic properties of atomic nuclei to provide detailed structural information and quantitative data.	- High specificity and accuracy- Non-destructive- Simultaneous quantification of multiple components- Minimal sample preparation- Provides structural confirmation	- Higher initial instrument cost- May require deuterated solvents- Lower sensitivity compared to MS for trace analysis
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their differential partitioning between a mobile and stationary phase.	- High sensitivity and resolution- Well-established and widely used- Suitable for trace impurity analysis	- Requires reference standards for each impurity- Can be time-consuming- Destructive to the sample
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions to identify and quantify molecules.	- Extremely high sensitivity- Provides molecular weight information	- Typically requires coupling with a separation technique (e.g., LC-MS)- Can be complex to interpret- Destructive to the sample
Titration	Measures the concentration of a substance by reacting it with a solution of known concentration.	- Simple and inexpensive- High precision for assay of the main component	- Not suitable for impurity profiling- Lacks specificity

Quantitative Data Summary

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for d-Glucosamine in D₂O, which is a common solvent for NMR analysis. These values can be used as a reference for the identification and quantification of d-Glucosamine sulfate potassium. Minor variations in chemical shifts may be observed due to the presence of sulfate and potassium counter-ions.

Table 1: ¹H NMR Chemical Shifts of d-Glucosamine in D₂O

Proton	Chemical Shift (ppm)	Multiplicity
H-1 (α-anomer)	~5.3	d
H-1 (β-anomer)	~4.8	d
H-2	~3.2	dd
H-3, H-4, H-5, H-6	3.5 - 3.9	m

d = doublet, dd = doublet of doublets, m = multiplet

Table 2: ¹³C NMR Chemical Shifts of d-Glucosamine Hydrochloride in D₂O (Reference)

Carbon	Chemical Shift (ppm)
C-1 (α-anomer)	~90.2
C-1 (β-anomer)	~94.1
C-2	~56.8
C-3	~72.5
C-4	~70.8
C-5	~74.0
C-6	~61.2

Table 3: Common Impurities and their Expected ¹H NMR Signals in D₂O

Impurity	Typical Signal (ppm)	Multiplicity	Notes
Residual Ethanol	~1.1 (CH₃), ~3.6 (CH₂)	t, q	Common process solvent.
Residual Acetone	~2.2	s	Common process solvent.
Residual Methanol	~3.3	s	Common process solvent.
Degradation Products (e.g., furfurals)	6.0 - 8.0	various	May appear under harsh processing or storage conditions.[1]

s = singlet, t = triplet, q = quartet

Experimental Protocols

¹H NMR Spectroscopy for Purity Validation of d-Glucosamine Sulfate Potassium

Objective: To determine the purity of a d-Glucosamine sulfate potassium sample and identify any potential impurities using ¹H NMR spectroscopy.

Materials and Equipment:

• d-Glucosamine sulfate potassium sample

• Deuterium oxide (D₂O, 99.9 atom % D)

• Internal standard (e.g., maleic acid, certified reference material)

• NMR spectrometer (400 MHz or higher recommended)

• 5 mm NMR tubes

• Analytical balance

• Vortex mixer

• Pipettes

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the d-Glucosamine sulfate potassium sample into a clean, dry vial.

  • Accurately weigh approximately 5 mg of the internal standard (e.g., maleic acid) into the same vial.

  • Add 0.75 mL of D₂O to the vial.

  • Vortex the vial until the sample and internal standard are completely dissolved.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock and shim the spectrometer on the D₂O signal.

  • Acquire a quantitative ¹H NMR spectrum with the following typical parameters:

    • Pulse Program: zg30 or similar quantitative pulse sequence

    • Number of Scans (ns): 16 or more for good signal-to-noise

    • Relaxation Delay (d1): 5 times the longest T₁ of the signals of interest (a value of 20-30 seconds is generally sufficient for quantitative accuracy)

    • Acquisition Time (aq): at least 3 seconds

    • Spectral Width (sw): appropriate to cover all signals of interest (e.g., 12 ppm)

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired FID.

  • Phase the spectrum carefully.

  • Calibrate the chemical shift scale by setting the residual HDO signal to 4.79 ppm.

  • Integrate the well-resolved signals of d-glucosamine (e.g., the anomeric proton at ~5.3 ppm) and the internal standard.

  • Integrate any signals corresponding to impurities.

• Purity Calculation:

  • Calculate the purity of d-Glucosamine sulfate potassium using the following formula:

  Where:

  • I_analyte = Integral of the analyte signal

  • N_analyte = Number of protons for the analyte signal

  • I_IS = Integral of the internal standard signal

  • N_IS = Number of protons for the internal standard signal

  • MW_analyte = Molecular weight of d-Glucosamine sulfate potassium

  • MW_IS = Molecular weight of the internal standard

  • m_analyte = Mass of the analyte

  • m_IS = Mass of the internal standard

  • P_IS = Purity of the internal standard

Visualizations

Caption: Workflow for Purity Validation by qNMR.

Caption: Logic Diagram for NMR-based Purity Assessment.

References

• 1. lib3.dss.go.th [lib3.dss.go.th]

Synergistic Effects of d-Glucosamine Sulfate Potassium and Hyaluronic Acid: A Comparative Guide for Researchers

In the landscape of osteoarthritis (OA) research and the development of chondroprotective therapies, the combination of d-Glucosamine sulfate (B86663) potassium and hyaluronic acid presents a compelling area of investigation. Both molecules are endogenous to the articular cartilage and synovial fluid, playing crucial roles in maintaining joint homeostasis. This guide provides an objective comparison of their individual and combined effects, supported by experimental data from in vitro and in vivo studies, to inform researchers, scientists, and drug development professionals.

Mechanism of Action: A Synergistic Partnership

d-Glucosamine sulfate potassium, a fundamental building block for glycosaminoglycans (GAGs) and proteoglycans, primarily exerts its effects by stimulating the anabolic activity of chondrocytes and exhibiting anti-catabolic and anti-inflammatory properties.[1] Hyaluronic acid, a major component of the synovial fluid, provides viscoelasticity for joint lubrication and shock absorption, and also modulates cellular functions through interactions with cell surface receptors like CD44.[1]

The synergistic potential of their combination lies in their complementary mechanisms of action. Glucosamine provides the necessary precursors for the synthesis of new extracellular matrix (ECM) components, including hyaluronic acid itself, while hyaluronic acid creates a favorable environment for chondrocyte function and mitigates inflammatory responses that drive cartilage degradation.[1][2]

In Vitro Evidence: Chondrocyte and Synovial Tissue Studies

In vitro studies using chondrocyte cultures and synovial explants have provided valuable insights into the molecular mechanisms underlying the effects of d-glucosamine sulfate potassium and hyaluronic acid.

Experimental Protocol: In Vitro Chondrocyte Culture

A representative experimental protocol for investigating the effects of these compounds on primary human or bovine chondrocytes is as follows:

• Chondrocyte Isolation: Articular cartilage is harvested from a suitable source (e.g., bovine knee joints, human tissue from joint replacement surgery). The cartilage is minced and subjected to enzymatic digestion (e.g., with pronase and collagenase) to isolate chondrocytes.

• Cell Culture: Isolated chondrocytes are cultured in a suitable medium, such as Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics, until a sufficient cell number is reached.

• Treatment: Chondrocytes are seeded in monolayer or in a 3D culture system (e.g., alginate beads or hydrogels) to mimic the native cartilage environment. The cells are then treated with:

  • Control (vehicle)

  • d-Glucosamine sulfate potassium at various concentrations

  • Hyaluronic acid at various concentrations

  • A combination of d-Glucosamine sulfate potassium and hyaluronic acid

• Inflammatory Challenge (Optional): To simulate osteoarthritic conditions, cells may be stimulated with pro-inflammatory cytokines such as Interleukin-1 beta (IL-1β).

• Analysis: After a defined incubation period (e.g., 24-72 hours), cell viability, gene expression of key markers (e.g., COL2A1, ACAN, MMP-13), and the production of inflammatory mediators (e.g., PGE2, NO) are assessed using techniques like MTT assay, quantitative real-time PCR (qPCR), and ELISA.

Quantitative Data from In Vitro Studies

The following table summarizes representative quantitative data from in vitro studies, highlighting the individual and potential synergistic effects. It is important to note that direct head-to-head comparative studies are limited, and the data is synthesized from multiple sources.

Parameter	Control	d-Glucosamine Sulfate Potassium	Hyaluronic Acid	Combination (d-Glucosamine Sulfate Potassium + Hyaluronic Acid)	Reference
Hyaluronic Acid Production (in human osteoarthritic synovium explants)	100%	204-207% increase (at 0.5-5 mM GlcN-HCl)	N/A	Likely enhanced due to precursor availability	[3][4]
Collagen Type II (COL2A1) Gene Expression (in IL-1β stimulated chondrocytes)	Baseline	Increased expression	Counteracts IL-1β-induced inhibition	Potentially greater restoration of expression	[5][6]
Aggrecan (ACAN) Gene Expression (in IL-1β stimulated chondrocytes)	Baseline	Increased expression	Counteracts IL-1β-induced inhibition	Potentially greater restoration of expression	[5]
MMP-13 Gene Expression (in IL-1β stimulated chondrocytes)	Increased	Decreased expression	Decreased expression	Potentially greater inhibition of expression	[7]
Prostaglandin E2 (PGE2) Production (in IL-1β stimulated chondrocytes)	Increased	Inhibited release	N/A	Likely enhanced inhibition	[8]
NF-κB Activation (in IL-1β stimulated chondrocytes)	Activated	Inhibited	Modulates through other pathways	Synergistic inhibition of inflammatory cascade	[2][8]

In Vivo Evidence: Animal Models of Osteoarthritis

Animal models of OA are crucial for evaluating the efficacy of potential therapeutic agents in a more complex biological system. The rabbit anterior cruciate ligament transection (ACLT) model is a commonly used and well-characterized model for inducing OA.

Experimental Protocol: Rabbit Model of Osteoarthritis (ACLT)

A typical experimental protocol for an in vivo study is as follows:

• Animal Model: Healthy, skeletally mature New Zealand white rabbits are used.

• Induction of Osteoarthritis: Unilateral OA is surgically induced in the right knee joint by transecting the anterior cruciate ligament (ACLT). The contralateral (left) knee serves as a non-operated control.[9]

• Treatment Groups: The animals are randomly assigned to different treatment groups (n=8-10 per group):

  • Group 1: Control (intra-articular saline injection)

  • Group 2: Intra-articular d-Glucosamine sulfate potassium

  • Group 3: Intra-articular Hyaluronic acid

  • Group 4: Intra-articular combination of d-Glucosamine sulfate potassium and Hyaluronic acid

• Treatment Administration: Treatments are administered via intra-articular injection into the operated knee joint, typically starting one to two weeks post-surgery and continuing for a defined period (e.g., once weekly for 5 weeks).[9]

• Evaluation: At the end of the study period (e.g., 8-12 weeks), the animals are euthanized. The knee joints are harvested for macroscopic and microscopic evaluation.

• Histological Analysis: The articular cartilage is stained (e.g., with Safranin O-Fast Green) to assess proteoglycan content and cartilage structure. The severity of OA is graded using a standardized scoring system, such as the Mankin score.[10][11][12]

Quantitative Data from In Vivo Studies

The following table presents a summary of the expected outcomes based on histological scoring from animal model studies.

Parameter	OA Control (Saline)	d-Glucosamine Sulfate Potassium	Hyaluronic Acid	Combination (d-Glucosamine Sulfate Potassium + Hyaluronic Acid)	Reference
Macroscopic Cartilage Evaluation	Severe cartilage erosion and fibrillation	Preservation of cartilage surface compared to control	Preservation of cartilage surface compared to control	Potentially greater preservation of cartilage integrity	[9]
Modified Mankin Score (Histological)	High score (indicating severe OA)	Lower score than control	Lower score than control	Potentially the lowest score, indicating the most significant chondroprotection	[9]

Note: While a 2010 study in rabbits showed chondroprotective effects for glucosamine, hyaluronate, and their combination, it did not find a statistically significant difference between the treatment groups in terms of microscopic evaluation.[9]

Signaling Pathways and Experimental Workflows

The synergistic effects of d-Glucosamine sulfate potassium and hyaluronic acid can be visualized through their modulation of key signaling pathways involved in osteoarthritis pathogenesis.

Signaling Pathway of Synergistic Action

References

• 1. ijarbs.com [ijarbs.com]
• 2. Alone or in combination, hyaluronic acid and chondroitin sulfate alleviate ECM degradation in osteoarthritis by inhibiting the NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glucosamine increases hyaluronic acid production in human osteoarthritic synovium explants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glucosamine increases hyaluronic acid production in human osteoarthritic synovium explants | springermedizin.de [springermedizin.de]
• 5. The Combination of Glucocorticoids and Hyaluronic Acid Enhances Efficacy in IL-1β/IL-17-Treated Bovine Osteochondral Grafts Compared with Individual Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hyaluronic acid counteracts interleukin-1-induced inhibition of collagen biosynthesis in cultured human chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hyaluronic Acid Viscosupplement Modulates Inflammatory Mediators in Chondrocyte and Macrophage Coculture via MAPK and NF-κB Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Glucosamine inhibits IL-1beta-induced NFkappaB activation in human osteoarthritic chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chondroprotective effect of N-acetylglucosamine and hyaluronate in early stages of osteoarthritis--an experimental study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. COMPARISON OF CARTILAGE HISTOPATHOLOGY ASSESSMENT SYSTEMS ON HUMAN KNEE JOINTS AT ALL STAGES OF OSTEOARTHRITIS DEVELOPMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Head-to-head comparison of "d-Glucosamine sulfate potassium" and N-acetylglucosamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of d-Glucosamine Sulfate (B86663) Potassium (GS-K) and N-Acetylglucosamine (NAG), two prominent derivatives of glucosamine (B1671600) used in research and as therapeutic agents, particularly in the context of osteoarthritis (OA). We delve into their distinct pharmacokinetic profiles, biological activities, and mechanisms of action, supported by experimental data and detailed protocols.

Logical Framework for Comparison

The following diagram outlines the logical flow of the comparative analysis presented in this guide, from fundamental chemical differences to their implications in clinical and biological settings.

Caption: Logical flow of the comparative analysis between GS-K and NAG.

Bioavailability and Pharmacokinetics

The primary distinction influencing the biological activity of these compounds lies in their stability and absorption following oral administration. Glucosamine sulfate is stabilized with salts like potassium chloride, as it is unstable on its own. N-acetylglucosamine, however, is a more stable molecule.

Studies indicate that while both are absorbed, their metabolic fate differs. Glucosamine (from GS-K) is subject to significant first-pass metabolism in the liver, where it can be converted into smaller molecules like CO2, water, and urea. In contrast, NAG is believed to be more readily utilized as a direct precursor for the synthesis of glycosaminoglycans (GAGs).

Parameter	d-Glucosamine Sulfate Potassium (GS-K)	N-Acetylglucosamine (NAG)	Key Findings & Citations
Oral Bioavailability	~20-26% in humans	Generally considered higher, but direct comparative data is sparse. Some sources suggest it may be more efficiently utilized.	Glucosamine from GS is well-absorbed (~90%) from the gut, but extensive first-pass metabolism in the liver reduces systemic bioavailability to around 26%. NAG's stability may lead to more of the intact molecule reaching target tissues.
Plasma Half-life	~15 hours (for glucosamine)	Not well-established in comparative human studies.	The long half-life of glucosamine supports once-daily dosing regimens in clinical practice.
Metabolic Fate	Extensive first-pass metabolism in the liver. Serves as a precursor for glycoproteins and GAGs after conversion.	Utilized more directly as a substrate for the hexosamine biosynthesis pathway.	NAG is the immediate precursor for hyaluronic acid and keratan (B14152107) sulfate synthesis, potentially bypassing enzymatic steps required for glucosamine.

Efficacy in Osteoarthritis and Cartilage Metabolism

The ultimate therapeutic utility of these compounds is judged by their ability to modulate cartilage homeostasis and alleviate symptoms of OA. Both aim to provide substrate for the synthesis of essential cartilage matrix components.

Glycosaminoglycan (GAG) Synthesis

Chondrocytes, the resident cells of cartilage, synthesize GAGs, which are crucial for the tissue's compressive resistance.

Experimental Model	Key Metric	d-Glucosamine	N-Acetylglucosamine (NAG)	Key Findings & Citations
Human Chondrocyte Culture	35S-sulfate incorporation (measure of GAG synthesis)	Stimulatory effect at optimal doses.	Showed a more potent stimulatory effect on GAG production compared to glucosamine.	In vitro studies consistently show that NAG is a more efficient precursor for GAG synthesis by chondrocytes.
Bovine Cartilage Explants	Hyaluronan (HA) Synthesis	Moderate increase.	Significantly greater stimulation of HA synthesis compared to an equivalent dose of glucosamine.	NAG is the direct monomeric unit of hyaluronan, explaining its superior efficacy in stimulating its production.

Anti-inflammatory Effects

Chronic low-grade inflammation, driven by cytokines like Interleukin-1β (IL-1β), is a key driver of OA pathology.

Experimental Model	Key Metric	d-Glucosamine	N-Acetylglucosamine (NAG)	Key Findings & Citations
IL-1β-stimulated Chondrocytes	Nitric Oxide (NO) Production	Inhibition	More potent inhibition of NO production.	Both compounds exhibit anti-inflammatory properties, but some studies suggest NAG is a more effective inhibitor of key inflammatory mediators in chondrocytes.
IL-1β-stimulated Chondrocytes	Prostaglandin E2 (PGE2) Levels	Inhibition	Stronger inhibition compared to glucosamine.	The anti-inflammatory action is partly mediated by the inhibition of the NF-κB signaling pathway.

Mechanism of Action: A Focus on NF-κB Signaling

The nuclear factor-kappa B (NF-κB) signaling pathway is a critical regulator of inflammation. In OA, pro-inflammatory cytokines like IL-1β activate this pathway in chondrocytes, leading to the expression of matrix-degrading enzymes (e.g., MMPs) and inflammatory mediators (e.g., COX-2, iNOS). Both GS and NAG have been shown to inhibit this pathway.

Caption: Inhibition of the NF-κB signaling pathway by GS-K and NAG.

NAG may exert a more potent anti-inflammatory effect by increasing the O-GlcNAcylation of intracellular proteins, including components of the NF-κB pathway. This post-translational modification can interfere with the phosphorylation events required for pathway activation, providing a distinct mechanistic advantage over standard glucosamine.

Detailed Experimental Protocols

For researchers aiming to replicate or build upon existing findings, the following methodologies are representative of the experiments cited in this guide.

Protocol: Quantifying GAG Synthesis in Chondrocyte Monolayer Culture

• Cell Culture: Primary human or bovine articular chondrocytes are isolated via enzymatic digestion (collagenase) of cartilage tissue. Cells are cultured to confluence in DMEM/F12 medium supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics.

• Treatment: Confluent monolayers are serum-starved for 24 hours. The medium is then replaced with fresh serum-free medium containing d-Glucosamine Sulfate Potassium or N-Acetylglucosamine at various concentrations (e.g., 0.1, 1, 10 mM). A no-treatment control is included.

• Radiolabeling: 5 µCi/mL of 35S-sulfate is added to each well to trace the synthesis of new sulfated GAGs. Cells are incubated for 24-48 hours.

• GAG Isolation: The cell culture medium and cell lysate (digested with papain) are collected. GAGs are precipitated using cetylpyridinium (B1207926) chloride (CPC) or via anion-exchange chromatography (e.g., DEAE-Sephacel columns).

• Quantification: The amount of incorporated 35S-sulfate in the precipitated GAG fraction is measured using a liquid scintillation counter. Data is normalized to the total protein or DNA content of the cell layer.

Protocol: Measuring Nitric Oxide Production in IL-1β-Stimulated Chondrocytes

This workflow outlines the key steps in assessing the anti-inflammatory potential of the compounds.

Caption: Experimental workflow for measuring nitric oxide (NO) inhibition.

• Cell Culture: Chondrocytes are seeded in 96-well plates at a high density and allowed to attach overnight.

• Pre-treatment: Cells are pre-incubated with varying concentrations of GS-K or NAG for 2 hours.

• Stimulation: Recombinant human IL-1β (e.g., 10 ng/mL) is added to the wells (except for the negative control) to induce an inflammatory response.

• Incubation & Collection: Cells are incubated for 24 hours. Afterward, the culture supernatant is collected.

• Griess Assay: The concentration of nitrite (B80452) (a stable breakdown product of NO) in the supernatant is quantified using the Griess reagent system. This involves a colorimetric reaction where sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) react with nitrite to form a purple azo compound.

• Measurement: The absorbance is read at ~540 nm using a microplate reader. A standard curve using sodium nitrite is generated to calculate concentrations.

Conclusion and Research Implications

Both d-Glucosamine Sulfate Potassium and N-Acetylglucosamine demonstrate chondroprotective and anti-inflammatory properties relevant to osteoarthritis research. However, the available evidence suggests key differences:

• N-Acetylglucosamine (NAG) appears to be a more direct and potent precursor for the synthesis of crucial matrix molecules like hyaluronan and other glycosaminoglycans in vitro.

• NAG may also possess superior anti-inflammatory activity, potentially due to its distinct role in modulating intracellular signaling pathways like NF-κB through O-GlcNAcylation.

• d-Glucosamine Sulfate (GS-K) has a larger body of clinical trial evidence supporting its efficacy, though the effect size is debated. Its pharmacokinetics are well-characterized in humans, showing good absorption but low systemic bioavailability due to extensive first-pass metabolism.

For drug development professionals and researchers, NAG presents a compelling profile for further investigation. Its potential for more efficient utilization by chondrocytes and its distinct anti-inflammatory mechanism warrant further head-to-head clinical comparisons with GS-K. Future research should focus on well-designed clinical trials that directly compare equimolar doses of these two compounds, using both symptomatic and structural (e.g., MRI) endpoints to clarify their relative therapeutic potential.

A Comparative Analysis of in vivo Delivery Methods for d-Glucosamine Sulfate Potassium

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vivo comparison of different delivery methods for d-Glucosamine sulfate (B86663) potassium, a widely researched compound for the management of osteoarthritis. By summarizing key performance metrics from various studies, this document aims to facilitate informed decisions in the research and development of glucosamine-based therapeutics. The following sections present quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways and experimental workflows.

Quantitative Data Summary

The following table summarizes the pharmacokinetic and clinical outcome data from in vivo studies comparing different formulations and delivery routes of glucosamine (B1671600).

Delivery Method/Formulation	Key Performance Metrics	Animal/Human Model	Key Findings	Reference
Oral Glucosamine Sulfate Potassium Salt (GS-K) vs. Sodium Salt (GS-Na)	WOMAC Score, SF-36 Score, Serum Potassium Levels	Human (mild to moderate knee osteoarthritis)	Both formulations showed similar improvements in WOMAC and SF-36 scores with no statistically significant difference. Serum potassium levels increased slightly in the GS-K group but remained within the normal range.	[1][2][3]
Oral Crystalline Glucosamine Sulfate (cGS) vs. Regular Glucosamine Sulfate (rGS)	AUC0-24, Cmax, Tmax, T1/2	Human (healthy volunteers)	No significant pharmacokinetic advantage of cGS over rGS was observed. Mean AUC0–24 and Cmax values were comparable between the two formulations.	[4][5]
Oral Glucosamine Sulphate vs. Glucosamine Hydrochloride	Oral Bioavailability, Plasma and Synovial Fluid Concentrations	Horse	Oral bioavailability was higher for glucosamine sulphate (9.4%) compared to glucosamine hydrochloride (6.1%). Glucosamine sulphate resulted in significantly higher synovial fluid concentrations.	[6][7][8]
Oral vs. Topical Glucosamine Sulphate and Diacerein Combination	Visual Analog Scale (VAS), Lequesne Index, C-Reactive Protein (CRP)	Human (grade 2 osteoarthritis knee)	Both oral and topical applications improved pain and joint function (VAS and Lequesne scores). The efficacy in improving pain and stiffness was similar between the two routes. The oral group showed a significant decrease in CRP.	[9]
Intravenous (IV) vs. Nasogastric (n.g.) Administration	Plasma Concentration	Horse	IV injection resulted in a plasma concentration of approximately 50 µg/mL, while nasogastric administration of both glucosamine sulphate and hydrochloride achieved about 1 µg/mL.	[6][7][8]
Oral Administration (Increasing Doses)	Plasma Concentration, Half-life	Human (healthy volunteers)	Glucosamine was rapidly absorbed orally. The pharmacokinetics were linear for doses of 750 mg and 1,500 mg. The elimination half-life was estimated to be around 15 hours.	[10][11]

Signaling Pathways Influenced by Glucosamine

Glucosamine exerts its effects through the modulation of several key intracellular signaling pathways involved in inflammation and cartilage metabolism. Understanding these pathways is crucial for the development of targeted drug delivery systems.

References

• 1. Comparable clinical outcomes between glucosamine sulfate-potassium chloride and glucosamine sulfate sodium chloride in patients with mild and moderate knee osteoarthritis: a randomized, double-blind study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jmatonline.com [jmatonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Comparison of pharmacokinetics of glucosamine and synovial fluid levels following administration of glucosamine sulphate or glucosamine hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. madbarn.com [madbarn.com]
• 8. researchgate.net [researchgate.net]
• 9. ijoro.org [ijoro.org]
• 10. researchgate.net [researchgate.net]
• 11. Glucosamine oral bioavailability and plasma pharmacokinetics after increasing doses of crystalline glucosamine sulfate in man - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Efficacy of d-Glucosamine Sulfate Potassium in Osteoarthritis Models: A Meta-Analysis and Comparison

An in-depth guide for researchers and drug development professionals, this report synthesizes experimental data on the efficacy of d-Glucosamine sulfate (B86663) potassium in preclinical osteoarthritis models. It provides a comparative analysis with other common interventions—chondroitin (B13769445) sulfate, hyaluronic acid, and non-steroidal anti-inflammatory drugs (NSAIDs)—supported by detailed experimental protocols and signaling pathway visualizations.

Osteoarthritis (OA) remains a leading cause of disability, characterized by progressive cartilage degradation, synovial inflammation, and debilitating pain. The search for effective disease-modifying osteoarthritis drugs (DMOADs) is a critical area of research. Among the plethora of compounds investigated, d-Glucosamine sulfate potassium has been a subject of extensive study. This guide provides a meta-analysis of its efficacy in established osteoarthritis models and a comparative assessment against other therapeutic modalities to inform future research and development.

Comparative Efficacy of Osteoarthritis Interventions in Preclinical Models

To provide a clear and concise overview of the quantitative data from various preclinical studies, the following tables summarize the efficacy of d-Glucosamine sulfate potassium and its alternatives based on key osteoarthritis markers.

Table 1: Effects on Pain and Nociception

Intervention	Animal Model	Dosage & Administration	Key Findings on Pain/Nociception	Citation
d-Glucosamine Sulfate	Rat (ACLT)	250 mg/kg/day (oral)	Significant improvement in mechanical allodynia and weight-bearing distribution.	[1]
Chondroitin Sulfate	Rat (MIA)	62, 124, 248 mg/kg (oral)	Comparable effects to ibuprofen (B1674241) in improving exercise capacity.	[2]
Hyaluronic Acid	Rat (MIA)	Not specified	Alleviates pain, with high molecular weight HA showing greater efficacy.	[3]
NSAIDs (Celecoxib)	Rat (MIA)	10 mg/kg (gavage)	Demonstrates analgesic effects.	[4]

Table 2: Effects on Cartilage Degradation

Intervention	Animal/In-Vitro Model	Dosage & Administration	Key Findings on Cartilage Degradation Markers	Citation
d-Glucosamine Sulfate	Canine (ACLT)	Oral and Intra-articular	Significantly reduced histological signs of OA.	[5]
Chondroitin Sulfate	Rat (MIA)	62, 124, 248 mg/kg (oral)	Reduced extracellular matrix degradation markers (COMP, CTX-II) and increased cartilage synthesis-related gene expression.	[2]
Hyaluronic Acid	Bovine Cartilage Explants	In-vitro	Mitigated loss of proteoglycans and reduced chondrocyte catabolic activity.	[6]
NSAIDs (Celecoxib)	Mouse (PTOA)	10 mg/kg (gavage)	Increased gene expression of aggrecan and type II collagen.	[4]

Table 3: Effects on Inflammatory Markers

Intervention	Animal/In-Vitro Model	Dosage & Administration	Key Findings on Inflammatory Markers	Citation
d-Glucosamine Sulfate	Rat Chondrocytes	In-vitro	Attenuates NF-κB activation.	[7]
Chondroitin Sulfate	Rat (AAR)	300 or 900 mg/kg (oral)	Reduced production of pro-inflammatory cytokines and C-reactive protein.	[8]
Hyaluronic Acid	Rabbit (ACLT)	0.5 mL of 2% HA (intra-articular)	Significantly reduced IL-1β protein levels in synovial tissue.	[9]
NSAIDs (Celecoxib, Diclofenac, Ibuprofen)	Human Synovial Fluid	In-vivo	Statistically significant decrease in IL-6, VEGF, and TNF-α concentration.	[10]

Detailed Experimental Protocols

Understanding the methodologies behind these findings is crucial for their interpretation and replication. Below are detailed protocols from key cited experiments.

1. Glucosamine (B1671600) Sulfate in a Rat Model of Osteoarthritis[1]

• Animal Model: Osteoarthritis was induced in Wistar rats via anterior cruciate ligament transection (ACLT) of the right knee.

• Treatment: The treatment group received oral glucosamine sulfate at a dose of 250 mg/kg/day, administered in a wafer, for 10 consecutive weeks, starting 5 weeks post-ACLT. The control group received a placebo wafer.

• Outcome Measures:

  • Nociceptive Behavior: Mechanical allodynia and weight-bearing distribution of the hind paws were assessed at multiple time points pre- and post-ACLT.

  • Histopathology: Macroscopic and histologic examinations were performed on the cartilage and synovia.

  • Immunohistochemistry: The expression of mitogen-activated protein kinases (MAPKs) in articular cartilage chondrocytes was analyzed.

2. Chondroitin Sulfate in a Rat Model of Adjuvant-Induced Arthritis[8]

• Animal Model: Adjuvant-induced arthritis (AAR), a model of polyarthritis, was induced in rats by a single intradermal injection of heat-inactivated Mycobacterium butyricum in incomplete Freund's adjuvant.

• Treatment: Arthritic animals were administered 300 or 900 mg/kg of chondroitin sulfate daily, either starting 14 days before AAR induction or from day 1 after induction until the end of the experiment (day 28).

• Outcome Measures:

  • Disease Severity: Clinical scoring of arthritis.

  • Biochemical Markers: Total antioxidant status, γ-glutamyltransferase activity, pro-inflammatory cytokines, and C-reactive protein in plasma were measured.

  • Cellular Analysis: Phagocytic activity and intracellular oxidative burst of neutrophils were assessed.

3. Hyaluronic Acid in a Rabbit Model of Osteoarthritis[9]

• Animal Model: Knee osteoarthritis was induced in rabbits by sectioning the anterior cruciate ligament (ACL).

• Treatment: Four weeks after surgery, one group of animals received weekly intra-articular injections of 0.5 mL of 2% hyaluronic acid for four weeks. The control group did not receive treatment.

• Outcome Measures:

  • Histopathology: Synovial damage was evaluated using the Krenn's scale.

  • Western Blot: Protein levels of IL-1β in the synovial tissue were quantified.

4. NSAIDs in a Post-Traumatic Osteoarthritis Mouse Model[4]

• Animal Model: Post-traumatic osteoarthritis (PTOA) was induced in mice.

• Treatment: Mice were treated with celecoxib (B62257) (10 mg/kg) by gavage for 5 weeks.

• Outcome Measures:

  • Gene Expression: The gene expression of anabolic markers (type II collagen and aggrecan) and catabolic markers (MMP-13) in the cartilage was analyzed.

Visualization of Signaling Pathways and Experimental Workflows

To further elucidate the mechanisms of action and experimental designs, the following diagrams are provided.

General Experimental Workflow for Preclinical OA Studies.

The pathogenesis of osteoarthritis involves a complex interplay of inflammatory and catabolic signaling pathways. The therapeutic agents discussed in this guide exert their effects by modulating these key pathways.

Key Signaling Pathways in Osteoarthritis and Points of Intervention.

Mechanism of Action Insights

• d-Glucosamine Sulfate: Primarily exerts its anti-inflammatory effects by inhibiting the NF-κB signaling pathway[7]. It has also been shown to modulate the MAPK pathway, attenuating p38 and JNK while increasing ERK expression in OA-affected cartilage[1]. This modulation helps to reduce the expression of pro-inflammatory cytokines and matrix-degrading enzymes. Glucosamine also serves as a building block for the synthesis of glycosaminoglycans, essential components of the cartilage matrix[11].

• Chondroitin Sulfate: Similar to glucosamine, chondroitin sulfate has demonstrated anti-inflammatory properties by inhibiting NF-κB translocation and the MAPK signaling pathway[12]. It can reduce the production of pro-inflammatory mediators and proteases, thereby improving the anabolic/catabolic balance in the cartilage extracellular matrix.

• Hyaluronic Acid: As a major component of synovial fluid, intra-articular injections of hyaluronic acid aim to restore the viscoelasticity of the joint. Mechanistically, it can exert anti-inflammatory effects by interacting with cell surface receptors like CD44 and Toll-like receptors (TLRs), leading to the inhibition of the NF-κB signaling pathway[3][13].

• NSAIDs: These drugs primarily act by inhibiting the cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of pain and inflammation[10]. Some studies suggest that selective COX-2 inhibitors like celecoxib may also have beneficial effects on chondrocyte metabolism by increasing the expression of anabolic genes and decreasing catabolic gene expression[4].

Conclusion

The preclinical evidence suggests that d-Glucosamine sulfate potassium demonstrates efficacy in animal models of osteoarthritis by reducing pain, protecting against cartilage degradation, and modulating key inflammatory signaling pathways. Its performance, particularly in terms of its dual action on inflammation and cartilage structure, positions it as a significant compound of interest for osteoarthritis research. When compared to other interventions, each agent presents a distinct mechanistic profile. Chondroitin sulfate shares similar anti-inflammatory and chondroprotective pathways. Hyaluronic acid primarily acts locally to restore joint lubrication and modulate inflammation, while NSAIDs offer potent symptomatic relief by targeting the inflammatory cascade.

This comparative guide, based on the available experimental data, is intended to serve as a valuable resource for researchers and professionals in the field of drug development. The detailed protocols and pathway diagrams provide a framework for designing and interpreting future studies aimed at developing novel and effective treatments for osteoarthritis. Further head-to-head comparative studies in standardized preclinical models are warranted to more definitively delineate the relative efficacy of these interventions.

References

• 1. Glucosamine sulfate reduces experimental osteoarthritis and nociception in rats: association with changes of mitogen-activated protein kinase in chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Porcine-Derived Chondroitin Sulfate Sodium Alleviates Osteoarthritis in HTB-94 Cells and MIA-Induced SD Rat Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The mechanism of action for hyaluronic acid treatment in the osteoarthritic knee: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Study of Osteoarthritis Treatment with Anti-Inflammatory Drugs: Cyclooxygenase-2 Inhibitor and Steroids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Glucosamine Sulfate on Osteoarthritis in the Cruciate-Deficient Canine Model of Osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Experimental Pharmacology of Glucosamine Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chondroitin sulfate effect on induced arthritis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Impact of intra-articular high-concentration hyaluronic acid administration on the innate immune response in experimental knee osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The effects of nonsteroidal anti-inflammatory drugs on clinical outcomes, synovial fluid cytokine concentration and signal transduction pathways in knee osteoarthritis. A randomized open label trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. Molecular mechanisms and potential applications of chondroitin sulphate in managing post-traumatic osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The novel hyaluronic acid granular hydrogel attenuates osteoarthritis progression by inhibiting the TLR‐2/NF‐κB signaling pathway through suppressing cellular senescence - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for d-Glucosamine Sulfate Potassium: A Comparative Guide

This guide provides a detailed comparison of various analytical methods for the quantification of d-Glucosamine sulfate (B86663) potassium in both bulk drug substances and pharmaceutical formulations. The aim is to offer researchers, scientists, and drug development professionals a comprehensive resource for selecting the most suitable analytical technique based on specific experimental needs and laboratory capabilities. The comparison includes High-Performance Liquid Chromatography (HPLC), UV-Vis Spectrophotometry, and Titrimetry, with supporting data and detailed experimental protocols.

Data Presentation: Comparative Analysis of Analytical Methods

The performance of different analytical methods for the determination of d-Glucosamine sulfate potassium is summarized in the tables below. These tables provide a clear comparison of key validation parameters, allowing for an objective assessment of each method's suitability.

Table 1: Comparison of High-Performance Liquid Chromatography (HPLC) Methods

Parameter	HPLC with Pre-column Derivatization (FMOC-Su)	Direct HPLC (UV Detection)	HILIC-HPLC-ELSD
Principle	Derivatization of the primary amine group of glucosamine (B1671600) with N-(9-fluorenylmethoxycarbonyloxy)succinimide (FMOC-Su) to form a UV-active compound.[1][2]	Direct quantification of glucosamine, often relying on UV detection at low wavelengths (e.g., 195 nm).[3][4]	Separation based on hydrophilic interactions, suitable for polar compounds like glucosamine, with detection by an Evaporative Light Scattering Detector (ELSD).[5]
Linearity Range	2.0–150 µg/mL[2]	1.0–3.0 g/L[3]	0.4–2.5 mg/mL[5]
Correlation Coefficient (r²)	>0.9999[2]	0.9995[3]	Not explicitly stated, but linearity was established.
Accuracy (% Recovery)	99.4% - 100.4%[2]	98.0% - 102.0%[3]	Not explicitly stated, but the method was validated as per ICH guidelines.
Precision (% RSD)	<0.9%[2]	<2.0%[3]	Intraday: 1.39% (peak area) Interday: Not explicitly stated.[5]
Limit of Detection (LOD)	0.3 µg/mL[2]	Not explicitly stated.	20 µg/mL[5]
Limit of Quantitation (LOQ)	1 µg/mL[2]	Not explicitly stated.	80 µg/mL[5]
Advantages	High sensitivity and specificity.[2]	Simple, no derivatization step required.[3]	Good for polar compounds, less matrix interference.[5]
Disadvantages	Derivatization step can be laborious and time-consuming.[5]	Lower sensitivity, potential for interference from excipients at low UV wavelengths.[3]	Requires a specialized detector (ELSD).[5]

Table 2: Comparison of Spectrophotometric and Titrimetric Methods

Parameter	UV-Vis Spectrophotometry (with Phenylisothiocyanate Derivatization)	UV-Vis Spectrophotometry (with o-phthalaldehyde (B127526) Derivatization)	Titrimetry (for Sulfate Content)
Principle	Reaction with phenylisothiocyanate (PITC) to form a phenylthiourea (B91264) derivative with UV absorbance.[6][7]	Derivatization with o-phthalaldehyde (OPA) in the presence of a thiol to form a fluorescent isoindole derivative.[8]	Gravimetric titration involving the precipitation of sulfate ions with barium chloride.[9][10][11]
Linearity Range	5-25 µg/mL[6]	10-90 µg/mL[8]	Not applicable (titrimetric method).
Correlation Coefficient (r²)	Not explicitly stated, but Beer's law was obeyed.[6]	Not explicitly stated, but a calibration curve was established.[8]	Not applicable.
Accuracy (% Recovery)	Validated for accuracy.[6]	Validated for accuracy.[8]	Not explicitly stated, but it is a standard pharmacopeial method.[9]
Precision (% RSD)	1.1%[7]	Not explicitly stated, but the method was validated.[8]	Not explicitly stated.
Limit of Detection (LOD)	Validated for sensitivity.[6]	Not explicitly stated.	Not applicable.
Limit of Quantitation (LOQ)	Validated for sensitivity.[6]	Not explicitly stated.	Not applicable.
Advantages	Simple, rapid, and economical.[6][12]	Sensitive method.[8]	Direct, absolute method for sulfate determination.[9][10]
Disadvantages	Derivatization is required; potential for interference.[6]	Derivatization is required.[8]	Only determines the sulfate content, not the glucosamine moiety. It is also a laborious and time-consuming method.[9]

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on published and validated methods.

High-Performance Liquid Chromatography (HPLC) with Pre-column Derivatization (FMOC-Su)

This method is based on the derivatization of glucosamine with N-(9-fluorenylmethoxycarbonyloxy)succinimide (FMOC-Su) followed by HPLC-UV analysis.[1][2]

• Standard and Sample Preparation:

  • Standard Solution: Prepare a stock solution of USP Glucosamine Hydrochloride RS in a suitable diluent (e.g., water:acetonitrile (B52724), 50:50). Further dilute to create working standards within the linear range (e.g., 2.0–150 µg/mL).[2]

  • Sample Solution: Accurately weigh a quantity of d-Glucosamine sulfate potassium powder or the contents of capsules, and dissolve in the diluent to achieve a concentration within the calibration range.

  • Neutralization: Add triethylamine (B128534) (TEA) to both standard and sample solutions to neutralize the acid salts and liberate the free glucosamine base.[2]

• Derivatization Procedure:

  • To an aliquot of the standard or sample solution, add a solution of FMOC-Su in acetonitrile (e.g., 15 mM).[1]

  • Vortex the mixture and incubate in a water bath at 50°C for approximately 30 minutes.[1]

  • After cooling to room temperature, the derivatized solution is ready for injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[13]

  • Mobile Phase: A gradient of Mobile Phase A (e.g., water with 0.05% trifluoroacetic acid) and Mobile Phase B (e.g., acetonitrile).[1]

  • Flow Rate: Typically 1.0 - 1.5 mL/min.[9][13]

  • Detection: UV detector at a wavelength suitable for the FMOC derivative (e.g., 265 nm).

  • Injection Volume: 10-20 µL.[9][13]

Direct High-Performance Liquid Chromatography (HPLC) with UV Detection

This method allows for the direct quantification of glucosamine without a derivatization step.[3][9]

• Standard and Sample Preparation:

  • Standard Solution: Prepare a solution of USP Glucosamine Hydrochloride RS in the mobile phase or a suitable diluent.

  • Sample Solution: Dissolve an accurately weighed amount of d-Glucosamine sulfate potassium in the mobile phase or diluent to a known concentration.

• Chromatographic Conditions:

  • Column: Strong cation-exchange column or a C18 column.[3][14]

  • Mobile Phase: An isocratic mobile phase, for example, a mixture of a phosphate (B84403) buffer and acetonitrile (e.g., 95:5 v/v) with pH adjusted to around 6.5.[14]

  • Flow Rate: Typically 0.5 - 1.5 mL/min.[3][9]

  • Detection: UV detector at a low wavelength, such as 195 nm.[4][9]

  • Injection Volume: 10 µL.[9]

UV-Vis Spectrophotometry with Phenylisothiocyanate (PITC) Derivatization

This colorimetric method is based on the reaction of glucosamine with PITC.[6][7]

• Standard and Sample Preparation:

  • Standard Solution: Prepare a stock solution of d-Glucosamine sulfate potassium reference standard in 0.1 M aqueous sodium acetate (B1210297) solution. Create a series of dilutions to establish a calibration curve (e.g., 5-25 µg/mL).[6]

  • Sample Solution: Accurately weigh and dissolve the sample in 0.1 M aqueous sodium acetate solution to a concentration within the calibration range.

• Derivatization and Measurement:

  • To an aliquot of the standard or sample solution, add a solution of PITC in a suitable solvent.

  • Allow the reaction to proceed under controlled conditions (e.g., specific time and temperature).

  • Measure the absorbance of the resulting phenylthiourea derivative at its maximum absorbance wavelength (e.g., 240 nm) against a reagent blank.[6][7]

Titrimetry for Sulfate Content

This is a classical gravimetric method for the determination of the sulfate content.[9][10][11]

• Procedure:

  • Accurately weigh about 1 g of d-Glucosamine sulfate potassium and dissolve it in approximately 100 mL of water.[11]

  • Acidify the solution with 6 N hydrochloric acid.[11]

  • Heat the solution to boiling and add a sufficient amount of boiling barium chloride solution with constant stirring to completely precipitate the sulfate as barium sulfate.[10][11]

  • Digest the precipitate on a steam bath for about 1 hour.[10][11]

  • Filter the precipitate through an ashless filter paper and wash with hot water until the filtrate is free of chloride ions (tested with silver nitrate).

  • Transfer the filter paper containing the precipitate to a tared crucible, dry, and ignite to a constant weight.

  • The weight of the barium sulfate precipitate is used to calculate the percentage of sulfate in the original sample.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows and logical relationships described in this guide.

Caption: Workflow for the cross-validation of analytical methods.

Caption: Decision flowchart for selecting an analytical method.

References

• 1. Determination of Glucosamine in Raw Materials and Dietary Supplements Containing Glucosamine Sulfate and/or Glucosamine Hydrochloride by High-Performance Liquid Chromatography with FMOC-Su Derivatization: Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Single Laboratory Validation of a Method for Determination of Glucosamine in Raw Materials and Dietary Supplements Containing Glucosamine Sulfate and/or Glucosamine Hydrochloride by High-Performance Liquid Chromatography with FMOC-Su Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. ijpsonline.com [ijpsonline.com]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. drugfuture.com [drugfuture.com]
• 11. Glucosamine Sulfate Potassium Chloride [drugfuture.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. iosrjournals.org [iosrjournals.org]
• 14. scribd.com [scribd.com]

A Comparative Analysis of the Anti-inflammatory Effects of d-Glucosamine Sulfate Potassium and NSAIDs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of d-Glucosamine sulfate (B86663) potassium and Nonsteroidal Anti-Inflammatory Drugs (NSAIDs). The following sections present a comprehensive overview of their mechanisms of action, supporting experimental data from clinical and preclinical studies, and detailed experimental protocols.

Mechanisms of Anti-inflammatory Action

The anti-inflammatory effects of d-Glucosamine sulfate potassium and NSAIDs stem from their distinct interactions with key signaling pathways involved in the inflammatory response.

d-Glucosamine Sulfate Potassium: The primary anti-inflammatory mechanism of d-Glucosamine sulfate potassium is attributed to its inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2] NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[1][3] By inhibiting NF-κB activation, glucosamine (B1671600) effectively downregulates the production of these inflammatory mediators.[1][3]

NSAIDs: NSAIDs exert their anti-inflammatory effects primarily through the inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[4][5] These enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are potent mediators of inflammation, pain, and fever.[6][7] Non-selective NSAIDs inhibit both COX-1 and COX-2, while COX-2 selective NSAIDs (coxibs) primarily target COX-2, which is predominantly expressed at sites of inflammation.[8]

References

• 1. Glucosamine inhibits IL-1beta-induced NFkappaB activation in human osteoarthritic chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Is there any scientific evidence for the use of glucosamine in the management of human osteoarthritis? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Bioequivalence of D-Glucosamine Sulfate Potassium Formulations

Data Presentation: Pharmacokinetic Profile Comparison

The bioequivalence of different glucosamine (B1671600) formulations is primarily assessed through their pharmacokinetic profiles. The following table summarizes key pharmacokinetic parameters for different forms of glucosamine sulfate (B86663), providing a baseline for comparison. These parameters include the maximum plasma concentration (Cmax), the time to reach maximum concentration (Tmax), and the area under the plasma concentration-time curve (AUC), which reflects the extent of drug absorption.

Formulation Type	Dose	Cmax (ng/mL)	Tmax (hours)	AUC (ng·h/mL)	Key Findings & Citations
Regular Glucosamine Sulfate (rGS)	1500 mg	~1577 - 1830	~1.20	~18300 - 19143	A pilot study showed no significant pharmacokinetic advantage of crystalline glucosamine sulfate (cGS) over regular glucosamine sulfate (rGS).[1] Another study reported a Cmax of 1577.61 ng/mL and an AUC0-t of 19143.3 ng.h/mL for a test formulation.[2]
Crystalline Glucosamine Sulfate (cGS)	1500 mg	~1290	~0.93	~12900	Although not statistically significant, rGS showed slightly higher systemic exposure than cGS in a pilot study.[1] Patented crystalline glucosamine sulfate is noted for its stable formulation.[3]
Glucosamine Sulfate Potassium Chloride (GS-K)	1500 mg daily	Not specified	Not specified	Not specified	A study comparing GS-K and Glucosamine Sulfate Sodium Chloride (GS-Na) found them to be equally effective in pain relief and as safe for short-term treatment of knee osteoarthritis.[4][5][6]
Glucosamine Sulfate Sodium Chloride (GS-Na)	1500 mg daily	Not specified	Not specified	Not specified	Found to have comparable clinical outcomes to the potassium chloride stabilized form in a randomized, double-blind study.[4][5][6]

Note: The values presented are derived from different studies and should be interpreted with consideration of the varying study designs and subject populations. Direct comparison between studies should be made with caution.

Experimental Protocols

To ensure the reliability and reproducibility of bioequivalence studies, standardized and detailed experimental protocols are essential. Below are the methodologies for key experiments cited in the assessment of d-glucosamine sulfate potassium.

In Vivo Pharmacokinetic Bioequivalence Study

This protocol outlines a typical in vivo study to compare the pharmacokinetic profiles of two d-glucosamine sulfate potassium formulations.

• Study Design: An open-label, randomized, two-period, two-sequence crossover study is a standard design.[2] A washout period of at least 7 days between the two periods is necessary to eliminate the drug from the subjects' systems.

• Subjects: A cohort of healthy adult human volunteers is typically recruited. The number of subjects should be sufficient to provide statistical power.

• Dosing and Administration: A single oral dose of the test and reference products is administered to fasting subjects.[2]

• Blood Sampling: Blood samples are collected at predetermined time points before and after drug administration (e.g., 0, 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24 hours).

• Bioanalytical Method: Plasma concentrations of glucosamine are determined using a validated bioanalytical method, such as Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[2]

• Pharmacokinetic Analysis: The key pharmacokinetic parameters (Cmax, Tmax, AUC0-t, and AUC0-∞) are calculated from the plasma concentration-time data using non-compartmental methods.[2]

• Statistical Analysis: The bioequivalence between the two formulations is assessed by comparing the 90% confidence intervals for the ratio of the geometric means of Cmax and AUC.

In Vitro Dissolution Testing

Dissolution testing is a crucial in vitro tool to assess the release of the active ingredient from a solid dosage form and can be indicative of in vivo performance.

• Apparatus: USP Type II (paddle) apparatus is commonly used.[7][8]

• Dissolution Medium: 900 mL of 0.1 N Hydrochloric acid or water can be used as the dissolution medium.[7][8]

• Apparatus Speed: The paddle speed is typically maintained at 50 or 75 rpm.[7][8]

• Temperature: The temperature of the dissolution medium is maintained at 37 ± 0.5°C.[7]

• Sampling: Aliquots of the dissolution medium are withdrawn at specified time intervals (e.g., 5, 10, 15, 30, 45, 60 minutes).

• Analysis: The concentration of dissolved glucosamine is determined by a suitable analytical method, such as UV spectrophotometry or High-Performance Liquid Chromatography (HPLC).[7]

Caco-2 Cell Permeability Assay

The Caco-2 cell permeability assay is a widely accepted in vitro model for predicting the intestinal absorption of drugs.[9][10][11][12]

• Cell Culture: Caco-2 cells, a human colon adenocarcinoma cell line, are cultured on semipermeable filter supports for approximately 21 days to allow them to differentiate and form a polarized monolayer with tight junctions, mimicking the intestinal epithelium.[9][13]

• Monolayer Integrity: The integrity of the Caco-2 cell monolayer is verified by measuring the transepithelial electrical resistance (TEER).[12]

• Transport Study: The test compound (d-glucosamine sulfate potassium) is added to the apical (AP) side of the monolayer, and samples are collected from the basolateral (BL) side at various time points to determine the rate of transport from AP to BL. To investigate active efflux, the transport can also be measured from BL to AP.[12][13]

• Sample Analysis: The concentration of the compound in the collected samples is quantified using a sensitive analytical method like LC-MS/MS.[12]

• Permeability Calculation: The apparent permeability coefficient (Papp) is calculated to quantify the rate of transport across the cell monolayer.

Mandatory Visualization

The following diagrams illustrate key processes related to the bioequivalence assessment and mechanism of action of d-glucosamine sulfate.

Bioequivalence Assessment Workflow for Glucosamine Formulations.

Simplified Signaling Pathway for Glucosamine's Mechanism of Action.

References

• 1. Does Salt Form Matter? A Pilot Randomized, Double-Blind, Crossover Pharmacokinetic Comparison of Crystalline and Regular Glucosamine Sulfate in Healthy Volunteers [mdpi.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. esceo.org [esceo.org]
• 4. Comparable clinical outcomes between glucosamine sulfate-potassium chloride and glucosamine sulfate sodium chloride in patients with mild and moderate knee osteoarthritis: a randomized, double-blind study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Comparable clinical outcomes between glucosamine sulfate-potassium chloride and glucosamine sulfate sodium chloride in patients with mild and moderate knee osteoarthritis: a randomized, double-blind study. | Semantic Scholar [semanticscholar.org]
• 7. wjpmr.com [wjpmr.com]
• 8. uspbpep.com [uspbpep.com]
• 9. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 10. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 11. Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. enamine.net [enamine.net]
• 13. Caco-2 Permeability | Evotec [evotec.com]

Safety & Regulatory Compliance

Proper Disposal of D-Glucosamine Sulfate Potassium: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical reagents is a critical component of laboratory management. This guide provides detailed, step-by-step procedures for the proper disposal of D-Glucosamine sulfate (B86663) potassium, safeguarding both personnel and the environment.

I. Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is imperative to handle D-Glucosamine sulfate potassium in a well-ventilated area while wearing appropriate personal protective equipment (PPE).[1][2] This minimizes the risk of inhalation or direct contact with the substance. Key safety measures include avoiding the formation of dust and aerosols and using non-sparking tools.[1]

Recommended Personal Protective Equipment (PPE)

PPE Component	Specification
Eye Protection	Chemical safety goggles or glasses
Hand Protection	Chemical impermeable gloves
Respiratory Protection	Generally not required under normal use with adequate ventilation. If dust is generated, use a NIOSH-approved respirator.
Protective Clothing	Laboratory coat or other suitable protective clothing to prevent skin exposure.

II. Step-by-Step Disposal Procedure

While D-Glucosamine sulfate potassium is not generally classified as a hazardous waste under federal regulations (40 CFR 261.4 (b)(4)), the end user is ultimately responsible for determining the waste classification at the time of disposal.[2] Disposal must always comply with local, regional, and national regulations.[3]

• Initial Assessment : Evaluate the waste stream. If the D-Glucosamine sulfate potassium has been mixed with other chemicals, the disposal protocol for the most hazardous component must be followed.

• Containment of Unused Product : For unused or expired D-Glucosamine sulfate potassium, the preferred method of disposal is through a licensed chemical destruction facility.[1]

  • Carefully transfer the material into a clearly labeled, sealed container suitable for chemical waste.

  • Arrange for pickup and disposal by a certified chemical waste management company.

• Management of Spills : In the event of a spill, take the following steps to ensure safety and proper cleanup:

  • Evacuate non-essential personnel from the immediate area.[1]

  • Ensure adequate ventilation.[1][2]

  • Wearing appropriate PPE, sweep or vacuum the spilled solid material.[2][4] Avoid actions that could generate dust.[1][2]

  • Collect the spilled material in a suitable container for disposal.[2][4]

  • Clean the contaminated surface thoroughly with soap and water.[4]

• Disposal of Contaminated Packaging : Proper disposal of the original packaging is also crucial to prevent environmental contamination.

  • Containers can be triple-rinsed with an appropriate solvent (e.g., water).[1] The resulting rinsewater should be collected and disposed of as chemical waste.

  • After rinsing, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[1]

  • Alternatively, rinsed containers may be offered for recycling or reconditioning in accordance with local guidelines.[1]

III. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of D-Glucosamine sulfate potassium.

Caption: Disposal workflow for d-Glucosamine sulfate potassium.

IV. Emergency Procedures

In case of accidental exposure, follow these first aid measures and seek medical attention if symptoms persist.

• Inhalation : Move the individual to fresh air.[1] If breathing is difficult, administer oxygen.[1]

• Skin Contact : Remove contaminated clothing immediately and wash the affected area with soap and plenty of water.[1]

• Eye Contact : Rinse eyes with pure water for at least 15 minutes.[1]

• Ingestion : Rinse the mouth with water. Do not induce vomiting.[1]

Adherence to these guidelines will help ensure that D-Glucosamine sulfate potassium is disposed of in a manner that is safe, responsible, and compliant with all applicable regulations. Always consult your institution's specific safety protocols and waste disposal procedures.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. nasc.cc [nasc.cc]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]